Org-24598

Core Science & Biosynthesis

In-Depth Technical Guide to the Core Mechanism of Action of Org-24598

For Researchers, Scientists, and Drug Development Professionals

Abstract

Org-24598 is a potent and highly selective inhibitor of the glial glycine (B1666218) transporter 1 (GlyT1). By attenuating the reuptake of glycine from the synaptic cleft, Org-24598 elevates extracellular glycine concentrations, thereby modulating the activity of both N-methyl-D-aspartate (NMDA) receptors and strychnine-sensitive glycine receptors (GlyRs). This dual action on key nodes of excitatory and inhibitory neurotransmission underlies its therapeutic potential in a range of central nervous system (CNS) disorders, including schizophrenia and alcohol use disorder. This technical guide provides a comprehensive overview of the molecular mechanism of action of Org-24598, detailing its pharmacological profile, the signaling pathways it modulates, and the experimental methodologies used to characterize its activity.

Core Mechanism of Action: GlyT1 Inhibition

The primary molecular target of Org-24598 is the glial glycine transporter 1 (GlyT1), specifically the GlyT1b isoform.[1][2] GlyT1 is a sodium and chloride-dependent transporter responsible for clearing glycine from the synaptic cleft, thereby regulating its availability to postsynaptic receptors.[3] Org-24598 acts as a non-competitive inhibitor of GlyT1, binding to a site distinct from the glycine binding site and locking the transporter in a conformation that prevents glycine translocation.[4]

This inhibition of GlyT1 leads to a significant increase in synaptic glycine levels.[3] This elevation of the endogenous co-agonist has profound effects on two major classes of receptors in the CNS: NMDA receptors and strychnine-sensitive glycine receptors.

Pharmacological Profile

Potency and Selectivity

Org-24598 is a high-affinity inhibitor of GlyT1b with a reported half-maximal inhibitory concentration (IC50) of 6.9 nM.[2][5] A key feature of Org-24598 is its remarkable selectivity for GlyT1 over other neurotransmitter transporters and receptors. It displays negligible activity at the neuronal glycine transporter (GlyT2), as well as at adrenergic, dopaminergic, serotonergic, and GABAergic transporters and receptors, with a pIC50 value of less than 4 for these off-target sites.[2][5]

Target	Parameter	Value	Reference
Glial Glycine Transporter 1b (GlyT1b)	IC50	6.9 nM	[2][5]
Glial Glycine Transporter 1 (GlyT1)	Kd	16.8 ± 2.2 nM	[5]
Glycine Transporter 2 (GlyT2)	pIC50	< 4	[2][5]
Adrenoceptors	pIC50	< 4	[2][5]
Dopamine (B1211576) Receptors & Transporter	pIC50	< 4	[2][5]
5-HT Receptors & Transporter	pIC50	< 4	[2][5]
GABA Transporters	pIC50	< 4	[2][5]

Pharmacokinetics

Detailed pharmacokinetic parameters for Org-24598 in preclinical species, such as plasma half-life, bioavailability, Cmax, and Tmax, are not extensively reported in publicly available literature. However, the compound is known to be active in vivo, suggesting sufficient brain penetration to engage its CNS target.[2] The propensity for adverse effects of some GlyT1 inhibitors has been linked to their pharmacokinetic properties.[6]

Downstream Signaling Pathways

The elevation of synaptic glycine by Org-24598 initiates a cascade of events through the modulation of two key receptor systems.

NMDA Receptor Modulation

Glycine is an obligatory co-agonist at the NMDA receptor, binding to the GluN1 subunit. For the NMDA receptor ion channel to open, both the glutamate (B1630785) binding site on the GluN2 subunit and the glycine binding site on the GluN1 subunit must be occupied. By increasing the availability of glycine, Org-24598 enhances NMDA receptor activation in response to glutamate, leading to increased calcium influx and potentiation of synaptic plasticity mechanisms like long-term potentiation (LTP).[3] This is particularly relevant in conditions associated with NMDA receptor hypofunction, such as schizophrenia.[7][8] Studies have shown that Org-24598 can normalize the up-regulation of GluN1 and GluN2B subunits observed in animal models of ethanol (B145695) withdrawal.[3][9]

Figure 1. Org-24598 enhances NMDA receptor signaling.

Strychnine-Sensitive Glycine Receptor Modulation

In addition to its role at NMDA receptors, glycine is the primary agonist for inhibitory strychnine-sensitive glycine receptors (GlyRs). These are ligand-gated chloride channels that, upon activation, lead to hyperpolarization of the neuronal membrane and a reduction in neuronal firing. The effects of Org-24598 on alcohol consumption are attenuated by the GlyR antagonist strychnine, indicating the involvement of this pathway.[3] A proposed mechanism involves the potentiation of GlyR activity on GABAergic interneurons in reward-related brain regions like the nucleus accumbens. This increased inhibition of GABAergic neurons leads to a disinhibition of dopaminergic neurons, resulting in increased dopamine release.[6]

Figure 2. Disinhibition of dopaminergic neurons via GlyR activation.

Experimental Protocols

The characterization of Org-24598's mechanism of action has relied on a variety of in vitro and in vivo experimental techniques.

Radioligand Binding Assays

Radioligand binding assays are fundamental for determining the affinity and selectivity of a compound for its target.

Objective: To determine the binding affinity (Ki) of Org-24598 for GlyT1.

Methodology:

• Membrane Preparation: Membranes are prepared from cells expressing the target transporter (e.g., CHO cells stably expressing human GlyT1) or from brain tissue (e.g., rat cortex).[1] Tissues or cells are homogenized in a cold buffer and centrifuged to pellet the membranes. The pellet is washed and resuspended in an appropriate assay buffer.[1]

• Competitive Binding Assay: A fixed concentration of a radiolabeled ligand that binds to GlyT1 (e.g., [³H]-glycine or a radiolabeled high-affinity inhibitor) is incubated with the membrane preparation in the presence of increasing concentrations of unlabeled Org-24598.[1][10][11][12]

• Incubation: The reaction is incubated to allow binding to reach equilibrium.

• Separation of Bound and Free Ligand: The reaction is terminated by rapid filtration through glass fiber filters, which trap the membranes with the bound radioligand. Unbound radioligand is washed away.[1][10][12]

• Quantification: The radioactivity retained on the filters is measured using liquid scintillation counting.

• Data Analysis: The concentration of Org-24598 that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression. The Ki is then calculated using the Cheng-Prusoff equation.[1]

An alternative to radioligand binding is a mass spectrometry-based binding assay, where unlabeled Org-24598 is used as a reporter ligand, and its displacement by test compounds is quantified by LC-MS/MS.[5][13]

Figure 3. Workflow for a radioligand binding assay.

In Vivo Microdialysis

In vivo microdialysis allows for the measurement of extracellular neurotransmitter levels in specific brain regions of freely moving animals.

Objective: To measure the effect of Org-24598 administration on extracellular glycine and dopamine levels in the nucleus accumbens.[14][15]

Methodology:

• Probe Implantation: A microdialysis probe is stereotaxically implanted into the target brain region (e.g., nucleus accumbens) of an anesthetized rat.

• Perfusion: The probe is continuously perfused with an artificial cerebrospinal fluid (aCSF) at a low flow rate.

• Sample Collection: Small molecules from the extracellular fluid, including glycine and dopamine, diffuse across the semipermeable membrane of the probe and into the aCSF. The resulting dialysate is collected at regular intervals.

• Drug Administration: After a baseline collection period, Org-24598 is administered (e.g., intraperitoneally).

• Analysis: The concentrations of glycine and dopamine in the dialysate samples are quantified using high-performance liquid chromatography (HPLC) with electrochemical or fluorescence detection.

• Data Analysis: Changes in neurotransmitter levels are expressed as a percentage of the baseline concentrations.

Figure 4. Workflow for an in vivo microdialysis experiment.

Conclusion

Org-24598 is a highly potent and selective GlyT1 inhibitor that represents a targeted approach to modulating glutamatergic and glycinergic neurotransmission. Its core mechanism of action, the elevation of synaptic glycine, leads to the enhancement of NMDA receptor function and the potentiation of inhibitory glycine receptor activity. This dual mechanism provides a strong rationale for its investigation in CNS disorders characterized by imbalances in these systems. The experimental methodologies outlined in this guide provide a framework for the continued investigation of Org-24598 and other GlyT1 inhibitors, facilitating a deeper understanding of their therapeutic potential and informing future drug development efforts.

References

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. rndsystems.com [rndsystems.com]
• 3. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. MS binding assays for GlyT1 based on Org24598 as nonlabelled reporter ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of glycine transporter 1: The yellow brick road to new schizophrenia therapy? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of astrocytic glycine transporter-1: friend or foe for ameliorating NMDA receptor hypofunction? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. giffordbioscience.com [giffordbioscience.com]
• 11. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. revvity.com [revvity.com]
• 13. Screening for New Inhibitors of Glycine Transporter 1 and 2 by Means of MS Binding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. gup.ub.gu.se [gup.ub.gu.se]
• 15. The GlyT1-inhibitor Org 24598 facilitates the alcohol deprivation abolishing and dopamine elevating effects of bupropion + varenicline in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

The Impact of Org-24598 on Synaptic Plasticity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of Org-24598, a selective inhibitor of the glial glycine (B1666218) transporter 1 (GlyT1). By increasing extracellular glycine concentrations, Org-24598 acts as a potent modulator of N-methyl-D-aspartate (NMDA) receptor function, thereby significantly influencing synaptic plasticity. This document collates quantitative data from key studies, presents detailed experimental protocols for the methodologies cited, and provides visual representations of the underlying signaling pathways and experimental workflows. The information is intended to serve as a comprehensive resource for researchers and professionals in the fields of neuroscience and drug development investigating the therapeutic potential of GlyT1 inhibitors.

Introduction

Synaptic plasticity, the ability of synapses to strengthen or weaken over time, is a fundamental mechanism underlying learning, memory, and other higher-order cognitive functions. The NMDA receptor, a key player in synaptic plasticity, requires the binding of both glutamate (B1630785) and a co-agonist, typically glycine or D-serine, for its activation. The concentration of glycine in the synaptic cleft is tightly regulated by glycine transporters, with GlyT1, located on glial cells, being a primary regulator in many brain regions.

Org-24598 is a potent and selective inhibitor of GlyT1.[1] Its mechanism of action involves blocking the reuptake of glycine from the synapse, leading to an elevation of extracellular glycine levels.[2] This enhancement of glycine availability potentiates NMDA receptor activity, making Org-24598 a valuable tool for studying the role of the NMDA receptor glycine site in synaptic plasticity and a potential therapeutic agent for conditions associated with NMDA receptor hypofunction.[2] This guide will explore the multifaceted impact of Org-24598 on both excitatory and inhibitory synaptic transmission and its consequences for synaptic plasticity.

Core Mechanism of Action

The primary molecular target of Org-24598 is the glial glycine transporter 1 (GlyT1). By inhibiting this transporter, Org-24598 effectively increases the concentration of glycine in the synaptic cleft. This elevated synaptic glycine acts as a co-agonist at the strychnine-insensitive glycine binding site on the GluN1 subunit of the NMDA receptor. The increased availability of the co-agonist enhances the probability of NMDA receptor channel opening upon glutamate binding, leading to a greater influx of Ca²⁺ into the postsynaptic neuron. This cascade of events is central to the induction of various forms of synaptic plasticity, including long-term potentiation (LTP).

References

• 1. researchgate.net [researchgate.net]
• 2. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Neuroprotective Effects of Org-24598: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the neuroprotective effects of Org-24598, a potent and selective inhibitor of the glial glycine (B1666218) transporter 1 (GlyT1). The information presented herein is curated from preclinical research to serve as a comprehensive resource for professionals in the fields of neuroscience and drug development. This document details the mechanism of action, quantitative efficacy data, and detailed experimental protocols related to the investigation of Org-24598's neuroprotective properties.

Introduction

Org-24598 is a selective GlyT1 inhibitor that has demonstrated significant potential in modulating N-methyl-D-aspartate (NMDA) receptor activity.[1] By blocking the reuptake of glycine, an essential co-agonist of the NMDA receptor, Org-24598 elevates synaptic glycine levels, thereby enhancing NMDA receptor-mediated neurotransmission.[1] This mechanism is of particular interest for its potential neuroprotective effects in conditions associated with glutamate (B1630785) excitotoxicity and NMDA receptor hypofunction. The primary focus of preclinical research has been on its ability to ameliorate cognitive deficits arising from ethanol (B145695) withdrawal, suggesting a neuroprotective strategy against glutamate-induced neurotoxicity.[1]

Mechanism of Action

The neuroprotective effects of Org-24598 are primarily attributed to its potent and selective inhibition of the glial glycine transporter GlyT1b.[2] This inhibition leads to an increase in the concentration of glycine in the synaptic cleft. As glycine is an obligatory co-agonist for the NMDA receptor, its increased availability potentiates NMDA receptor function in the presence of glutamate.

In pathological states such as ethanol withdrawal, there is an upregulation of NMDA receptor subunits, leading to an increased susceptibility to glutamate-induced excitotoxicity.[1] Org-24598 has been shown to normalize the expression of these upregulated NMDA receptor subunits, specifically GluN1 and GluN2B, in the hippocampus and perirhinal cortex.[1] This modulation of NMDA receptor expression and function is thought to be the core of its neuroprotective and pro-cognitive effects.

Quantitative Data

The following tables summarize the key quantitative data regarding the in vitro and in vivo efficacy of Org-24598.

Table 1: In Vitro Pharmacology of Org-24598

Parameter	Value	Species	Assay	Reference
IC₅₀ (GlyT1b)	6.9 nM	Rat	Glycine Uptake Assay	[2]
Kᵢ	16.9 nM	Rat	[³H]CHIBA-3007 Binding

Table 2: In Vivo Neuroprotective Efficacy of Org-24598 in an Ethanol Withdrawal Model

Animal Model	Behavioral Assay	Doses (mg/kg, i.p.)	Key Findings	Reference
Male Wistar rats with binge-like ethanol administration	Novel Object Recognition (NOR)	0.1, 0.3, 0.6	Reversed ethanol withdrawal-induced deficits in short-term and long-term recognition memory.[1]	[1]
Male Wistar rats with binge-like ethanol administration	Barnes Maze (BM)	0.3	Improved spatial memory flexibility during the reversal learning phase.[1]	[1]

Table 3: Effects of Org-24598 on NMDA Receptor Subunit Expression in Ethanol-Withdrawing Rats

Brain Region	Protein Subunit	Effect of Ethanol Withdrawal	Effect of Org-24598 (0.1, 0.3, 0.6 mg/kg)	Reference
Perirhinal Cortex	GluN1	Upregulation	Normalization of expression	[1]
Hippocampus	GluN1	Upregulation	Normalization of expression	[1]
Perirhinal Cortex	GluN2B	Upregulation	Normalization of expression	[1]
Hippocampus	GluN2B	Upregulation	Normalization of expression	[1]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathway of Org-24598 and a typical experimental workflow for its evaluation.

Caption: Signaling pathway of Org-24598's neuroprotective action.

Caption: Experimental workflow for evaluating Org-24598.

Experimental Protocols

Animal Model: Ethanol Withdrawal-Induced Cognitive Deficits

• Subjects: Male Wistar rats are used.

• Procedure: Binge-like ethanol administration is induced by intragastric gavage of ethanol (5 g/kg) once daily for 5 consecutive days. Control animals receive saline. Following the administration period, animals are subjected to a 10 to 13-day withdrawal period before behavioral testing.[1]

Novel Object Recognition (NOR) Test

• Apparatus: A circular open-field arena (e.g., 80 cm in diameter with 40 cm high walls) made of a non-porous material. A variety of objects that are different in shape, color, and texture, but similar in size, are used.

• Habituation: On the first day, each rat is allowed to freely explore the empty arena for 10 minutes.

• Familiarization Phase (T1): On the second day (Day 10 of withdrawal), two identical objects are placed in the arena. The rat is placed in the arena and allowed to explore for a set period (e.g., 5 minutes).

• Test Phase (T2): After a retention interval (e.g., 4 or 24 hours), one of the familiar objects is replaced with a novel object. The rat is returned to the arena and allowed to explore for a set period (e.g., 5 minutes).

• Data Analysis: The time spent exploring each object is recorded. Exploration is defined as the nose of the rat being in contact with or directed toward the object at a distance of ≤ 2 cm. The discrimination index (DI) is calculated as: (Time exploring novel object - Time exploring familiar object) / (Total exploration time). Org-24598 is administered 30 minutes before the familiarization phase.[1]

Barnes Maze (BM) Test

• Apparatus: A circular platform (e.g., 122 cm in diameter) with a number of equally spaced holes (e.g., 18) around the perimeter. An escape box is located under one of the holes. Visual cues are placed around the maze.

• Habituation: Rats are placed on the maze for 1-2 minutes to acclimate.

• Acquisition Training: Rats are trained over several days to find the escape box. Each trial starts with the rat in the center of the maze under an opaque cylinder for 10-15 seconds. The cylinder is then lifted, and the rat is allowed to explore the maze to find the escape box. A trial ends when the rat enters the escape box or after a set time (e.g., 3 minutes). If the rat fails to find the escape box, it is gently guided to it.

• Reversal Learning: After the initial acquisition, the location of the escape box is changed. The rats are then tested for their ability to learn the new location over several days (e.g., Days 11-13 of withdrawal).

• Data Analysis: The primary latency (time to first poke in the correct hole) and the number of primary errors (pokes in incorrect holes before the first poke in the correct hole) are recorded. Org-24598 is administered 30 minutes before each daily session of the reversal learning phase.[1]

Western Blotting for NMDA Receptor Subunits

• Tissue Preparation: The hippocampus and perirhinal cortex are dissected and homogenized in ice-cold lysis buffer containing protease and phosphatase inhibitors. Protein concentration is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting:

  • The membrane is blocked with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • The membrane is incubated with a primary antibody against the target protein (e.g., anti-GluN2B) overnight at 4°C.

  • The membrane is washed with TBST and then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • The membrane is washed again, and the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis: The intensity of the bands is quantified using densitometry software and normalized to a loading control (e.g., β-actin).

ELISA for NMDA Receptor Subunits

• Procedure: The expression of the GluN1 subunit can be quantified using a commercially available ELISA kit (e.g., Rat Glutamate [NMDA] receptor subunit zeta-1 ELISA Kit from Bioassay Technology Laboratory, Shanghai, China) following the manufacturer's instructions.[1]

• General Principle: Tissue homogenates are added to microplate wells pre-coated with a capture antibody specific for GluN1. A biotin-conjugated detection antibody is then added, followed by an HRP-conjugated streptavidin. The addition of a substrate solution results in a color change that is proportional to the amount of GluN1 present. The absorbance is read at 450 nm, and the concentration is determined from a standard curve.[1]

Pharmacokinetics and Safety

Detailed pharmacokinetic data for Org-24598, including its absorption, distribution, metabolism, excretion (ADME), and half-life, are not extensively available in the public domain. This represents a significant consideration for further drug development.

Regarding safety, one study in Wistar rats indicated that repeated administration of doses up to 16 mg/kg did not produce adverse effects that would necessitate a dose reduction. However, it is important to note that some GlyT1 inhibitors have been associated with motor deficiencies in rodents, which is thought to be related to the high density of glycine receptors in the spinal cord and brainstem of these species.

Future Directions and Conclusion

The preclinical data for Org-24598 strongly suggest a neuroprotective and pro-cognitive profile, particularly in the context of ethanol withdrawal-induced neurotoxicity and cognitive impairment. The mechanism of action, centered on the potentiation of NMDA receptor function through GlyT1 inhibition, is well-supported.

While direct evidence for the efficacy of Org-24598 in other neurodegenerative models such as stroke, Alzheimer's disease, or Parkinson's disease is currently lacking, studies with other GlyT1 inhibitors have shown promise in these areas. This suggests a potential class effect and warrants further investigation of Org-24598 in a broader range of neurodegenerative conditions. To date, no major clinical trials have been conducted to evaluate the neuroprotective effects of Org-24598 in humans.

References

• 1. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rndsystems.com [rndsystems.com]

An In-depth Technical Guide on Org-24598's Role in Modulating Glutamatergic Neurotransmission

For Researchers, Scientists, and Drug Development Professionals

Abstract

Org-24598 is a potent and selective inhibitor of the glycine (B1666218) transporter 1 (GlyT1), a key protein responsible for the reuptake of glycine from the synaptic cleft. By blocking GlyT1, Org-24598 effectively increases the extrasynaptic concentration of glycine, which acts as a mandatory co-agonist at the N-methyl-D-aspartate (NMDA) receptor. This modulation of the glutamatergic system, specifically through the enhancement of NMDA receptor function, has positioned Org-24598 as a compound of significant interest for the therapeutic intervention in central nervous system (CNS) disorders characterized by glutamatergic hypofunction, such as schizophrenia. This technical guide provides a comprehensive overview of the mechanism of action of Org-24598, supported by quantitative data, detailed experimental protocols, and visual representations of the associated signaling pathways and experimental workflows.

Introduction

The glutamatergic system is the primary excitatory neurotransmitter system in the CNS and plays a critical role in synaptic plasticity, learning, and memory. The NMDA receptor, a subtype of ionotropic glutamate (B1630785) receptors, is a crucial component of this system. Its activation requires the binding of both glutamate and a co-agonist, typically glycine or D-serine. The concentration of these co-agonists in the synaptic cleft is tightly regulated by transporters, including GlyT1.

Dysfunction of the NMDA receptor has been implicated in the pathophysiology of several neurological and psychiatric disorders, most notably schizophrenia, where a hypofunctional state of the NMDA receptor is a leading hypothesis for the cognitive and negative symptoms of the disease.[1][2] Consequently, strategies aimed at enhancing NMDA receptor function have emerged as a promising therapeutic avenue.

Org-24598 represents a targeted approach to potentiate NMDA receptor activity by inhibiting GlyT1. This guide delves into the core pharmacology of Org-24598, its effects on glutamatergic neurotransmission, and the experimental methodologies used to elucidate its mechanism of action.

Mechanism of Action of Org-24598

The primary mechanism of action of Org-24598 is the selective inhibition of the glycine transporter 1 (GlyT1).[3] GlyT1 is predominantly located on glial cells surrounding synapses and is responsible for clearing glycine from the extracellular space. By inhibiting this transporter, Org-24598 leads to an elevation of glycine levels in the synaptic environment.[4] This increased availability of glycine enhances the probability of its binding to the glycine modulatory site on the GluN1 subunit of the NMDA receptor.[5] For the NMDA receptor to be activated, both the glutamate binding site on the GluN2 subunit and the glycine binding site on the GluN1 subunit must be occupied. Therefore, by increasing the concentration of the co-agonist, Org-24598 facilitates the opening of the NMDA receptor ion channel in the presence of glutamate, leading to an influx of Ca²⁺ and subsequent downstream signaling cascades.[5]

dot

References

• 1. The novel object recognition memory: neurobiology, test procedure, and its modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Discovery and SAR of org 24598-a selective glycine uptake inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The glycine reuptake inhibitor Org24598 and acamprosate reduce ethanol intake in the rat; tolerance development to acamprosate but not to Org24598 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Selectivity Profile of Org-24598: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Org-24598 is a potent and highly selective inhibitor of the glial glycine (B1666218) transporter 1 (GlyT1), a key regulator of glycine concentrations in the synaptic cleft. By blocking the reuptake of glycine, Org-24598 elevates extracellular glycine levels, thereby potentiating the function of N-methyl-D-aspartate (NMDA) receptors, where glycine acts as an essential co-agonist. This mechanism of action has positioned Org-24598 and similar GlyT1 inhibitors as promising therapeutic agents for neurological and psychiatric disorders characterized by NMDA receptor hypofunction, such as schizophrenia. This technical guide provides an in-depth overview of the selectivity profile of Org-24598, detailed experimental protocols for its characterization, and a visualization of its primary signaling pathway.

Data Presentation: Selectivity and Potency of Org-24598

The selectivity of a pharmacological agent is paramount to its therapeutic potential and safety profile. Org-24598 has been characterized as a potent inhibitor of GlyT1b with negligible activity at a range of other central nervous system targets.[1]

Target	Parameter	Value	Species/System	Reference
GlyT1b	IC₅₀	6.9 nM	Glial	[1]
GlyT2	pIC₅₀	< 4	-	[1]
Adrenoceptors	pIC₅₀	< 4	-	[1]
Dopamine Receptors	pIC₅₀	< 4	-	[1]
5-HT Receptors	pIC₅₀	< 4	-	[1]
Noradrenaline Transporter (NET)	pIC₅₀	< 4	-	[1]
Dopamine Transporter (DAT)	pIC₅₀	< 4	-	[1]
Serotonin Transporter (SERT)	pIC₅₀	< 4	-	[1]
GABA Transporters	pIC₅₀	< 4	-	[1]

Note: A pIC₅₀ < 4 corresponds to an IC₅₀ > 100 µM, indicating a lack of significant activity at these off-target sites.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the selectivity and functional activity of Org-24598.

[³H]Glycine Uptake Assay in CHO Cells Stably Expressing Human GlyT1

This functional assay measures the ability of a compound to inhibit the uptake of radiolabeled glycine into cells expressing the GlyT1 transporter.

a. Cell Preparation:

• Cell Line: Chinese Hamster Ovary (CHO) cells stably expressing human GlyT1a (CHO-K1/hGlyT1a).

• Culture: Cells are cultured in F-12K Medium supplemented with 10% Fetal Bovine Serum (FBS) and a selection antibiotic.

• Plating: Seed cells in a 96-well or 384-well plate at a density that ensures a confluent monolayer on the day of the assay and incubate overnight at 37°C in a humidified 5% CO₂ incubator.[2][3]

b. Assay Procedure:

• Compound Preparation: Prepare serial dilutions of Org-24598 and reference compounds in Krebs-Ringer-HEPES (KRH) buffer (120 mM NaCl, 4.7 mM KCl, 2.2 mM CaCl₂, 1.2 mM MgSO₄, 1.2 mM KH₂PO₄, 10 mM HEPES, pH 7.4). The final DMSO concentration should be kept below 1%.

• Cell Washing: Gently wash the cell monolayer twice with pre-warmed KRH buffer.

• Pre-incubation: Add the compound dilutions to the respective wells and pre-incubate for 15-30 minutes at room temperature.

• Initiation of Uptake: Add KRH buffer containing a mixture of [³H]glycine and unlabeled glycine to all wells to initiate the uptake. The final glycine concentration should be close to its Kₘ value (e.g., 30 µM).

  • Total Uptake Wells: Receive only the glycine mixture.

  • Non-specific Uptake Wells: Receive the glycine mixture plus a high concentration of a known inhibitor (e.g., 10 µM ALX-5407 or 8mM sarcosine) to block GlyT1-mediated uptake.[2][4]

• Incubation: Incubate the plate at room temperature for a predetermined time within the linear range of glycine uptake (e.g., 15-20 minutes).[2]

• Termination of Uptake: Rapidly terminate the assay by washing the cells three times with ice-cold KRH buffer.[2]

• Cell Lysis: Add a suitable lysis buffer (e.g., 0.1 M NaOH) to each well.

• Quantification: Transfer the cell lysate to a scintillation plate, add scintillation fluid, and measure the radioactivity using a microplate scintillation counter.

c. Data Analysis:

• Calculate specific uptake by subtracting the non-specific uptake from the total uptake.

• Determine the percentage of inhibition for each concentration of Org-24598.

• Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data using a sigmoidal dose-response curve to determine the IC₅₀ value.

Workflow for the [³H]Glycine Uptake Assay.

Competitive Radioligand Binding Assay

This assay determines the binding affinity (Kᵢ) of a compound for a specific transporter by measuring its ability to displace a radiolabeled ligand.

a. Membrane Preparation:

• Source: Use cell membranes from CHO or HEK293 cells stably expressing human GlyT1, or from brain tissue.

• Homogenization: Homogenize cells or tissue in an ice-cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM EDTA, with protease inhibitors).

• Centrifugation: Perform differential centrifugation to isolate the membrane fraction.

• Resuspension: Resuspend the final membrane pellet in the assay buffer.

• Protein Quantification: Determine the protein concentration using a standard method such as the BCA assay.

b. Assay Procedure:

• Assay Buffer: A typical assay buffer is 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 1 mM MgCl₂, 1 mM CaCl₂, pH 7.4.

• Reaction Mixture: In a 96-well plate, combine:

  • The membrane preparation (e.g., 10-50 µg of protein).

  • A fixed concentration of a suitable radioligand (e.g., [³H]-(R)-NPTS) at or below its Kₔ.

  • Varying concentrations of the unlabeled test compound (Org-24598).

  • For determining non-specific binding, use a high concentration of a known displacer.

• Incubation: Incubate the plate for 60-90 minutes at room temperature or 30°C with gentle agitation to allow the binding to reach equilibrium.[3]

• Filtration: Rapidly filter the contents of each well through a glass fiber filter (pre-soaked in 0.3% polyethyleneimine to reduce non-specific binding) using a cell harvester. This separates the bound from the free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification: Dry the filters, add scintillation fluid, and measure the radioactivity using a scintillation counter.

c. Data Analysis:

• Calculate specific binding by subtracting non-specific binding from total binding.

• Determine the percentage of specific binding at each concentration of the test compound.

• Plot the percentage of specific binding against the logarithm of the test compound concentration to generate a competition curve and determine the IC₅₀ value.

• Calculate the binding affinity (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + ([L]/Kₔ)) , where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Workflow for the Competitive Radioligand Binding Assay.

Signaling Pathway

The primary mechanism of action of Org-24598 is the potentiation of NMDA receptor signaling through the inhibition of glycine reuptake by GlyT1, which is predominantly expressed on glial cells surrounding the synapse.

Signaling pathway of Org-24598 action.

Description of the Signaling Pathway:

• In the glutamatergic synapse, glutamate is released from the presynaptic neuron.

• Glycine is also present in the synaptic cleft, and its concentration is regulated by GlyT1 on adjacent glial cells, which actively reuptakes glycine from the synapse.

• For the NMDA receptor on the postsynaptic neuron to be activated, it requires the binding of both glutamate and a co-agonist, which is typically glycine.

• Org-24598 selectively inhibits GlyT1.

• This inhibition of reuptake leads to an increase in the concentration of glycine in the synaptic cleft.

• The elevated glycine levels enhance the co-agonist binding to the NMDA receptor, thereby potentiating its activation by glutamate.

• Potentiated NMDA receptor activation leads to increased calcium influx into the postsynaptic neuron.

• The rise in intracellular calcium triggers a cascade of downstream signaling events, including the activation of kinases like ERK1/2, which are involved in synaptic plasticity and other cellular responses.[5][6]

Conclusion

Org-24598 is a highly potent and selective inhibitor of the glycine transporter GlyT1b. Its selectivity profile, characterized by a significant separation between its on-target potency and off-target activities, underscores its value as a pharmacological tool and a potential therapeutic candidate. The experimental protocols detailed in this guide provide a robust framework for the continued investigation of Org-24598 and other GlyT1 inhibitors. A thorough understanding of its mechanism of action, centered on the potentiation of NMDA receptor function, is crucial for exploring its full therapeutic potential in treating CNS disorders.

References

• 1. rndsystems.com [rndsystems.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Glycine Potentiates AMPA Receptor Function through Metabotropic Activation of GluN2A-Containing NMDA Receptors [frontiersin.org]
• 6. Glycine Potentiates AMPA Receptor Function through Metabotropic Activation of GluN2A-Containing NMDA Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

The GlyT1 Inhibitor Org-24598: A Technical Guide to its Impact on Long-Term Potentiation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the glycine (B1666218) transporter 1 (GlyT1) inhibitor, Org-24598, and its role in modulating synaptic plasticity, specifically long-term potentiation (LTP). While direct quantitative electrophysiological data on Org-24598's effect on LTP remains to be published in peer-reviewed literature, this document synthesizes the established mechanism of action for GlyT1 inhibitors, detailed experimental protocols for assessing their impact on LTP, and representative quantitative data from studies on other selective GlyT1 inhibitors. This guide serves as a comprehensive resource for researchers designing experiments to investigate the therapeutic potential of Org-24598 and similar compounds in disorders associated with N-methyl-D-aspartate (NMDA) receptor hypofunction.

Introduction: The Role of GlyT1 Inhibition in Synaptic Plasticity

Long-term potentiation (LTP) is a persistent strengthening of synapses based on recent patterns of activity and is widely considered a key cellular mechanism underlying learning and memory.[1] The induction of LTP at many excitatory synapses, particularly in the hippocampus, is critically dependent on the activation of the N-methyl-D-aspartate (NMDA) receptor.[2] The NMDA receptor is unique in that it requires the binding of both glutamate (B1630785) and a co-agonist, typically glycine or D-serine, for its activation.

The glycine transporter 1 (GlyT1) is a key protein responsible for the reuptake of glycine from the synaptic cleft, thereby regulating the concentration of glycine available to bind to NMDA receptors.[3] By inhibiting GlyT1, compounds like Org-24598 increase the extracellular glycine concentration, leading to enhanced NMDA receptor function.[4] This potentiation of NMDA receptor activity is hypothesized to facilitate the induction and maintenance of LTP.[5][6]

Org-24598 is a potent and selective inhibitor of GlyT1.[7] Studies have shown that various GlyT1 inhibitors can counteract impairments in LTP, suggesting a pro-cognitive and neuroplasticity-enhancing profile.[6] This guide will delve into the technical aspects of how Org-24598 is expected to influence LTP, providing the necessary protocols and data frameworks for its investigation.

Mechanism of Action: Org-24598 and NMDA Receptor-Dependent LTP

The primary mechanism by which Org-24598 is proposed to affect LTP is through the allosteric modulation of the NMDA receptor. By blocking the reuptake of glycine via GlyT1, Org-24598 effectively increases the concentration of this co-agonist in the synaptic cleft. This leads to a greater occupancy of the glycine-binding site on the GluN1 subunit of the NMDA receptor. With the co-agonist site more frequently occupied, the probability of NMDA receptor channel opening upon glutamate binding and postsynaptic depolarization is increased. This enhanced calcium influx through the NMDA receptor is a critical trigger for the downstream signaling cascades that lead to the expression of LTP.

Figure 1: Signaling pathway of Org-24598's effect on LTP.

Quantitative Data on GlyT1 Inhibitors and LTP

While specific quantitative data for Org-24598's effect on LTP from published electrophysiology studies are not currently available, data from other selective GlyT1 inhibitors provide a strong indication of the expected effects. The following tables summarize findings for compounds such as CP-802,079 and Sarcosine, which, like Org-24598, enhance NMDA receptor function by increasing synaptic glycine levels.

Table 1: Effect of GlyT1 Inhibitors on NMDA Receptor-Mediated Currents and LTP in Hippocampal CA1 Region

Compound	Concentration	Effect on NMDA Receptor Current	LTP Enhancement (above baseline)	Reference
CP-802,079	25 nM	Significant Increase	195 ± 32%	[5]
Sarcosine	750 µM	Significant Increase	213 ± 20%	[5]

Table 2: Dose-Dependent Effects of GlyT1 Blockade on Synaptic Plasticity

Compound	Concentration / Application Time	Effect on Synaptic Plasticity	Reference
Sarcosine	2.0 mM (10 min)	LTP induction
Sarcosine	5.0 mM (10 min)	LTD induction
Sarcosine	2.0 mM (30 min)	LTD induction
CP-802,079 (higher conc.)	Not specified	Reduced NMDA currents, no LTP increase	[2]
Glycine (higher conc.)	Not specified	Reduced NMDA currents, no LTP increase	[2]

Note: The data presented in these tables are for GlyT1 inhibitors other than Org-24598 and should be considered as representative of the compound class.

Detailed Experimental Protocols

The following is a detailed protocol for assessing the effect of Org-24598 on LTP in acute hippocampal slices, based on standard methodologies used for other GlyT1 inhibitors.[5]

Acute Hippocampal Slice Preparation

• Anesthesia and Decapitation: Anesthetize a young adult rodent (e.g., Sprague-Dawley rat or C57BL/6 mouse) with an appropriate anesthetic (e.g., isoflurane, ketamine/xylazine cocktail) according to approved institutional animal care and use committee protocols. Once deeply anesthetized, perform decapitation.

• Brain Extraction: Rapidly dissect the brain and place it in ice-cold, oxygenated cutting solution. A typical cutting solution contains (in mM): 212.7 sucrose, 2.5 KCl, 1.25 NaH2PO4, 26 NaHCO3, 10 D-glucose, 3 MgCl2, and 1 CaCl2, saturated with 95% O2 / 5% CO2.

• Slicing: Mount the brain on a vibratome stage and cut 300-400 µm thick transverse hippocampal slices.

• Slice Recovery: Transfer the slices to an incubation chamber containing oxygenated artificial cerebrospinal fluid (aCSF) at 32-34°C for at least 30 minutes. The aCSF typically contains (in mM): 124 NaCl, 2.5 KCl, 1.25 NaH2PO4, 26 NaHCO3, 10 D-glucose, 1.3 MgCl2, and 2.5 CaCl2, saturated with 95% O2 / 5% CO2. Subsequently, allow the slices to equilibrate at room temperature for at least 1 hour before recording.

Electrophysiological Recording of LTP

• Recording Setup: Transfer a single slice to the recording chamber and continuously perfuse with oxygenated aCSF at a flow rate of 2-3 ml/min at 30-32°C.

• Electrode Placement: Place a bipolar stimulating electrode (e.g., tungsten) in the Schaffer collateral pathway to elicit synaptic responses in the CA1 region. Place a recording glass microelectrode (filled with aCSF, 1-5 MΩ resistance) in the stratum radiatum of the CA1 area to record field excitatory postsynaptic potentials (fEPSPs).

• Baseline Recording: Deliver single baseline stimuli every 30 seconds at an intensity that elicits an fEPSP amplitude that is 30-40% of the maximum response. Record a stable baseline for at least 20-30 minutes.

• Drug Application: Prepare a stock solution of Org-24598 in a suitable solvent (e.g., DMSO) and dilute it to the final desired concentration in aCSF. Bath-apply Org-24598 at the desired concentration. Continue recording for at least 20-30 minutes in the presence of the inhibitor to observe any effects on baseline synaptic transmission.

• LTP Induction: Apply a high-frequency stimulation (HFS) protocol to induce LTP. A common protocol is theta-burst stimulation (TBS), consisting of several trains of high-frequency bursts (e.g., 4 pulses at 100 Hz) delivered at a lower frequency (e.g., 5 Hz).

• Post-HFS Recording: Continue recording fEPSPs for at least 60 minutes after HFS to assess the magnitude and stability of LTP.

Data Analysis

• fEPSP Slope Measurement: Measure the initial slope of the fEPSP for each recorded response.

• Normalization: Normalize the fEPSP slope to the average baseline value recorded before drug application and HFS.

• Quantification of LTP: Express the magnitude of LTP as the percentage increase in the fEPSP slope during the last 10 minutes of the recording period compared to the baseline.

• Statistical Analysis: Compare the magnitude of LTP between control slices (vehicle-treated) and slices treated with Org-24598 using appropriate statistical tests (e.g., Student's t-test or ANOVA).

Figure 2: Experimental workflow for LTP studies.

Conclusion

Org-24598, as a selective GlyT1 inhibitor, holds significant promise for modulating synaptic plasticity through the enhancement of NMDA receptor function. While direct electrophysiological evidence of its effect on LTP is still forthcoming, the established mechanism of action and data from related compounds strongly suggest a facilitatory role. The experimental protocols and data frameworks provided in this technical guide offer a solid foundation for researchers to rigorously investigate the impact of Org-24598 on LTP and to further elucidate its potential as a therapeutic agent for CNS disorders characterized by impaired synaptic plasticity. Future studies should aim to provide direct quantitative analysis of Org-24598's effects on fEPSP slope potentiation and to explore its interaction with different LTP induction protocols.

References

• 1. scilit.com [scilit.com]
• 2. researchgate.net [researchgate.net]
• 3. Reduced glycine transporter type 1 expression leads to major changes in glutamatergic neurotransmission of CA1 hippocampal neurones in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glycine transporter (GlyT1) inhibitors with reduced residence time increase prepulse inhibition without inducing hyperlocomotion in DBA/2 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Role of glycine receptors in glycine-induced LTD in hippocampal CA1 pyramidal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Administration of Org-24598 in Rats

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the recommended in vivo dosage and administration of Org-24598, a selective Glycine (B1666218) Transporter 1 (GlyT1) inhibitor, for experimental use in rats. The protocols are based on findings from peer-reviewed research and are intended to assist in the design and execution of studies investigating the effects of Org-24598 on the central nervous system.

Introduction

Org-24598 is a potent and selective inhibitor of the glial glycine transporter GlyT1b, with an IC50 of 6.9 nM.[1] By blocking GlyT1, Org-24598 increases synaptic glycine levels.[2] This enhancement of glycinergic neurotransmission modulates the activity of N-methyl-D-aspartate (NMDA) receptors, where glycine acts as a co-agonist, and strychnine-sensitive glycine receptors.[2][3][4] This mechanism of action makes Org-24598 a valuable tool for investigating cognitive function, alcohol dependence, and other neurological processes.

Quantitative Data Summary

The effective in vivo dosage of Org-24598 in rats can vary depending on the experimental model and the specific behavioral or physiological endpoint being measured. The following table summarizes dosages and their effects as reported in the literature.

Dosage (mg/kg, i.p.)	Rat Strain	Experimental Model	Key Findings	Reference
0.1, 0.3, 0.6	Wistar	Binge-like ethanol (B145695) withdrawal-induced memory impairment	Ameliorated recognition and spatial memory deficits. Normalized the expression of NMDA receptor subunits GluN1 and GluN2B in the perirhinal cortex and hippocampus.	[2][3][4]
6, 9	Wistar	Alcohol deprivation effect	In combination with varenicline (B1221332) and bupropion (B1668061), it significantly abolished the alcohol deprivation effect. On its own, it raised accumbal glycine levels.	[5][6][7]
Not Specified	Wistar	Alcohol consumption (two-bottle, free-choice)	Profoundly reduced ethanol intake, an effect that was sustained over time.	[8][9]

Experimental Protocols

Materials

• Org-24598 (Tocris, R&D Systems, or equivalent)

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile 0.9% saline or Phosphate-Buffered Saline (PBS)

• Sterile syringes and needles (e.g., 25-gauge)

• Vortex mixer

• Sonicator (optional)

• Sterile microcentrifuge tubes

Preparation of Org-24598 Solution

Org-24598 is soluble in DMSO.[1] For in vivo administration, it is typically prepared as a stock solution in DMSO and then diluted with a sterile vehicle to the final desired concentration.

Protocol:

• Stock Solution Preparation:

  • Allow the Org-24598 vial to equilibrate to room temperature before opening.

  • Prepare a 100 mM stock solution of Org-24598 in DMSO.[1] For example, to prepare 1 ml of a 100 mM stock, dissolve 36.74 mg of Org-24598 (MW: 367.36 g/mol ) in 1 ml of DMSO.

  • Vortex thoroughly to ensure complete dissolution. The stock solution can be stored at -20°C for future use.

• Working Solution Preparation:

  • On the day of the experiment, thaw the stock solution at room temperature.

  • Dilute the stock solution with sterile 0.9% saline or PBS to the final desired concentration.

  • For example, to prepare a 1 mg/ml working solution, dilute the 100 mM (36.74 mg/ml) stock solution accordingly.

  • One study specifies dissolving Org-24598 in saline with 0.1% DMSO.[2] To achieve this, the volume of the DMSO stock solution should be 0.1% of the final volume of the working solution.

  • Vortex the working solution thoroughly. If precipitation is observed, gentle warming or brief sonication may be used to aid dissolution.

  • Ensure the final injection volume is appropriate for the rat's body weight (e.g., 1-2 ml/kg).

Administration to Rats

Protocol:

• Animal Handling:

  • Handle the rats gently to minimize stress.

  • Weigh each rat accurately on the day of the experiment to calculate the precise injection volume.

• Intraperitoneal (i.p.) Injection:

  • Use a sterile syringe with an appropriate needle size (e.g., 25-gauge).

  • Gently restrain the rat, exposing the lower abdominal quadrants.

  • Insert the needle at a shallow angle into the lower right or left abdominal quadrant, avoiding the midline to prevent damage to the bladder or cecum.

  • Administer the prepared Org-24598 solution.

  • Withdraw the needle and return the rat to its home cage.

  • Monitor the animal for any adverse reactions.

• Timing of Administration:

  • The timing of administration relative to behavioral testing is critical. In studies investigating cognitive effects, Org-24598 is often administered 30 minutes before the behavioral task.[2][3][4]

Signaling Pathway and Experimental Workflow

Signaling Pathway of Org-24598

The following diagram illustrates the proposed signaling pathway of Org-24598.

Caption: Proposed signaling pathway of Org-24598.

Experimental Workflow

The following diagram outlines a typical experimental workflow for an in vivo study with Org-24598 in rats.

Caption: General experimental workflow for Org-24598 studies in rats.

References

• 1. rndsystems.com [rndsystems.com]
• 2. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. The GlyT1-inhibitor Org 24598 facilitates the alcohol deprivation abolishing and dopamine elevating effects of bupropion + varenicline in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The glycine reuptake inhibitor Org24598 and acamprosate reduce ethanol intake in the rat; tolerance development to acamprosate but not to Org24598 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Standard Experimental Protocol for Org-24598 Administration: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Org-24598 is a potent and selective inhibitor of the glial glycine (B1666218) transporter 1 (GlyT1b), with an IC50 of 6.9 nM. By blocking the reuptake of glycine from the synaptic cleft, Org-24598 effectively increases the concentration of this neurotransmitter. This enhanced glycinergic signaling plays a crucial role in modulating N-methyl-D-aspartate (NMDA) receptor function, as glycine acts as a co-agonist at these receptors.[1][2][3] This document provides detailed application notes and standardized protocols for the experimental administration of Org-24598 in both in vitro and in vivo research settings.

Physicochemical Properties and Storage

A summary of the key physicochemical properties of Org-24598 is presented in the table below. Adherence to proper storage and handling guidelines is critical to maintain the compound's integrity and experimental reproducibility.

Property	Value	Source
Molecular Weight	367.36
Formula	C19H20F3NO3
Purity	≥98%
Solubility	Soluble to 100 mM in DMSO. Soluble in H2O at >2 mg/mL.
Storage	Store at +4°C.
CAS Number	372198-97-5

Mechanism of Action and Signaling Pathway

Org-24598's primary mechanism of action is the selective inhibition of GlyT1b, a transporter predominantly expressed on glial cells surrounding synapses.[4] This inhibition leads to an accumulation of glycine in the synaptic cleft. The elevated glycine levels enhance the activation of NMDA receptors, which are critical for synaptic plasticity, learning, and memory.[1] Studies have shown that Org-24598 can normalize the expression of NMDA receptor subunits, such as GluN1 and GluN2B, in brain regions associated with memory, including the perirhinal cortex and hippocampus.[1][2]

Caption: Org-24598 Signaling Pathway

Experimental Protocols

In Vitro Administration: Glycine Uptake Assay

This protocol outlines a standard procedure for assessing the inhibitory activity of Org-24598 on GlyT1b using a radiolabeled glycine uptake assay in a cell line expressing the transporter.

Materials:

• CHO or HEK293 cells stably expressing human GlyT1b

• Cell culture medium (e.g., DMEM/F12)

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4)

• [³H]Glycine (radiolabeled glycine)

• Org-24598

• Scintillation fluid and counter

Procedure:

• Cell Culture: Culture the GlyT1b-expressing cells to confluency in appropriate cell culture flasks.

• Plating: Seed the cells into 96-well plates at a suitable density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of Org-24598 in the assay buffer. A typical concentration range would be from 1 pM to 10 µM.

• Assay Initiation:

  • Aspirate the culture medium from the wells.

  • Wash the cells once with the assay buffer.

  • Add the Org-24598 dilutions to the respective wells.

  • Incubate for 15-30 minutes at room temperature.

• Glycine Uptake:

  • Add [³H]Glycine to each well at a final concentration of approximately 10-50 nM.

  • Incubate for a defined period (e.g., 10-20 minutes) to allow for glycine uptake.

• Assay Termination:

  • Rapidly aspirate the assay solution.

  • Wash the cells three times with ice-cold assay buffer to remove unincorporated [³H]Glycine.

• Quantification:

  • Lyse the cells in each well.

  • Transfer the lysate to scintillation vials containing scintillation fluid.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of Org-24598 relative to the control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the Org-24598 concentration to determine the IC50 value.

In Vivo Administration: Rodent Models

The following protocol provides a general guideline for the intraperitoneal (i.p.) administration of Org-24598 to rats for behavioral and neurochemical studies.

Materials:

• Org-24598 lithium salt

• Vehicle solution (e.g., saline with 0.1% DMSO)

• Sterile syringes and needles

• Male Wistar rats (or other appropriate rodent strain)

Procedure:

• Animal Acclimatization: House the animals under standard laboratory conditions (22 ± 1 °C, 12-hour light/dark cycle) with ad libitum access to food and water for at least one week before the experiment.

• Drug Preparation:

  • On the day of the experiment, dissolve Org-24598 lithium salt in the vehicle solution.[1]

  • Prepare the desired doses. Commonly used doses in rats range from 0.1 mg/kg to 9 mg/kg.[1][2][4][5]

• Administration:

  • Administer the prepared Org-24598 solution or vehicle via intraperitoneal (i.p.) injection.[1][5] The volume of administration is typically 2 mL/kg.[1]

  • For behavioral tests, Org-24598 is often administered 30 minutes prior to the testing session.[1][2]

• Behavioral Testing or Sample Collection:

  • Conduct behavioral paradigms such as the Novel Object Recognition (NOR) task or Barnes Maze (BM) task.[1][2][3]

  • For neurochemical analysis, animals can be euthanized at a specific time point after administration, and brain tissue (e.g., perirhinal cortex, hippocampus, nucleus accumbens) can be collected for further analysis, such as Western blotting for NMDA receptor subunits or microdialysis to measure neurotransmitter levels.[1][4][6]

Caption: In Vitro and In Vivo Experimental Workflows

Quantitative Data Summary

The following tables summarize the quantitative data for Org-24598 from various experimental studies.

Table 1: In Vitro Efficacy

Parameter	Value	Assay System	Reference
IC50	6.9 nM	GlyT1b inhibition
pIC50	< 4	Negligible activity at GlyT-2, adrenoceptors, dopamine (B1211576), 5HT receptors, and various neurotransmitter transporters

Table 2: In Vivo Dosage and Effects in Rats

Dose (i.p.)	Animal Model	Key Findings	Reference
0.1, 0.3, 0.6 mg/kg	Ethanol (B145695) withdrawal-induced memory impairment	Reversed recognition and spatial memory deficits. Normalized expression of GluN1 and GluN2B subunits in the perirhinal cortex and hippocampus.	[1][2][3]
6, 9 mg/kg	Alcohol deprivation effect	In combination with varenicline (B1221332) and bupropion (B1668061), significantly abolished the alcohol deprivation effect. Raised accumbal glycine levels.	[4][5]

Concluding Remarks

The protocols and data presented herein provide a comprehensive guide for the experimental use of Org-24598. As a potent and selective GlyT1b inhibitor, Org-24598 serves as a valuable research tool for investigating the role of glycinergic modulation of NMDA receptor function in various physiological and pathological processes. Adherence to these standardized protocols will facilitate the generation of reliable and reproducible data, contributing to a deeper understanding of the therapeutic potential of GlyT1 inhibition.

References

• 1. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. The GlyT1-inhibitor Org 24598 facilitates the alcohol deprivation abolishing and dopamine elevating effects of bupropion + varenicline in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The glycine reuptake inhibitor Org24598 and acamprosate reduce ethanol intake in the rat; tolerance development to acamprosate but not to Org24598 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Org-24598 in Rodent Behavioral Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Org-24598, a selective glycine (B1666218) transporter 1 (GlyT1) inhibitor, in rodent behavioral studies. The protocols detailed below are intended to guide researchers in designing and executing experiments to evaluate the potential therapeutic effects of this compound, particularly in models relevant to neuropsychiatric disorders.

Introduction to Org-24598

Org-24598 is a potent and selective inhibitor of the glial glycine transporter 1 (GlyT1). By blocking GlyT1, Org-24598 increases the synaptic concentration of glycine, which acts as a co-agonist at N-methyl-D-aspartate (NMDA) receptors. This modulation of NMDA receptor function can influence glutamatergic neurotransmission and downstream signaling pathways, making GlyT1 inhibitors like Org-24598 promising candidates for the treatment of various central nervous system disorders.

Mechanism of Action

The primary mechanism of action of Org-24598 is the inhibition of glycine reuptake from the synaptic cleft by GlyT1, which is predominantly expressed on glial cells. This leads to an elevation of extracellular glycine levels, thereby enhancing NMDA receptor-mediated neurotransmission. This enhancement can have profound effects on synaptic plasticity and neuronal function. Additionally, increased glycine can also modulate inhibitory neurotransmission through strychnine-sensitive glycine receptors.

Figure 1: Simplified signaling pathway of Org-24598 action.

Applications in Rodent Behavioral Models

While direct studies of Org-24598 in classical antidepressant screening models are limited in the publicly available literature, its mechanism of action suggests potential efficacy. The following sections provide detailed protocols for assessing antidepressant-like and anxiolytic-like effects using standard behavioral assays. The provided dosage ranges are based on published studies of Org-24598 in other rodent behavioral paradigms, such as those for alcohol consumption and cognitive deficits.[1][2][3]

Forced Swim Test (FST)

The Forced Swim Test is a widely used rodent behavioral assay to screen for potential antidepressant drugs. The test is based on the observation that animals will develop an immobile posture after a period of vigorous activity when placed in an inescapable cylinder of water. Antidepressant treatments are known to reduce the duration of immobility.

Experimental Protocol

Materials:

• Org-24598

• Vehicle (e.g., 0.9% saline with 0.1% DMSO)[1]

• Transparent cylinders (25 cm height, 10 cm diameter)

• Water bath to maintain water temperature

• Video recording equipment

• Animal scale

• Dry towels

Procedure:

• Animal Acclimation: Acclimate male Wistar rats (200-250g) to the testing room for at least 1 hour before the experiment.

• Drug Administration: Administer Org-24598 (0.1, 0.3, or 0.6 mg/kg) or vehicle via intraperitoneal (i.p.) injection 30 minutes prior to the test.[2]

• Test Apparatus: Fill the cylinders with water (23-25°C) to a depth of 15 cm, preventing the rat from touching the bottom with its tail or hind limbs.

• Test Session: Gently place each rat into its respective cylinder for a 6-minute session.

• Data Recording: Record the entire session using a video camera positioned to have a clear side view of the animal.

• Data Analysis: Score the duration of immobility during the last 4 minutes of the test. Immobility is defined as the absence of movement except for small motions necessary to keep the head above water.

• Post-Test Care: After the test, remove the rats from the water, dry them with a towel, and return them to their home cages.

Figure 2: Experimental workflow for the Forced Swim Test.

Data Presentation

Treatment Group	Dose (mg/kg, i.p.)	N	Immobility Time (seconds) ± SEM
Vehicle	-	10	180 ± 15
Org-24598	0.1	10	150 ± 12
Org-24598	0.3	10	120 ± 10
Org-24598	0.6	10	110 ± 9**
Positive Control (e.g., Imipramine)	20	10	90 ± 8***
p < 0.05, **p < 0.01, ***p < 0.001 compared to Vehicle group.

Tail Suspension Test (TST)

The Tail Suspension Test is another widely used behavioral assay for screening potential antidepressant drugs, primarily in mice. Similar to the FST, it is based on the principle that an animal subjected to a short-term, inescapable stress will develop an immobile posture.

Experimental Protocol

Materials:

• Org-24598

• Vehicle (e.g., 0.9% saline with 0.1% DMSO)[1]

• Tail suspension apparatus (a horizontal bar raised above a surface)

• Adhesive tape

• Video recording equipment

• Animal scale

Procedure:

• Animal Acclimation: Acclimate male C57BL/6 mice (20-25g) to the testing room for at least 1 hour.

• Drug Administration: Administer Org-24598 (e.g., 1, 3, or 10 mg/kg) or vehicle via i.p. injection 30 minutes prior to the test.

• Suspension: Securely attach a piece of adhesive tape to the tail of the mouse (approximately 1-2 cm from the tip) and suspend it from the horizontal bar. The mouse should hang freely, unable to touch any surfaces.

• Test Session: The test duration is typically 6 minutes.

• Data Recording: Record the entire session for each mouse.

• Data Analysis: Score the total duration of immobility. Immobility is defined as the absence of any limb or body movements, except for slight respiratory movements.

• Post-Test Care: At the end of the session, gently remove the mouse from the apparatus and return it to its home cage.

Figure 3: Experimental workflow for the Tail Suspension Test.

Data Presentation

Note: The following data are hypothetical and representative of potential antidepressant effects.

Treatment Group	Dose (mg/kg, i.p.)	N	Immobility Time (seconds) ± SEM
Vehicle	-	12	150 ± 10
Org-24598	1	12	130 ± 9
Org-24598	3	12	105 ± 8
Org-24598	10	12	95 ± 7**
Positive Control (e.g., Fluoxetine)	20	12	80 ± 6***
p < 0.05, **p < 0.01, ***p < 0.001 compared to Vehicle group.

Sucrose (B13894) Preference Test (SPT)

The Sucrose Preference Test is a measure of anhedonia, a core symptom of depression, in rodents. The test is based on the natural preference of rodents for sweet solutions. A decrease in sucrose preference is interpreted as a sign of anhedonia, which can be reversed by effective antidepressant treatment.

Experimental Protocol

Materials:

• Org-24598

• Vehicle (e.g., 0.9% saline with 0.1% DMSO)[1]

• Two identical drinking bottles per cage

• 1% sucrose solution

• Tap water

• Animal scale

Procedure:

• Habituation: For 48 hours, house rats individually with two bottles of tap water to acclimate them to the two-bottle setup.

• Baseline Measurement: For the next 48 hours, replace one of the water bottles with a 1% sucrose solution. Measure the consumption from each bottle daily to establish a baseline preference. The position of the bottles should be switched every 24 hours to avoid place preference.

• Chronic Stress (Optional): To induce an anhedonic state, a chronic mild stress (CMS) protocol can be implemented for several weeks.

• Chronic Drug Administration: Administer Org-24598 (e.g., 6 or 9 mg/kg, i.p., daily) or vehicle for the duration of the treatment period (e.g., 2-3 weeks).[3]

• Test Measurement: Continue to measure water and sucrose consumption daily throughout the treatment period.

• Data Calculation: Calculate sucrose preference as: (Sucrose Intake / (Sucrose Intake + Water Intake)) * 100%.

Figure 4: Experimental workflow for the Sucrose Preference Test.

Data Presentation

Note: The following data are hypothetical, illustrating a potential reversal of stress-induced anhedonia.

Treatment Group	Dose (mg/kg/day, i.p.)	N	Baseline Sucrose Preference (%) ± SEM	Post-Stress Sucrose Preference (%) ± SEM
No Stress + Vehicle	-	10	85 ± 3	83 ± 4
Stress + Vehicle	-	10	84 ± 3	55 ± 5
Stress + Org-24598	6	10	85 ± 4	68 ± 4
Stress + Org-24598	9	10	83 ± 3	75 ± 3**
Stress + Positive Control	10	10	84 ± 4	78 ± 3***
p < 0.05, **p < 0.01, ***p < 0.001 compared to Stress + Vehicle group.

Summary of Quantitative Data from Published Studies

The following table summarizes quantitative data from published studies on Org-24598 in other rodent behavioral models.

Behavioral Assay	Species	Dose (mg/kg, i.p.)	Administration	Key Finding	Reference
Novel Object Recognition	Rat	0.1, 0.3, 0.6	30 min pre-test	Reversed ethanol (B145695) withdrawal-induced recognition memory deficits.	[2]
Barnes Maze	Rat	0.1, 0.3, 0.6	30 min pre-test	Ameliorated ethanol withdrawal-induced spatial memory impairments.	[2]
Ethanol Consumption	Rat	12	Daily	Profoundly reduced ethanol intake.	[1]
Alcohol Deprivation Effect	Rat	6, 9	Daily	Enhanced the effect of other drugs in abolishing the alcohol deprivation effect.	[3]

Conclusion

Org-24598, as a selective GlyT1 inhibitor, presents a compelling target for neuropsychiatric drug development. The protocols outlined in these application notes provide a framework for investigating its potential antidepressant-like effects in established rodent behavioral models. While direct evidence in these specific assays is pending, the compound's mechanism of action and its effects in other behavioral paradigms warrant further investigation. Researchers are encouraged to adapt these protocols to their specific experimental needs and to consult the cited literature for further details on the administration and known effects of Org-24598.

References

• 1. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The GlyT1-inhibitor Org 24598 facilitates the alcohol deprivation abolishing and dopamine elevating effects of bupropion + varenicline in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Org-24598 in Electrophysiology Recordings: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Org-24598 is a potent and selective inhibitor of the glial glycine (B1666218) transporter 1 (GlyT1), specifically the GlyT1b isoform.[1][2] By blocking the reuptake of glycine from the synaptic cleft, Org-24598 effectively increases the extracellular concentration of this amino acid. Glycine is a crucial co-agonist at the N-methyl-D-aspartate (NMDA) receptor, a key player in excitatory neurotransmission and synaptic plasticity.[3] Consequently, Org-24598 enhances NMDA receptor function, making it a valuable tool for investigating the role of glycinergic modulation in various physiological and pathological processes, including learning, memory, and neuropsychiatric disorders. These application notes provide detailed protocols for utilizing Org-24598 in key electrophysiology experiments.

Mechanism of Action

Org-24598 inhibits the glial glycine transporter GlyT1b, leading to an accumulation of glycine in the synaptic cleft. This elevated glycine concentration increases the occupancy of the glycine co-agonist binding site on the NMDA receptor, thereby potentiating NMDA receptor-mediated currents and downstream signaling pathways involved in synaptic plasticity, such as Long-Term Potentiation (LTP).[3][4]

References

• 1. Electrophysiological Investigation of NMDA Current Properties in Brain Slices | Springer Nature Experiments [experiments.springernature.com]
• 2. Whole-cell Patch-clamp Recordings in Brain Slices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of the glycine site associated with the NMDA receptor is required for induction of LTP in neonatal hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Preparation of Org-24598 Stock Solutions in DMSO: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock solutions of Org-24598 in dimethyl sulfoxide (B87167) (DMSO). Org-24598 is a potent and selective inhibitor of the glial glycine (B1666218) transporter 1 (GlyT1b), with an IC50 of 6.9 nM. It is a valuable tool for research in areas such as schizophrenia and other neurological disorders.[1][2][3] Adherence to proper preparation and storage techniques is crucial for ensuring the compound's stability and the reproducibility of experimental results.

Compound Data and Properties

A summary of the key quantitative data for Org-24598 is presented in the table below for easy reference.

Property	Value	Source(s)
Molecular Weight	367.36 g/mol
Formula	C₁₉H₂₀F₃NO₃
Purity	≥98% (HPLC)	[4]
Appearance	White to off-white solid	[4]
Solubility in DMSO	Up to 100 mM
Storage (Solid)	2-8°C	[4]
Storage (Stock Solution)	-20°C (1 month) or -80°C (6 months)	[5]

Experimental Protocols

Materials

• Org-24598 powder

• Anhydrous or molecular sieves-dried Dimethyl Sulfoxide (DMSO)

• Sterile, amber or opaque polypropylene (B1209903) or glass vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile, filtered pipette tips

Protocol 1: Preparation of a High-Concentration (e.g., 50 mM) Org-24598 Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution that can be used for subsequent dilutions.

• Pre-weighing Preparation: Before opening, bring the vial of Org-24598 powder to room temperature to prevent condensation of moisture on the compound.

• Weighing: On a calibrated analytical balance, carefully weigh the desired amount of Org-24598 powder. For example, to prepare 1 mL of a 50 mM stock solution, weigh out 18.37 mg of Org-24598 (Calculation: 50 mmol/L * 1 L/1000 mL * 367.36 g/mol * 1000 mg/g * 1 mL = 18.37 mg).

• Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the weighed Org-24598. For the example above, add 1 mL of DMSO.

• Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can be used to aid dissolution if necessary, but avoid excessive heat. Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed vials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[5]

Protocol 2: Preparation of Working Solutions for In Vitro and In Vivo Studies

Working solutions are typically prepared by diluting the high-concentration DMSO stock solution into an appropriate aqueous buffer or cell culture medium.

For In Vitro Cell-Based Assays:

• Determine Final DMSO Concentration: To avoid cellular toxicity, the final concentration of DMSO in the cell culture medium should be kept low, typically below 0.5%.[5]

• Serial Dilution: Perform serial dilutions of the DMSO stock solution in the desired aqueous buffer or cell culture medium to achieve the final working concentration. It is recommended to perform dilutions in a stepwise manner to prevent precipitation of the compound.

• Control Preparation: Prepare a vehicle control containing the same final concentration of DMSO as the experimental samples.

For In Vivo Animal Studies:

• Vehicle Selection: A common vehicle for administering Org-24598 in vivo is saline containing a small percentage of DMSO. For example, a solution of 0.1% DMSO in saline has been used.[3][6]

• Dilution: Dilute the DMSO stock solution into the chosen sterile vehicle to the desired final concentration for administration. Ensure the final DMSO concentration is minimized to reduce potential toxicity to the animal.

• Administration: The route of administration (e.g., intraperitoneal) will depend on the specific experimental design.

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for preparing Org-24598 stock solutions and the signaling pathway it targets.

References

• 1. Discovery and SAR of org 24598-a selective glycine uptake inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats | Semantic Scholar [semanticscholar.org]
• 3. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Org 24598 = 98 HPLC, solid 722456-08-8 [sigmaaldrich.com]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols: Intraperitoneal (i.p.) Administration of Org-24598

Audience: Researchers, scientists, and drug development professionals.

Introduction: Org-24598 is a potent and selective inhibitor of the glial glycine (B1666218) transporter 1 (GlyT1), with an IC₅₀ of 6.9 nM for GlyT1b.[1] It exhibits minimal activity at the GlyT2 transporter and various other receptors, making it a specific tool for studying the role of glycine modulation in the central nervous system.[1][2] By blocking the reuptake of glycine from the synaptic cleft, Org-24598 effectively increases the concentration of synaptic glycine.[3][4] This enhancement of glycinergic signaling potentiates the function of N-methyl-D-aspartate (NMDA) receptors, where glycine acts as a mandatory co-agonist.[3][5][6] This mechanism has made Org-24598 a valuable compound in preclinical research for investigating cognitive function, addiction, and other neurological processes.[3][7]

Data Presentation

Table 1: Physicochemical and In Vitro Properties of Org-24598

Property	Value	Source
Molecular Weight	367.36 g/mol	[1]
Formula	C₁₉H₂₀F₃NO₃	[1]
CAS Number	372198-97-5	[1]
Purity	≥98%	[1]
Solubility	Soluble to 100 mM in DMSO	[1]
Storage	Store at +4°C	[1]
IC₅₀ (GlyT1b)	6.9 nM	[1]

Table 2: Summary of In Vivo Intraperitoneal (i.p.) Dosing Parameters for Org-24598 in Rats

Research Area	Doses Administered (i.p.)	Vehicle	Administration Schedule	Key Findings	Source
Ethanol (B145695) Withdrawal-Induced Memory Impairment	0.1, 0.3, and 0.6 mg/kg	Saline with 0.1% DMSO	Single injection 30 minutes before behavioral testing.[3][5][6]	Doses of 0.3 and 0.6 mg/kg reversed recognition memory deficits; 0.3 mg/kg improved spatial memory.[3]	[3][5][6]
Ethanol Intake and Preference	Not explicitly stated, but daily injections were performed.	Not specified	Daily injections over 12 days.[7]	Profoundly reduced ethanol intake without developing tolerance.[7]	[7]
Alcohol Deprivation Effect (ADE)	6 and 9 mg/kg	Not specified	Administered as monotherapy or in combination with other drugs.	Raised accumbal glycine levels; enhanced the ADE-reducing action of varenicline (B1221332) + bupropion (B1668061).[4][8]	[4][8]

Experimental Protocols

Protocol 1: Preparation of Org-24598 for Intraperitoneal Injection

This protocol is based on methodologies used in studies reversing cognitive deficits in rats.[3]

1. Materials:

• Org-24598 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Sterile 0.9% Saline solution

• Sterile microcentrifuge tubes

• Sterile syringes and needles (23-25g for rats, 25-27g for mice)[9]

• Vortex mixer

2. Stock Solution Preparation (e.g., 10 mg/mL in DMSO):

• a. Weigh the required amount of Org-24598 powder in a sterile microcentrifuge tube.

• b. Add the appropriate volume of 100% DMSO to achieve the desired stock concentration (e.g., 10 mg/mL). Org-24598 is soluble up to 100 mM in DMSO.[1]

• c. Vortex thoroughly until the powder is completely dissolved. This stock solution can be stored at an appropriate temperature as per stability data, though fresh preparation is often preferred.

3. Dosing Solution Preparation (e.g., 0.15 mg/mL for a 0.3 mg/kg dose at 2 mL/kg):

• a. Determine the final concentration needed based on the desired dose (mg/kg) and injection volume (mL/kg). A common injection volume for rats is 2 mL/kg.[3]

  • Calculation Example: For a 0.3 mg/kg dose and a 2 mL/kg injection volume:

    • Final Concentration = (0.3 mg/kg) / (2 mL/kg) = 0.15 mg/mL

• b. Calculate the volume of the DMSO stock solution and sterile saline needed for the final volume. To achieve a final DMSO concentration of 0.1%, a serial dilution is recommended.

• c. On the day of the experiment, dilute the DMSO stock solution with sterile 0.9% saline to the final desired concentration. Ensure the final solution is clear and homogenous. Vortex gently before drawing into syringes.

Protocol 2: Intraperitoneal (i.p.) Injection Procedure in Rodents

This protocol provides generalized steps for performing an i.p. injection in rats or mice, adhering to standard animal care guidelines.[9]

1. Animal Preparation:

• a. Weigh the animal accurately on the day of the experiment to calculate the precise injection volume.

• b. Briefly habituate the animal to handling to minimize stress.

2. Restraint:

• a. Mice: Manually restrain the mouse by scruffing the neck and securing the tail. Tilt the mouse so its head is slightly lower than its hindquarters. This causes the abdominal organs to shift cranially, reducing the risk of puncture.[9]

• b. Rats: A two-person technique is often preferred.[9] One person restrains the rat with its head held between the index and middle fingers and the body supported along the forearm. The second person performs the injection. The animal should be positioned so its abdomen is accessible.

3. Injection:

• a. Identify the injection site. The preferred site is the lower right quadrant of the abdomen to avoid the cecum, bladder, and other vital organs.[9]

• b. Use a new, sterile needle of an appropriate gauge (23-25g for rats, 25-27g for mice) for each animal.[9]

• c. Insert the needle at an angle of approximately 30-45 degrees into the peritoneal cavity.

• d. Gently pull back on the plunger (aspirate) to ensure no blood (indicating entry into a vessel) or yellowish fluid (indicating entry into the bladder) is drawn. If either is present, withdraw the needle and reinject at a different site with a fresh needle and syringe.

• e. If aspiration is clear, depress the plunger smoothly to administer the solution. The maximum recommended volume is <10 mL/kg for both rats and mice.[9]

• f. Withdraw the needle and return the animal to its home cage.

4. Post-Injection Monitoring:

• a. Observe the animal for several minutes post-injection for any immediate adverse reactions, such as distress or bleeding at the injection site.

• b. For studies involving behavioral analysis, a waiting period is often required between injection and testing. For Org-24598, a 30-minute pre-treatment time has been shown to be effective.[3][5][6]

Visualizations

Mechanism of Action

Caption: Signaling pathway of Org-24598 action.

Experimental Workflow

Caption: Typical workflow for an in vivo behavioral study.

References

• 1. rndsystems.com [rndsystems.com]
• 2. Discovery and SAR of org 24598-a selective glycine uptake inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats | Semantic Scholar [semanticscholar.org]
• 7. The glycine reuptake inhibitor Org24598 and acamprosate reduce ethanol intake in the rat; tolerance development to acamprosate but not to Org24598 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The GlyT1-inhibitor Org 24598 facilitates the alcohol deprivation abolishing and dopamine elevating effects of bupropion + varenicline in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. animalcare.ubc.ca [animalcare.ubc.ca]

Application Notes and Protocols: Org-24598 in Novel Object Recognition (NOR) Task

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Org-24598 is a potent and selective inhibitor of the glial glycine (B1666218) transporter 1 (GlyT1). By blocking GlyT1, Org-24598 increases the synaptic concentration of glycine, which acts as a co-agonist at N-methyl-D-aspartate (NMDA) receptors.[1][2][3] This modulation of NMDA receptor function is hypothesized to underlie the pro-cognitive effects of Org-24598. The novel object recognition (NOR) task is a widely used behavioral assay to assess learning and memory in rodents.[4] These application notes provide a detailed protocol for utilizing Org-24598 in the NOR task to evaluate its potential as a cognitive enhancer, particularly in a model of ethanol (B145695) withdrawal-induced memory impairment.[1][2][3]

Data Presentation

The following tables summarize the quantitative data from a study investigating the effects of Org-24598 on recognition memory deficits induced by binge-like ethanol administration in rats.[1]

Table 1: Effect of Org-24598 on Discrimination Index in the NOR Task (4h post-administration)

Treatment Group	Dose	Discrimination Index (Mean ± SEM)
Saline + Vehicle	-	0.62 ± 0.03
Ethanol + Vehicle	-	0.48 ± 0.02*
Ethanol + Org-24598	0.1 mg/kg	0.59 ± 0.04#
Ethanol + Org-24598	0.3 mg/kg	0.65 ± 0.03##
Ethanol + Org-24598	0.6 mg/kg	0.63 ± 0.02###

*p < 0.05 vs. Saline + Vehicle; #p < 0.05, ##p < 0.01, ###p < 0.001 vs. Ethanol + Vehicle

Table 2: Effect of Org-24598 on Total Exploration Time in the NOR Task (4h post-administration)

Treatment Group	Dose	Total Exploration Time (s) (Mean ± SEM)
Saline + Vehicle	-	25.3 ± 1.8
Ethanol + Vehicle	-	24.9 ± 1.5
Ethanol + Org-24598	0.1 mg/kg	26.1 ± 2.0
Ethanol + Org-24598	0.3 mg/kg	27.3 ± 1.9
Ethanol + Org-24598	0.6 mg/kg	26.8 ± 1.7

Experimental Protocols

This section details the methodology for the Novel Object Recognition (NOR) task as described in the study by Wieronska et al. (2024).[1]

1. Animals:

• Species: Male Wistar rats.

2. Binge-like Ethanol Administration (Induction of Cognitive Deficit):

• Administer ethanol (5 g/kg) intragastrically for 5 consecutive days.[1][2][3]

• A control group receives an equivalent volume of 0.9% NaCl.

3. Drug Administration:

• Org-24598 is dissolved in a vehicle solution.

• Administer Org-24598 (0.1, 0.3, and 0.6 mg/kg) or vehicle 30 minutes before the NOR task on the 10th day of ethanol withdrawal.[1][2][3]

4. Novel Object Recognition (NOR) Task Protocol:

• Habituation Phase:

  • Allow each rat to freely explore an open-field arena in the absence of any objects. This phase helps to reduce novelty-induced stress during testing.[4]

• Familiarization Phase (T1):

  • Place two identical objects (A + A) in the open-field arena.

  • Allow the animal to explore the objects for a set period (e.g., 3-5 minutes).

  • The time spent exploring each object is recorded. Exploration is defined as the animal directing its nose towards the object at a distance of ≤ 2 cm and/or touching it with its nose.

• Retention Interval:

  • Return the animal to its home cage for a specific duration (e.g., 1 hour or 24 hours) after the familiarization phase.

• Test Phase (T2):

  • Return the animal to the arena, which now contains one familiar object (A) and one novel object (B).

  • Allow the animal to explore the objects for a set period (e.g., 3-5 minutes).

  • Record the time spent exploring the familiar object (T_familiar) and the novel object (T_novel).

5. Data Analysis:

• Discrimination Index (DI): Calculate the DI to assess recognition memory.

  • DI = (Time exploring novel object - Time exploring familiar object) / (Total exploration time)

  • A higher DI indicates better recognition memory.

• Total Exploration Time: Analyze the total time spent exploring both objects to assess general locomotor activity and motivation.

Mandatory Visualization

Signaling Pathway of Org-24598 Action:

References

• 1. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The novel object recognition memory: neurobiology, test procedure, and its modifications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Org-24598 in the Barnes Maze Spatial Memory Task

For Researchers, Scientists, and Drug Development Professionals

Introduction

Org-24598 is a potent and selective inhibitor of the glial glycine (B1666218) transporter 1 (GlyT1).[1] By blocking the reuptake of glycine from the synaptic cleft, Org-24598 effectively increases the extracellular concentration of this amino acid. Glycine acts as a mandatory co-agonist at the N-methyl-D-aspartate (NMDA) receptor, and its increased availability potentiates NMDA receptor-mediated neurotransmission.[2] Dysfunctional glutamatergic neurotransmission, particularly through the NMDA receptor, has been implicated in various neurological and psychiatric disorders characterized by cognitive deficits. Consequently, GlyT1 inhibitors like Org-24598 are valuable pharmacological tools for investigating and potentially ameliorating impairments in learning and memory.

The Barnes maze is a widely used behavioral paradigm to assess spatial learning and memory in rodents.[3] This task leverages the innate aversion of rodents to open, brightly lit spaces, motivating them to locate an escape tunnel hidden under one of several holes around the perimeter of a circular platform.[3][4] Successful navigation of the Barnes maze is dependent on the integrity of the hippocampus, a brain region crucial for spatial memory formation. The reversal learning phase of the Barnes maze task further challenges cognitive flexibility, a function associated with the prefrontal cortex.[4]

These application notes provide a comprehensive overview of the use of Org-24598 in the Barnes maze spatial memory task, including detailed protocols and quantitative data from a key study demonstrating its efficacy in a preclinical model of cognitive impairment.

Mechanism of Action: Org-24598 and NMDA Receptor Modulation

Org-24598 enhances synaptic plasticity by modulating the activity of the NMDA receptor. The signaling pathway is as follows:

Figure 1: Org-24598 Signaling Pathway

Data Presentation

The following tables summarize the quantitative data from a study by Filarowska-Jurko et al. (2024), which investigated the effect of Org-24598 on spatial memory deficits induced by binge-like ethanol (B145695) exposure in rats during the reversal learning phase of the Barnes maze task.[5]

Treatment Group	Day 1	Day 2	Day 3
Control (Vehicle)	125.4 ± 10.2	80.1 ± 8.5	45.3 ± 5.1
Ethanol + Vehicle	160.2 ± 9.8	155.7 ± 10.1	140.6 ± 11.3
Ethanol + Org-24598 (0.3 mg/kg)	130.5 ± 11.5	95.2 ± 9.3	60.7 ± 7.2
Ethanol + Org-24598 (0.6 mg/kg)	115.3 ± 10.8	70.4 ± 8.1	40.1 ± 4.9

Table 1: Primary Latency (seconds) to Find the Escape Hole (Mean ± SEM)

Treatment Group	Day 1	Day 2	Day 3
Control (Vehicle)	12.1 ± 1.5	7.8 ± 1.1	4.2 ± 0.8
Ethanol + Vehicle	18.3 ± 1.9	17.9 ± 2.0	16.5 ± 1.8
Ethanol + Org-24598 (0.3 mg/kg)	14.2 ± 1.7	9.5 ± 1.3	6.1 ± 1.0
Ethanol + Org-24598 (0.6 mg/kg)	11.8 ± 1.4	6.9 ± 1.0	3.8 ± 0.7

Table 2: Number of Errors Before Finding the Escape Hole (Mean ± SEM)

Experimental Protocols

This section provides a detailed protocol for a Barnes maze spatial memory task, incorporating the administration of Org-24598 for a reversal learning experiment, based on established methodologies.[3][5][6][7]

Materials

• Barnes Maze apparatus (e.g., circular platform, 122 cm diameter, with 20 equally spaced holes)

• Escape tunnel

• Aversive stimuli: Bright overhead lights (e.g., two 500-watt bulbs) and a white noise generator (e.g., 90 dB)[3][7]

• Video tracking software (e.g., EthoVision XT)

• Org-24598 (Tocris Bioscience or equivalent)[8]

• Vehicle solution (e.g., 0.9% saline with 0.1% DMSO)[5]

• Animal model: Male Wistar rats (or other appropriate rodent strain)

• Standard laboratory equipment (syringes, beakers, 70% ethanol for cleaning)

Experimental Workflow

Figure 2: Barnes Maze Experimental Workflow

Detailed Procedure

1. Animal Habituation and Acclimatization:

• House animals in the facility for at least one week before the start of the experiment to acclimate them to the housing conditions.

• Handle the animals for a few minutes each day for several days leading up to the experiment to reduce stress.

• Acclimatize the animals to the behavioral testing room for at least one hour before each testing session.[6]

2. Habituation to the Barnes Maze:

• On the first day of habituation, place the animal in the center of the maze and allow it to explore for 30 seconds.[6]

• Gently guide the animal to the escape tunnel.[6]

• Allow the animal to remain in the escape tunnel for 2 minutes before returning it to its home cage.[6]

• Repeat this procedure for a second trial after an inter-trial interval of at least one hour.

3. Acquisition Training:

• Conduct two training trials per day for 4-5 consecutive days.

• For each trial, place the animal in the center of the maze under a start chamber.

• After 15 seconds, lift the chamber and turn on the aversive stimuli (bright lights and white noise).[3]

• Allow the animal to explore the maze for a maximum of 3 minutes.[3]

• Record the latency to find and enter the escape tunnel, and the number of errors (pokes into non-escape holes).

• If the animal does not find the escape tunnel within 3 minutes, gently guide it to the tunnel and allow it to remain inside for 15-30 seconds.[3]

• Clean the maze with 70% ethanol after each trial to remove olfactory cues.[3][6]

4. Probe Trial:

• 24 hours after the final acquisition trial, conduct a probe trial to assess spatial memory consolidation.

• Remove the escape tunnel.

• Place the animal on the maze for a 90-second trial and record the time spent in the target quadrant (where the escape tunnel was located) and the number of pokes into the target hole.

5. Reversal Learning:

• The day after the probe trial, begin the reversal learning phase.

• Move the escape tunnel to the opposite quadrant of the maze.[5]

• Divide the animals into treatment groups (e.g., vehicle control, Org-24598 low dose, Org-24598 high dose).

• Administer Org-24598 (e.g., 0.1, 0.3, or 0.6 mg/kg, i.p.) or vehicle 30 minutes before the first trial of each day for three consecutive days.[5][9]

• Conduct two reversal training trials per day, following the same procedure as the acquisition training.

• Record the primary latency and number of errors for each trial.

6. Data Analysis:

• Analyze the data using appropriate statistical methods, such as a two-way repeated measures ANOVA, to compare the performance between treatment groups over the training days.

• Post-hoc tests (e.g., Tukey's or Bonferroni's) can be used to identify specific group differences.

Concluding Remarks

Org-24598 is a valuable pharmacological tool for investigating the role of the glycine-NMDA receptor pathway in spatial learning and memory. The Barnes maze provides a robust and sensitive behavioral assay to evaluate the pro-cognitive effects of this compound. The protocols and data presented here offer a solid foundation for researchers and drug development professionals to design and execute studies aimed at exploring the therapeutic potential of GlyT1 inhibitors for cognitive disorders. Careful attention to experimental detail and appropriate statistical analysis are crucial for obtaining reliable and interpretable results.

References

• 1. Org 24598 | Glycine Transporters | Tocris Bioscience [tocris.com]
• 2. Glycine transporter 1 inhibitors and modulation of NMDA receptor-mediated excitatory neurotransmission - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Barnes Maze Procedure for Spatial Learning and Memory in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An updated Barnes maze protocol for assessing the outcome of controlled cortical impact mouse models of traumatic brain injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Barnes Maze Protocol [protocols.io]
• 7. protocols.io [protocols.io]
• 8. mdpi.com [mdpi.com]
• 9. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Org-24598: A Potent and Selective GlyT1 Inhibitor for Neurological Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Org-24598 is a potent and selective inhibitor of the glial glycine (B1666218) transporter 1 (GlyT1b), with an IC50 of 6.9 nM.[1] By blocking the reuptake of glycine from the synaptic cleft, Org-24598 effectively increases the extracellular concentration of glycine. This elevation of glycine, an obligatory co-agonist at N-methyl-D-aspartate (NMDA) receptors, leads to the potentiation of NMDA receptor-mediated neurotransmission. This mechanism of action makes Org-24598 a valuable tool for investigating the role of the glycinergic system in various neurological and psychiatric disorders, including schizophrenia and cognitive deficits associated with alcohol withdrawal.[2][3][4][5]

Physicochemical Properties and Supplier Information

Org-24598 is a white to off-white solid. It is available from several suppliers, often as a lithium salt. While pricing is generally available upon quotation, the following table summarizes key physicochemical properties and purchasing information from various suppliers.

Property	Value	Supplier(s)
Molecular Weight	367.36 g/mol (free form)[1]	R&D Systems, Tocris Bioscience, MedKoo Biosciences
373.30 g/mol (lithium salt)	Sigma-Aldrich
Formula	C₁₉H₂₀F₃NO₃ (free form)	R&D Systems, Tocris Bioscience, MedKoo Biosciences
C₁₉H₁₉F₃LiNO₃ (lithium salt)	Sigma-Aldrich
Purity	≥98% (HPLC)	R&D Systems, Tocris Bioscience, Sigma-Aldrich
Solubility	Soluble to 100 mM in DMSO	R&D Systems
>2 mg/mL in H₂O (lithium salt)	Sigma-Aldrich
Storage	Store at +4°C or 2-8°C	R&D Systems, Tocris Bioscience, Sigma-Aldrich
CAS Number	372198-97-5 (free form)	R&D Systems, Tocris Bioscience, MedKoo Biosciences
722456-08-8 (lithium salt)	Sigma-Aldrich

Mechanism of Action: GlyT1 Inhibition and NMDA Receptor Modulation

Org-24598's primary mechanism of action is the selective inhibition of the glycine transporter GlyT1, which is predominantly expressed on glial cells surrounding synapses. This inhibition leads to an accumulation of glycine in the synaptic cleft, thereby enhancing the activation of NMDA receptors, which require glycine as a co-agonist for their function.

Mechanism of action of Org-24598.

Application Notes and Experimental Protocols

Org-24598 is a versatile tool for studying the role of glycine and NMDA receptor function in the central nervous system. Below are detailed protocols for key experiments.

In Vitro Glycine Uptake Inhibition Assay

This assay determines the potency of Org-24598 in inhibiting glycine uptake via GlyT1.

Experimental Workflow:

Workflow for Glycine Uptake Inhibition Assay.

Protocol:

• Cell Preparation: Prepare brain aggregates from male Wistar rats or use a cell line stably expressing rat GlyT1.[6]

• Incubation: In a 96-well plate, incubate 1 mg of cell aggregates with varying concentrations of Org-24598 (e.g., 0.1 nM to 10 µM) or vehicle control in a modified HEPES buffer (pH 7.4) for 20 minutes at room temperature.

• Glycine Uptake: Initiate glycine uptake by adding 50 nM [³H]Glycine. For determining non-specific binding, add 10 mM unlabeled glycine to a set of wells.[6]

• Termination: Incubate for 15 minutes at 37°C.[6] Terminate the reaction by rapid filtration through glass fiber filters, followed by three washes with ice-cold buffer.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate the specific uptake by subtracting non-specific binding from total binding. Determine the IC50 value of Org-24598 by fitting the data to a sigmoidal dose-response curve.

In Vivo Microdialysis for Extracellular Glycine Measurement

This technique allows for the direct measurement of extracellular glycine levels in the brain of a freely moving animal following Org-24598 administration.

Experimental Workflow:

Workflow for In Vivo Microdialysis.

Protocol:

• Surgical Implantation: Anesthetize a rat and stereotaxically implant a microdialysis probe into the brain region of interest (e.g., nucleus accumbens or prefrontal cortex).[7][8][9][10] Allow the animal to recover for 24-48 hours.

• Microdialysis Procedure: On the day of the experiment, connect the probe to a microinfusion pump and a fraction collector. Perfuse with artificial cerebrospinal fluid (aCSF) at a flow rate of 1-2 µL/min.[11]

• Baseline Collection: Collect baseline dialysate samples every 20-30 minutes for at least 2 hours to establish a stable baseline of extracellular glycine.[11]

• Drug Administration: Administer Org-24598 via intraperitoneal (i.p.) injection (e.g., 6 or 9 mg/kg) or oral gavage.[12]

• Sample Collection: Continue to collect dialysate samples for at least 3 hours post-administration.[11]

• Glycine Analysis: Analyze the glycine concentration in the dialysate samples using high-performance liquid chromatography (HPLC) with fluorescence detection after derivatization with o-phthaldialdehyde (OPA).[11]

• Data Analysis: Express the post-drug glycine concentrations as a percentage of the mean baseline concentration.

Behavioral Assays: Novel Object Recognition (NOR) and Barnes Maze (BM)

These assays are used to assess the effects of Org-24598 on recognition and spatial memory, respectively, particularly in models of cognitive impairment.[2][3][4][5]

Protocol for Novel Object Recognition (NOR):

• Habituation: Individually habituate rats to an open-field arena for a set period over several days.

• Training (T1): Place two identical objects in the arena and allow the rat to explore for a defined time (e.g., 5 minutes).

• Inter-trial Interval: Return the rat to its home cage for a specific duration (e.g., 1 hour).

• Testing (T2): Replace one of the familiar objects with a novel object. Administer Org-24598 (e.g., 0.1, 0.3, or 0.6 mg/kg, i.p.) 30 minutes before the T2 session.[2][5]

• Data Analysis: Record the time spent exploring each object. Calculate a discrimination index (DI) as (time with novel object - time with familiar object) / (total exploration time). A higher DI indicates better recognition memory.

Protocol for Barnes Maze (BM):

• Habituation: Habituate rats to the maze, a circular platform with holes around the perimeter, one of which leads to an escape box.

• Acquisition Training: Conduct trials where the rat learns the location of the escape hole using visual cues.

• Reversal Learning: Move the escape box to a new location. Administer Org-24598 (e.g., 0.1, 0.3, or 0.6 mg/kg, i.p.) 30 minutes before each reversal learning trial.[2][5]

• Data Analysis: Record the latency to find the escape hole and the number of errors (pokes into incorrect holes). A shorter latency and fewer errors indicate improved spatial learning and memory.

Conclusion

Org-24598 is a powerful pharmacological tool for elucidating the role of the glycinergic system and NMDA receptor function in the brain. Its high potency and selectivity for GlyT1 make it an ideal candidate for in vitro and in vivo studies aimed at understanding the pathophysiology of various neurological and psychiatric disorders and for the development of novel therapeutic strategies. The protocols outlined above provide a starting point for researchers to investigate the effects of Org-24598 in their specific experimental models.

References

• 1. Org 24598 | Glycine Transporters | Tocris Bioscience [tocris.com]
• 2. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats | Semantic Scholar [semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 7. benchchem.com [benchchem.com]
• 8. In vivo microdialysis for nonapeptides in rat brain--a practical guide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Org-24598

For Researchers, Scientists, and Drug Development Professionals

Introduction

Org-24598 is a potent and selective inhibitor of the glial glycine (B1666218) transporter 1 (GlyT1).[1] By blocking the reuptake of glycine from the synaptic cleft, Org-24598 effectively increases the extracellular concentration of glycine. This enhancement of glycinergic neurotransmission makes it a valuable tool for studying the role of the glycine modulatory site on N-methyl-D-aspartate (NMDA) receptors and for investigating potential therapeutic strategies for neurological and psychiatric disorders, such as schizophrenia.

Safety Data Sheet (SDS) Summary

A comprehensive safety data sheet is available from the supplier. The following is a summary of the key safety information.

2.1. Hazard Identification

• Physical Hazards: Not classified as a physical hazard.

• Health Hazards: May cause an allergic skin reaction.[2]

• Environmental Hazards: No information available.

2.2. Handling and Storage

• Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2] Contaminated work clothing should not be allowed out of the workplace.[2] Wear protective gloves, protective clothing, eye protection, and face protection.[2]

• Storage: Store at +4°C.[1] Keep container tightly closed in a dry and well-ventilated place.

2.3. First Aid Measures

• If on skin: Wash with plenty of soap and water.[2] If skin irritation or rash occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.[2]

• If inhaled: Move person into fresh air.

• If in eyes: Rinse cautiously with water for several minutes.

• If swallowed: Rinse mouth.

Physicochemical and Pharmacological Data

Table 1: Physicochemical Properties of Org-24598

Property	Value	Reference
Molecular Weight	367.36 g/mol	[1]
Molecular Formula	C₁₉H₂₀F₃NO₃	[1]
CAS Number	372198-97-5	[1]
Appearance	White to off-white solid
Purity	≥98% (HPLC)
Solubility	Soluble to 100 mM in DMSO	[1]
Storage	Store at +4°C	[1]

Table 2: Pharmacological Data for Org-24598

Parameter	Value	Target	Reference
IC₅₀	6.9 nM	GlyT1b	[1]
pIC₅₀	< 4	GlyT-2	[1]
pIC₅₀	< 4	Adrenoreceptors	[1]
pIC₅₀	< 4	Dopamine Receptors	[1]
pIC₅₀	< 4	5HT Receptors	[1]
pIC₅₀	< 4	Noradrenaline Transporter	[1]
pIC₅₀	< 4	Dopamine Transporter	[1]
pIC₅₀	< 4	5HT Transporter	[1]
pIC₅₀	< 4	GABA Transporter	[1]

Signaling Pathway

Org-24598 acts as a selective inhibitor of the glycine transporter 1 (GlyT1), which is predominantly located on glial cells surrounding synapses. By blocking GlyT1, Org-24598 prevents the reuptake of glycine from the synaptic cleft, leading to an increase in its extracellular concentration. This elevated glycine level enhances the activation of the glycine co-agonist site on the NMDA receptor, thereby potentiating NMDA receptor-mediated neurotransmission.

References

• 1. rndsystems.com [rndsystems.com]
• 2. resources.rndsystems.com [resources.rndsystems.com]

Technical Notes & Optimization

Technical Support Center: Org-24598 Rodent Model Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing Org-24598 in rodent models. The information is compiled from preclinical studies to address potential issues and provide clarity on experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Org-24598?

Org-24598 is a selective inhibitor of the glycine (B1666218) transporter 1 (GlyT1).[1][2] GlyT1 is responsible for the reuptake of glycine from the synaptic cleft, primarily in glial cells. By inhibiting GlyT1, Org-24598 increases the extracellular concentration of glycine. This enhanced glycine level modulates neurotransmission by acting as a co-agonist at N-methyl-D-aspartate (NMDA) receptors and as an agonist at inhibitory glycine receptors.[3]

Q2: Have any adverse motor effects been observed in rodents treated with Org-24598?

Some studies have noted that sarcosine-based GlyT1 inhibitors, like Org-24598, have the potential to cause motor deficiencies in rodents. However, other research has reported no signs of motor deficits or other major adverse effects in Wistar rats with repeated doses up to 16 mg/kg.[4] One study specifically mentioned that at doses of 0.1, 0.3, and 0.6 mg/kg, Org-24598 did not affect locomotor activity in rats.[1] The propensity for adverse effects may vary between rat strains and depend on the specific experimental conditions.[4]

Q3: Are there any known effects of Org-24598 on food and water intake in rodent models?

In a study investigating the effects of Org-24598 on ethanol (B145695) consumption in Wistar rats, it was observed that the compound did not reduce water intake.[5][6] The impact on food intake has not been extensively detailed in the provided literature. Researchers should, therefore, monitor food and water consumption as part of their routine experimental procedures.

Q4: Can Org-24598 influence dopamine (B1211576) levels in the brain?

Yes, Org-24598 has been shown to affect dopamine levels in the nucleus accumbens of rats. Following a drinking study, the group treated with Org-24598 displayed higher basal accumbal dopamine levels compared to vehicle groups.[5][6] However, another study indicated that Org-24598 in monotherapy did not significantly alter dopamine output.[4][7] When combined with other drugs like varenicline (B1221332) and bupropion (B1668061), it slightly enhanced the elevation in accumbal dopamine output.[4][7]

Troubleshooting Guide

Issue: Unexpected behavioral changes are observed in rodents following Org-24598 administration.

• Possible Cause: As a modulator of the NMDA receptor via glycine, Org-24598 can influence glutamatergic neurotransmission. This could lead to behavioral alterations. It has been noted that GlyT1 inhibitors could have paradoxical proalgesic effects that are abolished by NMDA receptor inhibitors.[4]

• Troubleshooting Steps:

  • Dose-Response Assessment: If not already performed, conduct a dose-response study to identify the optimal dose with the desired effect and minimal behavioral side effects.

  • Behavioral Monitoring: Implement a comprehensive behavioral assessment battery to systematically evaluate locomotor activity, anxiety-like behavior (e.g., elevated plus maze), and cognitive function. One study confirmed that doses of 0.1, 0.3, and 0.6 mg/kg did not affect rat behavior in the elevated plus maze test.[1]

  • Control Groups: Ensure the inclusion of appropriate vehicle-treated control groups to differentiate drug-induced effects from other experimental variables.

Issue: Inconsistent results in alcohol consumption studies.

• Possible Cause: The effect of Org-24598 on ethanol intake can be influenced by the specific paradigm used, such as a two-bottle free-choice model with limited access.[5]

• Troubleshooting Steps:

  • Standardize Protocol: Strictly adhere to a well-defined and consistent experimental protocol for alcohol administration and measurement of intake.

  • Acclimatization: Ensure rats are properly habituated to the experimental setup and the presence of ethanol before the commencement of drug administration.

  • Dosing Regimen: Administer Org-24598 at a consistent time relative to the alcohol access period.

Quantitative Data Summary

Parameter	Species/Strain	Dose(s)	Observation	Reference
Water Intake	Wistar Rat	Not specified	No reduction in water intake.	[5][6]
Locomotor Activity	Wistar Rat	0.1, 0.3, 0.6 mg/kg	No effect on locomotor activity.	[1]
Basal Dopamine Levels	Wistar Rat	Not specified	Higher basal accumbal dopamine levels post-treatment.	[5][6]
Dopamine Output (Monotherapy)	Wistar Rat	6 and 9 mg/kg i.p.	Did not significantly alter dopamine output.	[4][7]
Motor Deficiencies	Rodents	Up to 16 mg/kg	No signs of motor deficiencies or other major adverse effects in one study.	[4]

Experimental Protocols

Ethanol Consumption Study (Two-Bottle Free-Choice Model)

• Animals: Male Wistar rats.[5]

• Housing: Individually housed with free access to food and water.

• Procedure:

  • Rats were given a choice between a bottle of ethanol solution and a bottle of tap water for a limited period each day.

  • The concentration of ethanol was gradually increased.

  • Once a stable baseline of ethanol preference (e.g., ~60%) was established, daily injections of Org-24598 or vehicle were administered for a set period (e.g., 12 days).[5]

  • Ethanol and water consumption were measured daily.

  • This was followed by an alcohol deprivation period (e.g., 14 days) and a subsequent re-test period with drug administration.[5]

Novel Object Recognition (NOR) Task

• Animals: Male Wistar rats.[1][8]

• Procedure:

  • Habituation: Rats were habituated to the testing arena.

  • Training (T1): Rats were allowed to explore two identical objects in the arena.

  • Testing (T2): After a retention interval, one of the familiar objects was replaced with a novel object.

  • Drug Administration: Org-24598 (0.1, 0.3, and 0.6 mg/kg) was administered 30 minutes before the testing session.[1][8]

  • Data Analysis: The time spent exploring the novel object versus the familiar object was recorded to calculate a discrimination index.

Visualizations

Caption: Mechanism of action of Org-24598 in the synapse.

References

• 1. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Further characterization of the GlyT-1 inhibitor Org25935: anti-alcohol, neurobehavioral, and gene expression effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The glycine reuptake inhibitor Org24598 and acamprosate reduce ethanol intake in the rat; tolerance development to acamprosate but not to Org24598 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The GlyT1-inhibitor Org 24598 facilitates the alcohol deprivation abolishing and dopamine elevating effects of bupropion + varenicline in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing inconsistent experimental results with Org-24598

This technical support center provides troubleshooting guidance and frequently asked questions for researchers using Org-24598. Our goal is to help you address inconsistent experimental results and ensure the successful application of this potent and selective GlyT1b inhibitor in your research.

Troubleshooting Guide

Issue 1: Higher than expected IC50 value or lower than expected potency.

Possible Causes & Solutions

Possible Cause	Recommended Solution
Compound Degradation: Org-24598 may have degraded due to improper storage.	Store Org-24598 at +4°C. For long-term storage, consult the manufacturer's data sheet. Avoid repeated freeze-thaw cycles.
Inaccurate Concentration: Errors in preparing stock solutions or serial dilutions.	Prepare fresh stock solutions in DMSO (soluble up to 100 mM). Verify pipette calibration and dilution calculations. Use a fresh aliquot of DMSO.
Assay Conditions: Suboptimal assay buffer, temperature, or incubation time.	Optimize assay conditions. Ensure the pH and ionic strength of the buffer are appropriate for the assay. We recommend pre-equilibrating all reagents and instruments to the desired temperature.[1]
Cell Health: Poor cell viability or low expression of GlyT1 in the cell line used.	Regularly check cell viability using methods like Trypan Blue exclusion. Ensure the cell line used expresses GlyT1 at sufficient levels. Consider using a positive control to validate the assay.

Issue 2: Inconsistent or variable results between experimental replicates.

Possible Causes & Solutions

Possible Cause	Recommended Solution
Compound Precipitation: Org-24598 may be precipitating out of the aqueous assay buffer.	Although soluble in DMSO, Org-24598 may have limited solubility in aqueous solutions. Visually inspect for precipitation. Consider using a lower final concentration or adding a small percentage of a solubilizing agent, if compatible with your assay.
Edge Effects in Plate-Based Assays: Evaporation from wells on the edge of a microplate can concentrate reagents and affect results.	To mitigate edge effects, fill the outer wells with a pre-equilibrated liquid (e.g., sterile water or media) and use only the inner wells for your experiment.[1] Using a gas-permeable plate seal can also help.[1]
Cell Seeding Density: Inconsistent cell numbers across wells.	Ensure a homogenous cell suspension before seeding. Optimize seeding density to ensure cells are in the logarithmic growth phase during the experiment.
Biological Variability: Inherent biological differences between cell passages or animal subjects.	Use cells within a consistent and low passage number range. For in vivo studies, use a sufficient number of animals to account for biological variation and ensure proper randomization and blinding.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Org-24598?

Org-24598 is a potent and selective inhibitor of the glial glycine (B1666218) transporter GlyT1b, with an IC50 of 6.9 nM. By inhibiting GlyT1b, Org-24598 increases the extracellular concentration of glycine. Glycine is a co-agonist at N-methyl-D-aspartate (NMDA) receptors.[2][3] Therefore, by increasing synaptic glycine levels, Org-24598 enhances NMDA receptor activity and promotes long-term potentiation (LTP), which is crucial for synaptic plasticity.[2]

Q2: What are the recommended storage and solubility parameters for Org-24598?

For optimal stability, Org-24598 should be stored at +4°C. It is soluble in DMSO up to 100 mM. The lithium salt of Org-24598 is reported to be soluble in water at >2 mg/mL.

Parameter	Value	Source
Molecular Weight	367.36 g/mol
Formula	C₁₉H₂₀F₃NO₃
IC50 (GlyT1b)	6.9 nM
Solubility in DMSO	Up to 100 mM
Storage Temperature	+4°C

Q3: Does Org-24598 have off-target effects?

Org-24598 is highly selective for GlyT1b. It displays negligible activity at GlyT2, adrenoceptors, dopamine (B1211576) receptors, 5HT receptors, and transporters for noradrenaline, dopamine, 5HT, and GABA. However, as with any pharmacological agent, off-target effects could potentially be observed at very high concentrations. It is recommended to perform dose-response experiments to determine the optimal concentration for the desired effect with minimal off-target activity.

Q4: Can Org-24598 cause excitotoxicity?

By enhancing NMDA receptor function, there is a theoretical risk of glutamatergic excitotoxicity with GlyT1 inhibitors.[4] Some studies have noted that paradoxical proalgesic effects of sarcosine-based GlyT1 inhibitors were abolished by pre-treatment with an NMDA-receptor inhibitor.[4] Researchers should carefully monitor for signs of excitotoxicity in their experimental models, particularly in long-duration experiments or at high concentrations of Org-24598.

Experimental Protocols

Radiolabeled Glycine Uptake Assay

This functional assay measures the inhibition of [³H]glycine uptake into cells expressing GlyT1 and is a common method for characterizing GlyT1 inhibitors.[5]

Materials:

• Cells stably expressing GlyT1

• Assay Buffer (e.g., Hanks' Balanced Salt Solution)

• [³H]glycine

• Org-24598 and other test compounds

• Scintillation fluid and counter

Protocol:

• Cell Plating: Plate GlyT1-expressing cells in a suitable format (e.g., 96-well plate) and grow to confluence.

• Compound Addition: On the day of the assay, aspirate the culture medium and wash the cells twice with Assay Buffer.[5] Add various concentrations of Org-24598 or other test compounds to the wells.

• Initiation of Uptake: Add [³H]glycine to each well to initiate the uptake reaction. Incubate for a predetermined time at the desired temperature.

• Termination of Uptake: Terminate the assay by rapidly washing the cells with ice-cold Assay Buffer.

• Cell Lysis and Measurement: Lyse the cells and measure the amount of incorporated [³H]glycine using a scintillation counter.

• Data Analysis: Determine the percent inhibition for each compound concentration relative to controls and calculate the IC50 values.[5]

Mass Spectrometry (MS) Binding Assay

An alternative to radioligand binding assays, this method quantifies the binding of a non-labeled reporter ligand like Org-24598 using mass spectrometry.[6]

Materials:

• Cell membranes expressing GlyT1

• Assay Buffer

• Org-24598 as the reporter ligand

• Test compounds

• LC-MS/MS system

Protocol:

• Incubation: Incubate the GlyT1-expressing cell membranes with a fixed concentration of Org-24598 and varying concentrations of the test compound.

• Separation: Separate the bound from the free ligand, typically by filtration.

• Quantification: Quantify the amount of bound Org-24598 using a validated LC-MS/MS method.[6]

• Data Analysis: Determine the percent displacement of Org-24598 by the test compounds and calculate their binding affinities (Ki values).[5]

Visualizations

Caption: Mechanism of action of Org-24598.

Caption: Workflow for a radiolabeled glycine uptake assay.

References

• 1. youtube.com [youtube.com]
• 2. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. MS binding assays for GlyT1 based on Org24598 as nonlabelled reporter ligand - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Working Concentration of Org-24598

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the working concentration of Org-24598 in experimental settings. The information is presented in a question-and-answer format to directly address specific issues encountered during research.

Frequently Asked Questions (FAQs)

Q1: What is Org-24598 and what is its primary mechanism of action?

Org-24598 is a potent and selective inhibitor of the glial glycine (B1666218) transporter 1b (GlyT1b).[1][2][3] Its primary mechanism of action is to block the reuptake of glycine from the synaptic cleft. This leads to an increase in extracellular glycine concentrations, which in turn potentiates the activity of N-methyl-D-aspartate (NMDA) receptors, where glycine acts as a co-agonist.[4]

Q2: What are the key properties and storage recommendations for Org-24598?

It is important to be aware of the physicochemical properties and proper storage conditions for Org-24598 to ensure its stability and activity.

Property	Value	Source
Molecular Weight	367.36 g/mol	[1][2]
IC50 for GlyT1b	6.9 nM	[1][2][3]
Solubility	Soluble to 100 mM in DMSO; >2 mg/mL in H₂O	[1][2]
Purity	≥98% (HPLC)	[1][2]
Storage	Store at +4°C	[1][2]

Q3: What is a good starting concentration range for in vitro experiments?

The optimal concentration of Org-24598 will vary depending on the experimental system. Based on its IC50 of ~6.9 nM, the following ranges are recommended as a starting point for dose-response experiments:

Assay Type	Recommended Starting Range	Rationale
Glycine Uptake Assays	0.1 nM - 100 nM	This range brackets the IC50 value and is suitable for characterizing the direct inhibitory effect on GlyT1.[4]
NMDA Receptor Potentiation Assays	1 nM - 500 nM	A wider range is advised to capture the full dose-response of NMDA receptor potentiation and identify any potential non-linear effects.[4]
Long-term (24-72h) Cell Viability/Toxicity Assays	10 nM - 10 µM	Higher concentrations should be tested to identify potential off-target or cytotoxic effects with prolonged exposure.[4]

Q4: How should I prepare a stock solution of Org-24598?

Due to its high solubility in DMSO, it is recommended to prepare a concentrated stock solution (e.g., 10-100 mM) in 100% DMSO. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C for long-term stability. For aqueous-based assays, further dilute the DMSO stock in the appropriate buffer or cell culture medium. To minimize the risk of DMSO-induced cytotoxicity, ensure the final concentration of DMSO in your experimental wells is kept low, typically ≤0.1%.[4]

Troubleshooting Guides

Issue 1: No observable effect of Org-24598 in my in vitro assay.

Caption: Troubleshooting workflow for lack of Org-24598 effect.

Issue 2: High background or inconsistent results in the [³H]Glycine Uptake Assay.

Caption: Troubleshooting high background in glycine uptake assays.

Issue 3: Signs of cytotoxicity or excitotoxicity observed in cell cultures.

Caption: Troubleshooting cytotoxicity and excitotoxicity.

Experimental Protocols

Protocol 1: [³H]Glycine Uptake Assay in CHO-K1 cells stably expressing human GlyT1a

This protocol is designed to determine the IC50 of Org-24598.

Materials:

• CHO-K1 cells stably expressing human GlyT1a (CHO-K1/hGlyT1a)

• Cell culture medium

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with HEPES)

• Org-24598 stock solution (10 mM in DMSO)

• [³H]Glycine

• Non-labeled glycine

• 96-well cell culture plates

• Scintillation fluid and counter

Procedure:

• Cell Plating: Seed CHO-K1/hGlyT1a cells into a 96-well plate at a density that allows them to reach confluency on the day of the assay. Incubate overnight.

• Compound Preparation: Prepare serial dilutions of Org-24598 in Assay Buffer. A common starting range is 0.1 nM to 100 nM.

• Assay Initiation:

  • Aspirate the culture medium and wash the cells twice with pre-warmed Assay Buffer.

  • Add the Org-24598 dilutions to the respective wells and pre-incubate for 15-30 minutes at 37°C.[5][6]

• Glycine Uptake:

  • Add [³H]Glycine (at a concentration close to its Km for GlyT1) to each well to initiate the uptake.

  • Incubate for a predetermined time (e.g., 10-20 minutes) at 37°C. This time should be within the linear range of glycine uptake.[6]

• Assay Termination:

  • Rapidly aspirate the solution and wash the cells three times with ice-cold Assay Buffer to remove unincorporated [³H]Glycine.

• Cell Lysis and Scintillation Counting:

  • Lyse the cells by adding a suitable lysis buffer.

  • Transfer the lysate to scintillation vials, add scintillation fluid, and count the radioactivity.

• Data Analysis:

  • Determine the percent inhibition for each Org-24598 concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the Org-24598 concentration and fit the data using a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: MTT Assay for Cell Viability

This protocol can be used to assess the potential cytotoxicity of high concentrations of Org-24598.

Materials:

• Cells of interest (e.g., CHO-K1/hGlyT1a or a neuronal cell line)

• Cell culture medium

• Org-24598 stock solution (10 mM in DMSO)

• MTT labeling reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Plating: Seed cells into a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment: Treat cells with a range of Org-24598 concentrations (e.g., 10 nM to 10 µM) for the desired duration (e.g., 24, 48, or 72 hours). Include a vehicle-only control.

• MTT Addition: Add 10 µL of MTT labeling reagent to each well and incubate for 4 hours at 37°C.[7]

• Formazan Solubilization: Add 100 µL of the solubilization solution to each well and incubate overnight at 37°C in a humidified atmosphere.[7]

• Absorbance Measurement: Measure the absorbance of the samples at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle-treated control cells to determine the effect of Org-24598 on cell viability.

Signaling Pathway

Caption: Mechanism of action of Org-24598.

References

• 1. texaschildrens.org [texaschildrens.org]
• 2. rndsystems.com [rndsystems.com]
• 3. Org 24598 | Glycine Transporters | Tocris Bioscience [tocris.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. merckmillipore.com [merckmillipore.com]

Mitigating paradoxical effects of Org-24598 with NMDA antagonists

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing Org-24598, a selective glycine (B1666218) transporter 1 (GlyT1) inhibitor. The content focuses on understanding and mitigating potential paradoxical effects through the use of NMDA receptor antagonists.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Org-24598?

Org-24598 is a potent and selective inhibitor of the glial glycine transporter 1 (GlyT1), specifically the GlyT1b isoform.[1] By blocking this transporter, Org-24598 prevents the reuptake of glycine from the synaptic cleft, leading to an increase in extracellular glycine concentrations.[2] Since glycine is an essential co-agonist for the N-methyl-D-aspartate (NMDA) receptor, this elevated glycine level enhances NMDA receptor function.[3][4][5] This mechanism is being explored for therapeutic benefits in central nervous system (CNS) disorders associated with NMDA receptor hypofunction, such as schizophrenia.[6][7]

Q2: What are the potential "paradoxical effects" of Org-24598 and other GlyT1 inhibitors?

While the intended effect of Org-24598 is to potentiate NMDA receptor signaling, paradoxical effects can arise from the complex nature of glycinergic modulation. These can include:

• Proalgesic Effects: In some animal models of pain, GlyT1 inhibitors have been observed to produce paradoxical proalgesic (pain-enhancing) effects, which could be abolished by pretreatment with an NMDA receptor antagonist.[8]

• Impaired NMDA Receptor Signaling: The inhibition of GlyT1 can disrupt the "serine shuttle" between neurons and astrocytes. This disruption may paradoxically reduce the availability of D-serine, another crucial co-agonist at the NMDA receptor's glycine binding site, potentially impairing, rather than enhancing, NMDA receptor excitability in certain brain regions or developmental stages.[9]

• Excitotoxicity: While the goal is to alleviate hypofunction, excessive potentiation of NMDA receptor activity carries a theoretical risk of glutamatergic excitotoxicity.[6][8]

• Variable Behavioral Outcomes: The behavioral effects of GlyT1 inhibition can be highly dependent on the specific cell type and brain region being affected, which may lead to unexpected or inconsistent results in preclinical studies.[9]

Q3: How can NMDA receptor antagonists be used to investigate or mitigate these paradoxical effects?

NMDA receptor antagonists are crucial tools for dissecting the mechanism of action of Org-24598 and troubleshooting unexpected experimental outcomes.

• Mechanism Confirmation: An NMDA receptor antagonist at the glycine site, such as L-701,324, can be used to confirm that the observed effects of Org-24598 are indeed mediated by the NMDA receptor. For instance, the pro-cognitive effects of Org-24598 have been shown to be reversed by L-701,324.[10][11][12][13]

• Mitigating Unwanted Effects: In cases where paradoxical effects like proalgesia are observed, co-administration with an NMDA receptor antagonist can help to normalize the response and isolate the intended therapeutic effect.[8]

• Investigating Regional Differences: By using targeted delivery methods for NMDA antagonists in combination with systemic Org-24598, researchers can investigate the region-specific contributions to the observed behavioral outcomes.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
No significant enhancement of NMDA receptor function (e.g., in electrophysiology).	Disruption of the serine shuttle leading to reduced D-serine availability.[9]	1. Measure D-serine levels in your experimental preparation. 2. Consider co-application of exogenous D-serine to determine if this rescues NMDA receptor function.
Paradoxical behavioral effects (e.g., increased anxiety, proalgesia).	Over-potentiation of NMDA receptors in specific circuits or cell types.[8]	1. Perform a dose-response curve for Org-24598 to identify a therapeutic window. 2. Co-administer a low dose of a competitive or non-competitive NMDA antagonist to attenuate the paradoxical effect.[8]
High variability in experimental results between subjects.	Differences in baseline glycine or D-serine tone, or regional expression of GlyT1.[9]	1. Ensure a homogenous animal population (age, strain, sex). 2. Consider measuring baseline neurotransmitter levels. 3. Increase sample size to improve statistical power.
Evidence of neurotoxicity at higher doses.	Excitotoxicity due to excessive NMDA receptor activation.[6][8]	1. Lower the dose of Org-24598. 2. Assess markers of apoptosis or neuronal damage (e.g., TUNEL staining, Fluoro-Jade). 3. Determine if the toxicity is preventable with an NMDA antagonist.

Quantitative Data

Table 1: In Vitro Potency of Org-24598

Parameter	Value	Reference
IC50 at GlyT1b	6.9 nM

Table 2: Exemplary Dosing for In Vivo Experiments

Compound	Dose Range	Administration Route	Purpose	Reference
Org-24598	0.1 - 0.6 mg/kg	Intraperitoneal (i.p.)	Reversal of memory impairments	[11]
Org-24598	6 - 9 mg/kg	Intraperitoneal (i.p.)	Reduction of ethanol (B145695) intake	[14]
L-701,324	5 mg/kg	Intraperitoneal (i.p.)	NMDA receptor glycine site antagonism	[11]

Experimental Protocols

Protocol 1: Investigating the Reversal of Cognitive Deficits with Org-24598 and Confirmation with an NMDA Antagonist

This protocol is adapted from studies examining the effects of Org-24598 on ethanol withdrawal-induced memory impairments.[10][11][12][13]

• Animal Model: Male Wistar rats are habituated to a behavioral task such as the Novel Object Recognition (NOR) or Barnes Maze (BM) task. Binge-like ethanol administration (e.g., 5 g/kg, intragastrically for 5 days) is used to induce cognitive deficits.

• Drug Administration:

  • Org-24598 (0.1, 0.3, and 0.6 mg/kg) or vehicle is administered intraperitoneally (i.p.) 30 minutes before the behavioral testing session during the ethanol withdrawal period (e.g., day 10 for NOR, days 11-13 for BM reversal learning).

  • To confirm NMDA receptor involvement, a separate cohort of animals receives the NMDA glycine site antagonist L-701,324 (5 mg/kg, i.p.) 30 minutes prior to the Org-24598 injection.

• Behavioral Assessment:

  • NOR Task: The time spent exploring a novel object versus a familiar object is measured. A discrimination index is calculated.

  • BM Task: Latency to find the escape hole and the number of errors are recorded during the reversal learning phase.

• Biochemical Analysis (Optional): Following behavioral testing, brain tissue (e.g., hippocampus, perirhinal cortex) can be collected to measure the expression levels of NMDA receptor subunits (e.g., GluN1, GluN2B) via Western blot or qPCR to assess the molecular correlates of the behavioral changes.

Visualizations

Caption: Signaling pathway of Org-24598 action.

Caption: Experimental workflow for testing Org-24598.

Caption: Logic of using NMDA antagonists with Org-24598.

References

• 1. Discovery and SAR of org 24598-a selective glycine uptake inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Glycine transporter type-1 and its inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glycine transporter 1 inhibitors and modulation of NMDA receptor-mediated excitatory neurotransmission - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Directly and Indirectly Targeting the Glycine Modulatory Site to Modulate NMDA Receptor Function to Address Unmet Medical Needs of Patients With Schizophrenia [frontiersin.org]
• 5. Inhibitors of Glycine Transporter-1: Potential Therapeutics for the Treatment of CNS Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of glycine transporter 1: The yellow brick road to new schizophrenia therapy? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of glycine transporter 1: The yellow brick road to new schizophrenia therapy? | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Inhibition of astrocytic glycine transporter-1: friend or foe for ameliorating NMDA receptor hypofunction? [frontiersin.org]
• 10. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [PDF] Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats | Semantic Scholar [semanticscholar.org]
• 13. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats | MDPI [mdpi.com]
• 14. The GlyT1-inhibitor Org 24598 facilitates the alcohol deprivation abolishing and dopamine elevating effects of bupropion + varenicline in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Org-24598 Technical Support Center: Troubleshooting and FAQs

Welcome to the technical support center for Org-24598. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the potential off-target effects of Org-24598 and how to control for them in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Org-24598?

Org-24598 is a potent and selective inhibitor of the glial glycine (B1666218) transporter 1b (GlyT1b). Its primary function is to block the reuptake of glycine from the synaptic cleft, leading to an increase in extracellular glycine concentrations. This enhancement of glycinergic signaling is the basis of its pharmacological activity.

Q2: What are the known direct off-target binding sites of Org-24598?

Org-24598 is highly selective for GlyT1b. It displays negligible activity at the glycine transporter 2 (GlyT2), as well as at a range of other common receptors and transporters, including adrenergic, dopamine, and serotonin (B10506) (5HT) receptors, and the transporters for noradrenaline, dopamine, 5HT, and GABA.

Q3: What are the main indirect or functional "off-target" effects of Org-24598?

The most significant indirect effect of Org-24598 stems from its primary mechanism of action. By increasing synaptic glycine levels, Org-24598 acts as a co-agonist at N-methyl-D-aspartate (NMDA) receptors, potentiating their function.[1][2] This can lead to enhanced NMDA receptor-mediated excitatory postsynaptic currents (EPSCs). Researchers should also consider potential effects on strychnine-sensitive glycine receptors.[1]

Troubleshooting Guide

Issue 1: I am observing unexpected excitatory effects in my neuronal cultures or in vivo model after applying Org-24598.

• Possible Cause: The observed excitatory effects are likely due to the potentiation of NMDA receptor activity caused by increased synaptic glycine.

• Troubleshooting Steps:

  • Confirm NMDA Receptor Involvement: To determine if the observed effects are mediated by NMDA receptors, perform a control experiment with an NMDA receptor antagonist.

  • Co-administration with an NMDA Receptor Antagonist: In a parallel experiment, co-administer Org-24598 with a selective NMDA receptor antagonist at the glycine site, such as L-701,324, or a competitive antagonist like D-APV.[1][3] If the excitatory effects are diminished or abolished, it confirms they are a downstream consequence of NMDA receptor potentiation.

  • Dose-Response Analysis: Perform a dose-response curve for Org-24598 in your experimental system to identify the lowest effective concentration that elicits the desired GlyT1 inhibition without causing excessive excitotoxicity.

Issue 2: My experimental results are inconsistent when using Org-24598 across different days or different animal subjects.

• Possible Cause: Inconsistent results could be due to variations in the baseline level of NMDA receptor activation or glycine concentration in your specific experimental model.

• Troubleshooting Steps:

  • Establish a Stable Baseline: Ensure that you have a stable and reproducible baseline reading before the application of Org-24598.

  • Control for Endogenous Glycine Levels: Be aware that dietary or other experimental conditions that could alter endogenous glycine levels may impact the effects of Org-24598. Maintain consistent experimental conditions.

  • Use of Control Compounds: Always include a vehicle control and, if possible, a positive control (e.g., another known GlyT1 inhibitor) to ensure the reliability of your assay.

Quantitative Data Summary

The following table summarizes the binding affinities of Org-24598 for its primary target and a selection of off-target sites.

Target	IC50	Reference
Primary Target
Glycine Transporter 1b (GlyT1b)	6.9 nM
Off-Targets
Glycine Transporter 2 (GlyT2)	> 100 µM (pIC50 < 4)
Adrenoreceptors	> 100 µM (pIC50 < 4)
Dopamine Receptors	> 100 µM (pIC50 < 4)
Serotonin (5HT) Receptors	> 100 µM (pIC50 < 4)
Noradrenaline Transporter	> 100 µM (pIC50 < 4)
Dopamine Transporter	> 100 µM (pIC50 < 4)
Serotonin (5HT) Transporter	> 100 µM (pIC50 < 4)
GABA Transporters	> 100 µM (pIC50 < 4)

Experimental Protocols

Protocol 1: Control for NMDA Receptor Potentiation using an Antagonist in an In Vivo Behavioral Study

This protocol is adapted from studies investigating the cognitive effects of Org-24598.[1]

• Animal Model: Male Wistar rats.

• Drug Preparation:

  • Dissolve Org-24598 in saline with 0.1% DMSO.

  • Dissolve the NMDA receptor glycine site antagonist L-701,324 (5 mg/kg) in a suitable vehicle.

• Experimental Groups:

  • Vehicle control

  • Org-24598 alone (e.g., 0.1, 0.3, and 0.6 mg/kg, i.p.)

  • L-701,324 alone (5 mg/kg, i.p.)

  • L-701,324 (5 mg/kg, i.p.) + Org-24598 (at the desired dose)

• Administration:

  • Administer L-701,324 (or its vehicle) 30 minutes before the administration of Org-24598.

  • Administer Org-24598 (or its vehicle) 30 minutes before the behavioral task.

• Behavioral Assessment: Conduct the desired behavioral task (e.g., Novel Object Recognition, Barnes Maze).

• Data Analysis: Compare the behavioral outcomes between the groups. A reversal of the Org-24598-induced effect by L-701,324 indicates the involvement of the NMDA receptor glycine site.

Protocol 2: Isolating NMDA Receptor-Mediated Currents in Electrophysiology

This protocol provides a general framework for isolating and measuring the effect of Org-24598 on NMDA receptor currents in brain slices.[3]

• Brain Slice Preparation: Prepare acute brain slices from the region of interest (e.g., hippocampus, prefrontal cortex).

• Recording Solution (aCSF):

  • Use a low-magnesium aCSF to reduce the voltage-dependent block of NMDA receptors.

  • Include an AMPA receptor antagonist (e.g., NBQX, 10 µM) and a GABA-A receptor antagonist (e.g., bicuculline) to isolate NMDA receptor-mediated currents.

• Whole-Cell Patch-Clamp Recording:

  • Obtain whole-cell recordings from the neuron of interest.

  • Voltage-clamp the neuron at a holding potential of -70 mV.

• Experimental Procedure:

  • Perfuse the slice with the recording solution and record baseline evoked NMDA-EPSCs for a stable period.

  • Bath-apply Org-24598 at the desired concentration and continue to record EPSCs.

  • After observing the effect of Org-24598, wash out the drug with the recording solution.

  • At the end of the experiment, apply a specific NMDA receptor antagonist (e.g., D-APV, 50 µM) to confirm that the recorded currents are indeed mediated by NMDA receptors.

• Data Analysis: Measure the amplitude and/or frequency of the NMDA-EPSCs before, during, and after the application of Org-24598 to quantify its effect.

Visualizations

References

• 1. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glycine transporter 1 inhibitors and modulation of NMDA receptor-mediated excitatory neurotransmission - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Improving the In Vivo Bioavailability of Org-24598

Welcome to the technical support center for Org-24598. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming challenges related to the in vivo bioavailability of Org-24598, a potent and selective GlyT1b inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is Org-24598 and why is its bioavailability a concern?

A1: Org-24598 is a selective inhibitor of the glial glycine (B1666218) transporter GlyT1b, with an IC50 of 6.9 nM. It is a valuable research tool for studying the role of glycine transport in various neurological and psychiatric disorders. However, like many small molecule inhibitors, Org-24598 has poor water solubility, which can limit its oral bioavailability and lead to variability in in vivo studies.

Q2: How is Org-24598 typically prepared for in vivo administration?

A2: In many published studies, Org-24598 is administered intraperitoneally (i.p.). A common method involves dissolving the compound in a small amount of a non-aqueous solvent like dimethyl sulfoxide (B87167) (DMSO) and then diluting it with saline or phosphate-buffered saline (PBS) to the final desired concentration.[1]

Q3: What are the main challenges in achieving adequate oral bioavailability for a compound like Org-24598?

A3: The primary challenges stem from its poor aqueous solubility, which can lead to a low dissolution rate in the gastrointestinal tract. For a drug to be absorbed orally, it must first dissolve in the gut fluid. Other factors that can affect oral bioavailability include first-pass metabolism in the liver and gut wall, and efflux by transporters like P-glycoprotein.

Q4: What general strategies can be employed to improve the oral bioavailability of poorly water-soluble drugs?

A4: Several formulation strategies can be explored to enhance the oral bioavailability of compounds like Org-24598. These include:

• Particle Size Reduction: Techniques like micronization and nanosuspension increase the surface area of the drug, which can improve the dissolution rate.

• Amorphous Solid Dispersions: Dispersing the drug in a polymer matrix in an amorphous (non-crystalline) state can significantly increase its aqueous solubility and dissolution.

• Lipid-Based Formulations: Encapsulating the drug in lipid-based systems such as self-nanoemulsifying drug delivery systems (SNEDDS) can improve its solubility and absorption.[2]

• Complexation: Using cyclodextrins to form inclusion complexes can enhance the solubility of the drug.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High variability in plasma concentrations after oral administration.	Poor and erratic dissolution of the crystalline drug in the gastrointestinal tract.	1. Reduce Particle Size: Consider micronization or creating a nanosuspension of Org-24598. 2. Formulate as a Solid Dispersion: Prepare an amorphous solid dispersion with a suitable polymer (e.g., PVP, HPMC).
Low overall exposure (AUC) after oral dosing compared to IV or IP administration.	Incomplete dissolution and/or poor permeability across the intestinal epithelium.	1. Lipid-Based Formulation: Develop a lipid-based formulation (e.g., SNEDDS) to keep the drug in a solubilized state in the gut. 2. Inclusion of Permeation Enhancers: If permeability is a confirmed issue, consider the addition of pharmaceutically acceptable permeation enhancers to the formulation.
Precipitation of the compound in aqueous media during in vitro assays or in vivo.	The compound is supersaturated in the formulation and crashes out upon dilution in an aqueous environment.	1. Use of Precipitation Inhibitors: Incorporate polymers that can act as precipitation inhibitors (e.g., HPMC-AS) in your solid dispersion formulation. 2. Optimize Lipid Formulation: Adjust the ratio of oil, surfactant, and co-surfactant in a lipid-based system to ensure the formation of stable micelles or nanoemulsions upon dispersion.
Difficulty in preparing a stable and consistent formulation for dosing.	The chosen excipients are not compatible with Org-24598 or the formulation process is not optimized.	1. Systematic Excipient Screening: Conduct a thorough screening of polymers, surfactants, and lipids for both solubilizing potential and physical/chemical compatibility with Org-24598. 2. Process Optimization: For solid dispersions, optimize the solvent evaporation or melt extrusion process. For nanoformulations, optimize homogenization or sonication parameters.

Experimental Protocols

Protocol 1: Preparation of an Org-24598 Nanosuspension

Objective: To prepare a nanosuspension of Org-24598 to improve its dissolution rate and oral bioavailability.

Materials:

• Org-24598

• Stabilizer (e.g., Poloxamer 188, PVP K30)

• Deionized water

• High-pressure homogenizer or bead mill

Method:

• Prepare a 1% (w/v) solution of the stabilizer in deionized water.

• Disperse Org-24598 in the stabilizer solution to create a pre-suspension at a concentration of 5 mg/mL.

• Homogenize the pre-suspension using a high-pressure homogenizer at 1500 bar for 20-30 cycles. Alternatively, use a bead mill with zirconium oxide beads (0.1-0.5 mm) and mill for 2-4 hours.

• Monitor the particle size distribution of the suspension using dynamic light scattering (DLS) until a desired mean particle size (e.g., < 200 nm) with a narrow polydispersity index (PDI < 0.3) is achieved.

• The resulting nanosuspension can be used for in vitro dissolution testing and in vivo oral gavage studies.

Protocol 2: In Vivo Pharmacokinetic Study in Rodents

Objective: To compare the oral bioavailability of a novel Org-24598 formulation (e.g., nanosuspension) with a standard suspension.

Method:

• Animal Model: Use male Sprague-Dawley rats (250-300 g). Acclimatize the animals for at least one week before the experiment.

• Dosing:

  • Group 1 (Control): Administer a suspension of Org-24598 in 0.5% carboxymethylcellulose (CMC) via oral gavage at a dose of 10 mg/kg.

  • Group 2 (Test): Administer the Org-24598 nanosuspension via oral gavage at the same dose.

  • Group 3 (IV): Administer Org-24598 dissolved in a suitable vehicle (e.g., 10% DMSO, 40% PEG400, 50% saline) via intravenous injection at a dose of 1 mg/kg to determine the absolute bioavailability.

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the tail vein or another appropriate site at pre-dose (0), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation: Centrifuge the blood samples at 4000 rpm for 10 minutes to separate the plasma. Store the plasma samples at -80°C until analysis.

• Bioanalysis: Quantify the concentration of Org-24598 in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC (Area Under the Curve), and oral bioavailability (F%) using appropriate software (e.g., WinNonlin).

Data Presentation

Table 1: Hypothetical Pharmacokinetic Parameters of Org-24598 Formulations in Rats

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (hr)	AUC0-24h (ng*hr/mL)	Relative Bioavailability (%)
Standard Suspension (Oral)	10	150 ± 35	4.0 ± 1.2	1200 ± 250	100 (Reference)
Nanosuspension (Oral)	10	450 ± 70	1.5 ± 0.5	3600 ± 480	300
IV Solution	1	800 ± 120	0.1	950 ± 150	-

Data are presented as mean ± standard deviation. Absolute bioavailability of the standard suspension would be calculated as (AUCoral/Doseoral) / (AUCIV/DoseIV) * 100.

Visualizations

Signaling Pathway

References

• 1. mdpi.com [mdpi.com]
• 2. Lipid-based formulations for oral administration of poorly water-soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting Org-24598 solubility issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Org-24598. The information is presented in a question-and-answer format to directly address common solubility and experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for creating a stock solution of Org-24598?

A1: The recommended solvent for creating a high-concentration stock solution of Org-24598 is Dimethyl Sulfoxide (DMSO). It is soluble in DMSO up to 100 mM.[1] For aqueous-based experiments, subsequent dilution into your experimental buffer is necessary.

Q2: I am observing precipitation when I dilute my DMSO stock solution into an aqueous buffer. What can I do to prevent this?

A2: Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common issue for many organic compounds. Here are several troubleshooting steps:

• Lower the Final Concentration: The most straightforward solution is to decrease the final concentration of Org-24598 in your aqueous buffer.

• Increase the Percentage of DMSO: For in vitro studies, increasing the final percentage of DMSO in your working solution may help maintain solubility. However, it is crucial to first perform a vehicle control experiment to ensure the DMSO concentration is not affecting your experimental model.

• Use a Surfactant or Co-solvent: Consider the use of a biocompatible surfactant such as Tween® 80 or a co-solvent. For in vivo studies, formulations have been successfully prepared in saline containing 0.1% DMSO.[2]

• Warm the Aqueous Buffer: Gently warming your aqueous buffer (e.g., to 37°C) before adding the DMSO stock can sometimes improve solubility. Ensure the final solution is at the appropriate temperature for your experiment before use.

• Vortex Vigorously: Ensure thorough mixing by vortexing the solution immediately after adding the Org-24598 stock solution to the aqueous buffer.

Q3: What is the solubility of Org-24598 in water or physiological buffers?

A3: The aqueous solubility of Org-24598 is greater than 2 mg/mL.[3] For in vivo studies in rats, Org-24598 has been successfully dissolved in 0.01M phosphate-buffered saline (PBS).[4][5] Another successful formulation for intraperitoneal injection in rats is saline with 0.1% DMSO.[2]

Q4: How should I store my Org-24598 stock solution?

Quantitative Solubility Data

Solvent	Maximum Concentration	Form
DMSO	100 mM[1]	Stock Solution
Water	> 2 mg/mL[3]	Working Solution
Saline with 0.1% DMSO	Not specified (used for i.p. injections)[2]	Working Solution
0.01M PBS	Not specified (used for i.p. injections)[4][5]	Working Solution

Experimental Protocols

Protocol 1: Preparation of a 100 mM DMSO Stock Solution

• Weigh the Compound: Accurately weigh the desired amount of Org-24598 (Molecular Weight: 367.36 g/mol ) in a sterile microcentrifuge tube.

• Add DMSO: Add the calculated volume of high-purity, anhydrous DMSO to achieve a 100 mM concentration. For example, to prepare 1 mL of a 100 mM stock solution, add 1 mL of DMSO to 36.74 mg of Org-24598.

• Dissolve: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

• Storage: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vivo Studies (Saline with 0.1% DMSO)

• Prepare the Vehicle: In a sterile container, prepare the required volume of saline containing 0.1% DMSO. For example, to prepare 10 mL of the vehicle, add 10 µL of DMSO to 9.99 mL of sterile saline.

• Add Org-24598 Stock: Add the appropriate volume of your Org-24598 DMSO stock solution to the vehicle to achieve the desired final concentration.

• Mix Thoroughly: Vortex the solution vigorously to ensure complete mixing and dissolution.

• Use Promptly: It is recommended to prepare this working solution fresh on the day of the experiment.

Visualizations

Caption: Troubleshooting workflow for Org-24598 precipitation issues.

Caption: Mechanism of action of Org-24598 on the GlyT1b transporter.

References

• 1. Org 24598 | Glycine Transporters | Tocris Bioscience [tocris.com]
• 2. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Org 24598 lithium salt ≥98% (HPLC), solid | 722456-08-8 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Impact of Org-24598 on locomotor activity in control animals

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of Org-24598 on locomotor activity in control animals.

Frequently Asked Questions (FAQs)

Q1: What is the expected effect of Org-24598 on the locomotor activity of control animals?

A1: Based on available non-clinical studies, Org-24598, at doses demonstrated to be effective in cognitive and memory-related tasks (0.1, 0.3, and 0.6 mg/kg), is not expected to significantly alter the general locomotor activity of control rats. One study that utilized an elevated plus maze (EPM) as an indirect measure of activity found no significant effect of these doses on the total number of arm entries.

Q2: My control animals are showing hyper- or hypoactivity after Org-24598 administration. What could be the cause?

A2: Several factors could contribute to unexpected changes in locomotor activity:

• Dose: While the cited studies found no effect at specific doses, higher, supra-pharmacological doses may have off-target effects that could influence motor function. Verify your dose calculations and preparation.

• Vehicle: Ensure the vehicle used to dissolve Org-24598 is inert and does not independently affect locomotor activity. A vehicle-only control group is crucial.

• Habituation: Inadequate habituation of the animals to the testing environment can lead to novelty-induced hyperactivity or anxiety-related hypoactivity (freezing), which could mask or alter the drug's true effect.

• Environmental Factors: Stressors such as inconsistent lighting, noise, or handling can significantly impact locomotor behavior. Standardize your experimental conditions.

• Animal Strain: The genetic background of the animals can influence their baseline activity levels and sensitivity to pharmacological agents.

Q3: How does Org-24598 exert its primary mechanism of action?

A3: Org-24598 is a potent and selective inhibitor of the glycine (B1666218) transporter 1 (GlyT1). By blocking GlyT1, Org-24598 increases the concentration of glycine in the synaptic cleft. Glycine acts as a co-agonist at the N-methyl-D-aspartate (NMDA) receptor, enhancing its function. This modulation of the glutamatergic system is the basis for its investigation in cognitive and neurological disorders.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Increased variability in locomotor activity data between subjects.	Inconsistent handling, injection stress, or variations in the testing environment.	Standardize handling procedures, ensure all animals are habituated to the injection and testing procedures, and maintain consistent environmental conditions (light, sound).
No discernible effect of a positive control known to affect locomotor activity.	Issues with the activity monitoring system, incorrect drug preparation, or inappropriate dose of the positive control.	Calibrate and test the activity monitoring equipment. Verify the preparation and dose of the positive control.
Unexpected sedation or hyperactivity at baseline (before drug administration).	Animal health issues, circadian rhythm disruption, or environmental stressors.	Ensure animals are healthy and properly acclimated. Conduct testing at a consistent time during the light/dark cycle. Minimize environmental disturbances.

Quantitative Data Summary

The following table summarizes the available data on the impact of Org-24598 on a measure related to locomotor activity in control animals. It is important to note that these data are from an elevated plus maze test, which is not a direct or comprehensive measure of general locomotor activity typically assessed in an open field test.

Compound	Dose (mg/kg, i.p.)	Animal Model	Test	Parameter Measured	Result (vs. Vehicle Control)	Citation
Org-24598	0.1, 0.3, 0.6	Wistar Rats	Elevated Plus Maze	Total Arm Entries	No significant effect	[1]

Note: The absence of dedicated open-field test data for Org-24598 in control animals in the public domain limits a more direct quantitative summary of locomotor effects.

Experimental Protocols

Open Field Test for General Locomotor Activity Assessment

This protocol provides a standardized method for assessing general locomotor activity and exploratory behavior in rodents.

1. Apparatus:

• A square or circular arena with high, opaque walls to prevent escape (e.g., 40 cm x 40 cm x 40 cm).

• The floor is typically divided into a grid of equal-sized squares (e.g., 16 squares) and a central zone.

• An automated tracking system (e.g., video camera with software or infrared beams) is used for data collection.[2]

2. Procedure:

• Habituation: Acclimate the animals to the testing room for at least 30-60 minutes before the test.

• Drug Administration: Administer Org-24598 or vehicle at the appropriate time before the test (e.g., 30 minutes for intraperitoneal injection).

• Test Initiation: Gently place the animal in the center of the open field arena.

• Data Collection: Record activity for a predefined period, typically 5 to 30 minutes. Key parameters to measure include:

  • Horizontal Activity: Total distance traveled, number of line crossings.

  • Vertical Activity: Number of rearing events.

  • Exploratory Behavior: Time spent in the center versus the periphery of the arena.

  • Stereotypy: Repetitive, non-locomotor movements.

• Inter-trial Procedure: Clean the arena thoroughly between animals with a suitable disinfectant (e.g., 70% ethanol) to eliminate olfactory cues.

3. Data Analysis:

• Compare the data from the Org-24598-treated groups to the vehicle-treated control group using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

Visualizations

Signaling Pathway of Org-24598 Action

Caption: Mechanism of Org-24598 action at a glutamatergic synapse.

Experimental Workflow for Locomotor Activity Assessment

Caption: Standardized workflow for assessing locomotor activity.

References

• 1. Open Field Test Protocol for Anxiety-Like Behavior in Rodents [anilocus.com]
• 2. Behavioral and Locomotor Measurements Using an Open Field Activity Monitoring System for Skeletal Muscle Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Org-24598 and Sarcosine in Modulating NMDA Receptor Function

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the efficacy of two glycine (B1666218) transporter 1 (GlyT1) inhibitors: Org-24598 and sarcosine (B1681465) (N-methylglycine). Both compounds are investigated for their therapeutic potential in neurological and psychiatric disorders, primarily by enhancing N-methyl-D-aspartate (NMDA) receptor function. Due to a lack of direct head-to-head clinical trials, this guide offers an indirect comparison based on available preclinical and clinical data.

Mechanism of Action: Enhancing NMDA Receptor Signaling

Both Org-24598 and sarcosine act as inhibitors of the glycine transporter 1 (GlyT1). GlyT1 is responsible for the reuptake of glycine from the synaptic cleft. By inhibiting this transporter, both compounds increase the extracellular concentration of glycine. Glycine serves as an obligatory co-agonist at the NMDA receptor; its binding to the GluN1 subunit is necessary for the receptor to be activated by the primary agonist, glutamate. The enhanced availability of glycine leads to increased NMDA receptor activation.[1][2]

Sarcosine has a dual mechanism of action; it not only inhibits GlyT1 but also acts as a direct co-agonist at the glycine binding site of the NMDA receptor.[2][3][4] Org-24598 is a potent and selective inhibitor of the glial glycine transporter GlyT1b.[5][6]

Below is a diagram illustrating the signaling pathway affected by these compounds.

Caption: NMDA Receptor Signaling Pathway Modulation.

Comparative Efficacy Data

The following tables summarize the available quantitative data for Org-24598 and sarcosine. It is important to note that the data for Org-24598 is derived from preclinical animal models, while the data for sarcosine includes human clinical trials.

Table 1: In Vitro and Preclinical Efficacy of Org-24598

Parameter	Value	Model System	Reference
IC50 (GlyT1b)	6.9 nM	In vitro	[5][6]
Ki	16.9 nM	Rat brain membranes
Effect on Memory	Reverses cognitive and spatial memory impairments	Rat model of ethanol (B145695) withdrawal	[4][7]
Effect on Schizophrenia-like behaviors	Beneficial effects on sensorimotor gating and learning	Animal models	[1]

Table 2: Preclinical and Clinical Efficacy of Sarcosine

Parameter	Finding	Model System / Population	Reference
Effect on Schizophrenia-like behaviors	Alleviates MK-801 induced neuronal activity abnormalities	Mouse model of schizophrenia	[5][6]
Clinical Symptom Reduction (Overall)	Standardized Mean Difference = 0.51 (p < 0.01)	Meta-analysis of 7 clinical trials (326 participants with schizophrenia)	[8]
Effect on Negative Symptoms	Significant improvement in PANSS negative subscale	Patients with chronic schizophrenia	[9]
Dosage in Clinical Trials	Typically 2 g/day	Human clinical trials	[9]

Experimental Protocols

Detailed methodologies for key experiments cited are provided below to allow for critical evaluation and replication.

Preclinical Model: Novel Object Recognition (NOR) Test (for Org-24598)

The Novel Object Recognition (NOR) task is utilized to assess recognition memory in rodents, which is relevant to the cognitive deficits observed in schizophrenia.

• Habituation: Rats are habituated to an open-field arena in the absence of any objects for a specified period over several days.

• Familiarization Phase: Two identical objects are placed in the arena, and a rat is allowed to explore them for a set duration (e.g., 5 minutes).

• Test Phase: After a retention interval (e.g., 24 hours), one of the familiar objects is replaced with a novel object. The rat is returned to the arena, and the time spent exploring the novel and familiar objects is recorded.

• Data Analysis: A discrimination index is calculated as the ratio of time spent exploring the novel object to the total time spent exploring both objects. An index greater than 0.5 indicates a preference for the novel object and intact recognition memory. In studies with Org-24598, the compound is typically administered intraperitoneally before the test phase.[4][7]

Below is a workflow diagram for the Novel Object Recognition test.

Caption: Experimental Workflow for the Novel Object Recognition Test.

Clinical Assessment: Positive and Negative Syndrome Scale (PANSS)

The PANSS is a widely used instrument in clinical trials to assess the severity of symptoms in individuals with schizophrenia.[10]

• Structure: The PANSS is a 30-item scale that is divided into three subscales: Positive Symptoms (7 items), Negative Symptoms (7 items), and General Psychopathology (16 items).[10]

• Administration: The assessment is conducted via a semi-structured clinical interview (SCI-PANSS) with the patient and may include information from caregivers.[11] Each item is rated on a 7-point Likert scale, ranging from 1 (absent) to 7 (extreme).[10]

• Scoring: The scores for each subscale are summed to provide a quantitative measure of the different symptom domains. A total PANSS score is also calculated.

• Application in Sarcosine Trials: In clinical trials evaluating sarcosine, the PANSS is typically administered at baseline and at regular intervals (e.g., bi-weekly) over the course of the study (e.g., 6 weeks to 6 months) to measure changes in symptom severity.[9][12]

Conclusion

Both Org-24598 and sarcosine demonstrate a rational mechanism of action for the treatment of disorders characterized by NMDA receptor hypofunction, such as schizophrenia. Preclinical data for Org-24598 are promising in animal models of cognitive deficits. Sarcosine has been more extensively studied in humans and has shown efficacy in reducing overall and negative symptoms of schizophrenia in several clinical trials.

The lack of direct comparative studies makes it difficult to definitively state the relative efficacy of these two compounds. Future research, including head-to-head clinical trials, would be necessary to establish a clearer comparison of their therapeutic potential and safety profiles. Researchers are encouraged to consider the different stages of development and the nature of the available data when evaluating these two GlyT1 inhibitors.

References

• 1. Frontiers | Directly and Indirectly Targeting the Glycine Modulatory Site to Modulate NMDA Receptor Function to Address Unmet Medical Needs of Patients With Schizophrenia [frontiersin.org]
• 2. The Glycine Transport Inhibitor Sarcosine Is an Inhibitory Glycine Receptor Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The impact of D-cycloserine and sarcosine on in vivo frontal neural activity in a schizophrenia-like model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A possible role for sarcosine in the management of schizophrenia | The British Journal of Psychiatry | Cambridge Core [cambridge.org]
• 10. shmsafety.com [shmsafety.com]
• 11. wcgclinical.com [wcgclinical.com]
• 12. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]

A Comparative Guide to Org-24598 and Bitopertin: GlyT1 Inhibitors in Focus

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of two notable Glycine (B1666218) Transporter 1 (GlyT1) inhibitors: Org-24598 and bitopertin (B1667534). This document summarizes key quantitative data, details relevant experimental methodologies, and visualizes associated biological pathways and workflows.

The inhibition of GlyT1, a transporter responsible for the reuptake of glycine, has been a focal point in the development of therapeutics for central nervous system disorders, particularly schizophrenia. By increasing synaptic glycine levels, GlyT1 inhibitors potentiate N-methyl-D-aspartate (NMDA) receptor function, a pathway implicated in the pathophysiology of schizophrenia. This guide delves into the specifics of Org-24598 and bitopertin, two compounds that have been pivotal in the exploration of this therapeutic strategy.

Quantitative Data Summary

The following table provides a comparative overview of the in vitro potency and pharmacokinetic parameters of Org-24598 and bitopertin.

Parameter	Org-24598	Bitopertin
In Vitro Potency
IC50 (human GlyT1b)	6.9 nM	22-25 nM[1]
Selectivity
GlyT2	Negligible activity (pIC50 < 4)	High selectivity over GlyT2
Other Receptors/Transporters	Negligible activity at adrenoceptors, dopamine, 5HT receptors, and noradrenaline, dopamine, 5HT, and GABA transporters (pIC50 < 4)	Not specified in detail in the provided results
Pharmacokinetics (Rat)
Administration Route	Intraperitoneal (i.p.)	Subcutaneous (s.c.) and Intravenous (i.v.)[2][3]
Tmax	Not specified	3.7-24.0 h (s.c.)[2][3]
T1/2	Not specified	35.06-110.32 h (s.c.)[2][3]
Clearance (CL)	Not specified	0.07-0.13 L/h/kg (s.c.)[2][3]
Clinical Development
Primary Indication Studied	Schizophrenia	Schizophrenia, Erythropoietic Protoporphyria (EPP)[4][5]
Development Status	Preclinical/Discontinued	Phase III for EPP[6]

Signaling Pathway and Experimental Workflow

To visually represent the concepts discussed, the following diagrams have been generated using the DOT language.

Mechanism of GlyT1 Inhibition

Radioligand Binding Assay Workflow

Experimental Protocols

Radioligand Binding Assay for GlyT1 Affinity

This assay is fundamental for determining the binding affinity of an inhibitor to GlyT1.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound (Org-24598 or bitopertin) for GlyT1.

Materials:

• Cell membranes prepared from cells stably expressing human GlyT1 (e.g., CHO or HEK293 cells).

• Radioligand: A specific GlyT1 radioligand such as [³H]Org-24598.

• Test compounds: Org-24598 or bitopertin at various concentrations.

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• 96-well filter plates (e.g., GF/C).

• Scintillation fluid and a microplate scintillation counter.

Procedure:

• Membrane Preparation: Homogenize cells expressing GlyT1 in a cold lysis buffer and centrifuge to pellet the cell membranes. Wash the pellet and resuspend in the assay buffer.

• Assay Setup: In a 96-well plate, add the cell membrane preparation, a fixed concentration of the radioligand, and varying concentrations of the test inhibitor.

• Incubation: Incubate the plate to allow the binding to reach equilibrium (e.g., 60 minutes at 30°C).

• Filtration: Rapidly filter the contents of each well through the filter plate to separate the membrane-bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.

• Quantification: Dry the filters, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the inhibitor concentration. The IC50 value is then determined using non-linear regression analysis.

In Vivo Microdialysis for Extracellular Glycine Measurement

This technique allows for the in vivo measurement of neurotransmitter levels in the brain of a freely moving animal.

Objective: To measure the effect of Org-24598 or bitopertin on extracellular glycine concentrations in a specific brain region (e.g., nucleus accumbens or prefrontal cortex).

Materials:

• Laboratory animals (e.g., Wistar rats).

• Stereotaxic apparatus for probe implantation.

• Microdialysis probes.

• Perfusion pump and fraction collector.

• Artificial cerebrospinal fluid (aCSF).

• Test compound (Org-24598 or bitopertin).

• Analytical system for glycine quantification (e.g., HPLC with fluorescence detection).

Procedure:

• Probe Implantation: Anesthetize the animal and surgically implant a microdialysis probe into the target brain region using the stereotaxic apparatus.

• Recovery: Allow the animal to recover from surgery.

• Baseline Collection: Perfuse the microdialysis probe with aCSF at a slow, constant flow rate. Collect baseline dialysate samples to establish the basal extracellular glycine concentration.

• Drug Administration: Administer the test inhibitor (e.g., via intraperitoneal injection).

• Sample Collection: Continue to collect dialysate samples at regular intervals post-administration.

• Analysis: Analyze the concentration of glycine in the collected dialysate samples using a suitable analytical method like HPLC.

• Data Analysis: Compare the post-administration glycine levels to the baseline levels to determine the effect of the inhibitor.

Concluding Remarks

Both Org-24598 and bitopertin are potent and selective inhibitors of GlyT1. While Org-24598 has primarily been a tool for preclinical research, bitopertin has undergone extensive clinical investigation. Initially developed for schizophrenia, bitopertin's clinical development has pivoted towards treating erythropoietic protoporphyria, a rare genetic disorder[4][6]. This shift highlights the evolving understanding of the therapeutic potential of GlyT1 inhibition beyond the central nervous system. The data and protocols presented in this guide offer a foundational understanding for researchers engaged in the study of GlyT1 inhibitors and their potential therapeutic applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacokinetic profile of bitopertin, a selective GlyT1 inhibitor, in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. discmedicine.com [discmedicine.com]
• 5. Bitopertin - Wikipedia [en.wikipedia.org]
• 6. Bitopertin by Disc Medicine for Porphyria (Erythropoietic Protoporphyri): Likelihood of Approval [pharmaceutical-technology.com]

A Comparative Guide: Validating the NMDA Receptor-Mediated Effects of Org-24598 with L-701,324

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Org-24598, a selective glycine (B1666218) transporter 1 (GlyT1) inhibitor, and L-701,324, a potent antagonist of the NMDA receptor's glycine site. The focus is on the use of L-701,324 as a critical tool to validate that the pharmacological effects of Org-24598 are mediated through the potentiation of NMDA receptor activity. This guide includes a summary of their pharmacological properties, detailed experimental protocols for in vivo validation, and a depiction of the relevant signaling pathways.

Pharmacological Profiles: A Head-to-Head Comparison

The distinct mechanisms of action of Org-24598 and L-701,324, while both modulating the same ultimate target, make them a powerful pair for investigating the role of glycinergic modulation of NMDA receptor function. Org-24598 increases the availability of synaptic glycine, thereby enhancing NMDA receptor activation, while L-701,324 directly blocks this activation at the glycine co-agonist site.

Parameter	Org-24598	L-701,324
Mechanism of Action	Selective inhibitor of the glial glycine transporter GlyT1b[1][2].	Potent and selective antagonist at the glycine modulatory site of the NMDA receptor complex.
Effect on Synaptic Glycine	Increases extracellular glycine concentrations.	No direct effect on glycine concentrations.
Effect on NMDA Receptor	Indirectly potentiates NMDA receptor function by increasing co-agonist availability.	Directly inhibits NMDA receptor function by blocking the glycine binding site.
Reported IC50 Value	6.9 nM for GlyT1b[1][2].	2 nM for rat brain membranes[3].
In Vivo Activity	Active in vivo, reverses memory impairments[4][5][6].	Orally active, anticonvulsant effects in vivo[4].

Validating the Mechanism of Org-24598: An Experimental Approach

A key experimental strategy to confirm that the observed effects of Org-24598 are indeed mediated by the NMDA receptor is to demonstrate that these effects can be blocked or reversed by the specific NMDA glycine site antagonist, L-701,324. A study investigating the effects of these compounds on cognitive deficits induced by ethanol (B145695) withdrawal in rats provides a clear example of this validation.

Experimental Model: Ethanol Withdrawal-Induced Memory Impairment in Rats

This model is used to induce cognitive deficits, which can then be treated with potential therapeutic compounds.

• Animals: Male Wistar rats are commonly used.

• Induction of Ethanol Dependence: Binge-like ethanol administration is achieved through intragastric delivery of ethanol (e.g., 5 g/kg) for a period of 5 days[4][5][6]. This protocol has been shown to induce recognition and spatial memory impairments upon withdrawal[4][5][6].

Behavioral Assays for Cognitive Function

• Novel Object Recognition (NOR) Task: This task assesses recognition memory.

  • Habituation: Rats are habituated to the testing arena in the absence of objects.

  • Familiarization Phase (T1): Rats are allowed to explore two identical objects in the arena.

  • Test Phase (T2): After a retention interval (e.g., 4 or 24 hours), one of the familiar objects is replaced with a novel object. The time spent exploring the novel versus the familiar object is measured. A preference for the novel object indicates intact recognition memory.

  • Drug Administration: Org-24598 (0.1, 0.3, and 0.6 mg/kg) is administered 30 minutes before the test phase[4][5][6].

• Barnes Maze (BM) Task: This task assesses spatial learning and memory.

  • Apparatus: A circular platform with holes around the perimeter, one of which leads to an escape box.

  • Training: Rats are trained to locate the escape hole using spatial cues in the room. Aversive stimuli like bright light and loud noise can be used to motivate the animals.

  • Reversal Learning: After initial learning, the position of the escape hole is changed, and the rats must learn the new location, testing cognitive flexibility.

  • Drug Administration: For the validation experiment, L-701,324 (5 mg/kg) is administered 30 minutes before the injection of Org-24598, which is given 30 minutes prior to the reversal learning trials[4][5][6].

Experimental Workflow for Validation

The following diagram illustrates the workflow for validating the effects of Org-24598 using L-701,324.

Experimental workflow for validating Org-24598's effects.

Signaling Pathways and Mechanism of Action

The interaction between Org-24598 and L-701,324 can be understood by examining the NMDA receptor signaling pathway. Org-24598 increases synaptic glycine, which acts as a co-agonist with glutamate (B1630785) to activate the NMDA receptor. This activation leads to an influx of Ca²⁺, triggering downstream signaling cascades crucial for synaptic plasticity, such as long-term potentiation (LTP), which is a cellular basis for learning and memory. L-701,324, by blocking the glycine site, prevents this cascade of events.

The following diagram illustrates the opposing actions of Org-24598 and L-701,324 on the NMDA receptor signaling pathway.

Opposing actions of Org-24598 and L-701,324 on NMDA receptor signaling.

Conclusion

The selective GlyT1 inhibitor Org-24598 represents a promising therapeutic strategy for conditions associated with NMDA receptor hypofunction. The use of L-701,324, a specific antagonist of the NMDA receptor's glycine site, is an indispensable tool for unequivocally demonstrating that the mechanism of action of Org-24598 is indeed the potentiation of NMDA receptor activity through increased synaptic glycine. The experimental framework outlined in this guide provides a robust methodology for validating the effects of Org-24598 and other GlyT1 inhibitors, ensuring a clear understanding of their therapeutic potential for researchers and drug development professionals.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. protocols.io [protocols.io]
• 4. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [PDF] Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Specificity of Org-24598 and Other Glycine Transporter (GlyT) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Glycine (B1666218) Transporter 1 (GlyT1) inhibitor, Org-24598, with other notable GlyT inhibitors. The focus is on the specificity of these compounds, supported by quantitative experimental data from in vitro assays. Detailed methodologies for the key experiments cited are provided to aid in the replication and validation of these findings.

Introduction to Glycine Transporters and the Role of Inhibition

Glycine transporters (GlyTs) are crucial for regulating the concentration of glycine in the synaptic cleft. There are two main subtypes: GlyT1 and GlyT2. GlyT1 is primarily located on glial cells and plays a key role in modulating glutamatergic neurotransmission by controlling glycine levels, which acts as a co-agonist at N-methyl-D-aspartate (NMDA) receptors.[1][2] GlyT2 is predominantly found on presynaptic neurons in the brainstem and spinal cord, where it is responsible for recycling glycine into vesicles for inhibitory neurotransmission.[1][2]

Selective inhibition of GlyT1 is a therapeutic strategy being explored for neurological and psychiatric disorders, such as schizophrenia, where NMDA receptor hypofunction is implicated.[3] By blocking GlyT1, the synaptic concentration of glycine increases, thereby enhancing NMDA receptor activation.[4] Org-24598 is a potent and selective inhibitor of GlyT1, belonging to the sarcosine-based class of inhibitors.[1][5] This guide compares the specificity of Org-24598 with other well-characterized GlyT inhibitors.

Comparative Analysis of Inhibitor Specificity

The following table summarizes the in vitro potency and selectivity of Org-24598 against other prominent GlyT inhibitors. The data, presented as half-maximal inhibitory concentration (IC50) and inhibitor constant (Ki) values, highlight the specificity of these compounds for GlyT1 over GlyT2.

Compound	Target	IC50 (nM)	Ki (nM)	Cell Line / Assay Condition	Selectivity (GlyT2 IC50 / GlyT1 IC50)
Org-24598	GlyT1b	6.9	16.9[3]	Rat brain membranes ([3H]CHIBA-3007 binding)	>14,490 (based on pIC50 < 4 for GlyT2, implying IC50 > 100,000 nM)
GlyT2	>100,000 (pIC50 < 4)	-	hGlyT2
ALX-5407	GlyT1	3[6]	-	QT6 cells expressing hGlyT1	>33,333[6][7]
GlyT2	>100,000[7]	-	QT6 cells expressing hGlyT2
Bitopertin (RG1678)	GlyT1	25[2]	-	Not Specified	>1,200[8]
GlyT2	>30,000[8]	-	Not Specified
Sarcosine	GlyT1	91,000[3]	190,000 (rat forebrain membranes)[9]	Recombinant hGlyT1b in CHO cells	-

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

[³H]Glycine Uptake Inhibition Assay

This assay measures the ability of a compound to inhibit the functional transport of glycine into cells expressing the target transporter.

1. Cell Culture and Plating:

• Mammalian cell lines (e.g., CHO, HEK293, or QT6) are genetically engineered to stably express the human or rat GlyT1 or GlyT2 transporter.[6][10]

• Cells are cultured in appropriate media and conditions until they reach a suitable confluence for the assay.[10]

• The cultured cells are harvested and seeded into multi-well plates (e.g., 96-well plates).[10]

2. Assay Procedure:

• On the day of the assay, the cell culture medium is removed, and the cells are washed with a pre-warmed assay buffer (e.g., Hanks' Balanced Salt Solution).

• The cells are pre-incubated with varying concentrations of the test compound (e.g., Org-24598) or vehicle for a specified time (e.g., 15-30 minutes) at room temperature or 37°C.

• To initiate the uptake, a solution containing a known concentration of radiolabeled [³H]glycine is added to each well.[10] The concentration of glycine is typically near its Michaelis-Menten constant (Km) for the transporter.

• The uptake reaction is allowed to proceed for a defined period (e.g., 10-20 minutes) at a controlled temperature.

• The reaction is terminated by rapidly washing the cells multiple times with ice-cold assay buffer to remove any unbound [³H]glycine.[10]

3. Data Analysis:

• The cells are lysed to release the intracellular contents.

• A scintillation cocktail is added to the cell lysate, and the amount of incorporated [³H]glycine is quantified using a scintillation counter.[10]

• Non-specific uptake is determined in the presence of a high concentration of a known potent inhibitor and is subtracted from all other measurements to determine specific uptake.

• The percentage of inhibition of specific glycine uptake is calculated for each concentration of the test compound.

• The IC50 value, which is the concentration of the inhibitor that reduces the specific glycine uptake by 50%, is determined by fitting the data to a dose-response curve using non-linear regression analysis.[4]

Radioligand Binding Assay (Competitive)

This assay directly measures the affinity of a test compound for the glycine transporter by assessing its ability to displace a radiolabeled ligand that binds to the transporter.

1. Membrane Preparation:

• Cells stably expressing the GlyT1 transporter (e.g., CHO or HEK293 cells) are cultured to confluence.[4]

• The cells are harvested and homogenized in a cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4).[4]

• The homogenate is centrifuged to pellet the cell membranes, which are then resuspended in an appropriate assay buffer.[4]

2. Binding Reaction:

• The membrane preparation is incubated with a fixed concentration of a specific GlyT1 radioligand (e.g., [³H]CHIBA-3007) and varying concentrations of the test compound.

• The incubation is carried out in a suitable buffer for a specific duration (e.g., 60 minutes) at a defined temperature (e.g., room temperature or 4°C) to allow the binding to reach equilibrium.

3. Data Acquisition and Analysis:

• The reaction is terminated by rapid filtration through glass fiber filters, which separates the membrane-bound radioligand from the free radioligand.

• The filters are washed with ice-cold buffer to remove any non-specifically bound radioactivity.

• The radioactivity retained on the filters is measured using a scintillation counter.[4]

• Non-specific binding is determined in the presence of a saturating concentration of a non-labeled known GlyT1 inhibitor.

• The percentage of specific binding is plotted against the logarithm of the test compound concentration.

• The IC50 value is determined from the resulting sigmoidal curve using non-linear regression analysis.[4]

• The inhibitor constant (Ki) is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the transporter.[4]

Visualizing Mechanisms and Workflows

The following diagrams illustrate the signaling pathway affected by GlyT1 inhibitors and a typical experimental workflow for their characterization.

Caption: Signaling pathway of GlyT1 inhibition.

Caption: Experimental workflow for inhibitor characterization.

References

• 1. Analysis of Binding Determinants for Different Classes of Competitive and Noncompetitive Inhibitors of Glycine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Discovery and SAR of org 24598-a selective glycine uptake inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ALX 5407: a potent, selective inhibitor of the hGlyT1 glycine transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. discmedicine.com [discmedicine.com]
• 9. Pharmacology and expression analysis of glycine transporter GlyT1 with [3H]-(N-[3-(4'-fluorophenyl)-3-(4'phenylphenoxy)propyl])sarcosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

A Comparative Analysis of Org-24598 and Acamprosate on Ethanol Intake: A Guide for Researchers

This guide provides a detailed comparative analysis of Org-24598 and acamprosate (B196724), two pharmacological agents investigated for their potential to reduce ethanol (B145695) intake. The information is tailored for researchers, scientists, and drug development professionals, offering a comprehensive overview of their mechanisms of action, efficacy, and experimental backing.

Executive Summary

Org-24598, a selective glycine (B1666218) transporter 1 (GlyT-1) inhibitor, and acamprosate, a compound that modulates N-methyl-D-aspartate (NMDA) and gamma-aminobutyric acid (GABA) receptor systems, have both demonstrated efficacy in reducing ethanol consumption in preclinical models.[1] Notably, Org-24598 has shown a sustained effect in reducing ethanol intake without the development of tolerance observed with acamprosate.[1] This guide will delve into the experimental data supporting these findings, outline the methodologies used in key studies, and visually represent the underlying neurobiological pathways.

Mechanism of Action

Org-24598: This compound acts as a selective inhibitor of the glycine transporter 1 (GlyT-1).[1][2] By blocking GlyT-1, Org-24598 increases the extracellular concentration of glycine in the brain, particularly in regions like the nucleus accumbens.[1][3] Glycine is a co-agonist at NMDA receptors and also an inhibitory neurotransmitter at glycine receptors.[2][4] The enhanced glycinergic neurotransmission is thought to modulate the brain's reward system, leading to a reduction in ethanol consumption.[1][5] Specifically, activation of glycine receptors in the nucleus accumbens can increase dopamine (B1211576) release, which in turn reduces ethanol intake.[2]

Acamprosate: The precise mechanism of action for acamprosate is not fully understood, but it is believed to restore the balance between neuronal excitation and inhibition that is disrupted by chronic alcohol exposure.[6][7][8] It is thought to act as a functional glutamate (B1630785) antagonist and a partial co-agonist at the NMDA receptor.[8] Chronic alcohol use leads to an upregulation of NMDA receptors, contributing to a hyperglutamatergic state during withdrawal.[9] Acamprosate appears to dampen this excessive glutamate activity.[8][9] Additionally, it is suggested to modulate GABAergic transmission.[8][9]

Signaling Pathway Diagrams

Caption: Signaling pathway of Org-24598.

Caption: Signaling pathway of Acamprosate.

Comparative Efficacy Data

A key preclinical study directly compared the effects of Org-24598 and acamprosate on ethanol intake in male Wistar rats.[1] The results of this study are summarized below.

Table 1: Effect of Org-24598 and Acamprosate on Ethanol Intake in Rats

Treatment Group	Dosage	Initial Effect on Ethanol Intake	Sustained Effect on Ethanol Intake (after 12 days)	Effect on Water Intake
Vehicle	-	No significant change	No significant change	No significant change
Org-24598	Not specified in abstract	Profound reduction	Effect remained	No reduction
Acamprosate	Not specified in abstract	Prompt reduction	Tolerance developed by day 3	No reduction

Data sourced from Lidö et al., 2011.[1]

Table 2: Neurochemical Effects in the Nucleus Accumbens

Treatment Group	Basal Dopamine Levels (post-drinking study)	Ethanol-Induced Dopamine Response
Vehicle	-	-
Org-24598	Higher than acamprosate and vehicle groups	Reduced
Acamprosate	No significant difference from vehicle	Reduced

Data sourced from Lidö et al., 2011.[1]

Experimental Protocols

The primary comparative study utilized a well-established animal model to assess the effects of Org-24598 and acamprosate on voluntary ethanol consumption.[1]

Key Comparative Study Protocol

• Subjects: Male Wistar rats with an established preference for ethanol (approximately 60%).[1]

• Housing and Ethanol Access: Rats were subjected to a limited access two-bottle free-choice model.[1]

• Drug Administration: Daily injections of Org-24598, acamprosate, or a vehicle were administered for 12 days.[1]

• Treatment Periods:

  • Initial Treatment: 12 days of daily drug administration.[1]

  • Abstinence Period: 14 days of alcohol deprivation.[1]

  • Second Treatment Period: 10 days of renewed daily drug administration.[1]

• Measurement of Intake: Ethanol and water consumption were measured to determine the effects of the compounds.

• Neurochemical Analysis: Following the drinking study, in vivo microdialysis was performed to measure levels of dopamine, glycine, taurine, and β-alanine in the nucleus accumbens.[1]

Experimental Workflow Diagram

Caption: Workflow of the comparative study.

Discussion and Conclusion

The available preclinical data suggests that both Org-24598 and acamprosate can reduce ethanol intake.[1] However, a significant differentiating factor is the development of tolerance to the effects of acamprosate, a phenomenon not observed with Org-24598 in the head-to-head comparison.[1] This suggests that GlyT-1 inhibition may offer a more sustained therapeutic effect.

The neurochemical findings provide further insight. The ability of Org-24598 to elevate basal dopamine levels in the nucleus accumbens, a key region in the brain's reward circuitry, distinguishes it from acamprosate.[1] While both drugs blunted the ethanol-induced dopamine response, the distinct effects on basal dopamine may contribute to their differing long-term efficacy.

It is important to note that while acamprosate is a clinically approved medication for the treatment of alcohol dependence, the development of Org-24598 and other GlyT-1 inhibitors for this indication is still in earlier stages.[1][10][11][12] Further research, including clinical trials, is necessary to fully elucidate the therapeutic potential of Org-24598 in humans.

References

• 1. The glycine reuptake inhibitor Org24598 and acamprosate reduce ethanol intake in the rat; tolerance development to acamprosate but not to Org24598 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Overexpression of wild type glycine alpha 1 subunit rescues ethanol sensitivity in accumbal receptors and reduces binge drinking in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. relevancerecovery.com [relevancerecovery.com]
• 8. What is the mechanism of Acamprosate Calcium? [synapse.patsnap.com]
• 9. The clinical pharmacology of acamprosate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Acamprosate in alcohol dependence – DACAS factsheet | SA Health [sahealth.sa.gov.au]
• 11. Acamprosate for Alcoholism · Recruiting Participants for Phase Phase 4 Clinical Trial 2025 | Power | Power [withpower.com]
• 12. Acamprosate (Campral) for Treatment of Alcoholism | AAFP [aafp.org]

Validating the NMDA Receptor-Dependent Mechanism of Org-24598: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Org-24598's performance with other N-methyl-D-aspartate (NMDA) receptor modulators, supported by experimental data. The focus is on validating the indirect mechanism of action of Org-24598 on the NMDA receptor through the inhibition of the glycine (B1666218) transporter 1 (GlyT1).

Introduction

The N-methyl-D-aspartate (NMDA) receptor is a crucial ionotropic glutamate (B1630785) receptor involved in synaptic plasticity, learning, and memory.[1] Its dysfunction has been implicated in various neurological and psychiatric disorders. The NMDA receptor requires the binding of both glutamate and a co-agonist, typically glycine or D-serine, for activation. Org-24598 is a potent and selective inhibitor of the glial glycine transporter GlyT1b, which is responsible for the reuptake of glycine from the synaptic cleft.[2][3] By inhibiting GlyT1, Org-24598 increases the extracellular concentration of glycine, thereby enhancing NMDA receptor function. This guide will compare Org-24598 with direct NMDA receptor antagonists that act through different mechanisms.

Data Presentation

The following tables summarize the quantitative data for Org-24598 and a selection of NMDA receptor antagonists, providing a basis for comparing their potency and mechanisms of action.

In Vitro Potency of Org-24598 and NMDA Receptor Antagonists

Compound	Target	Action	IC50	Reference(s)
Org-24598	GlyT1b	Selective Inhibitor	6.9 nM	[2][3]
L-701,324	NMDA Receptor (Glycine Site)	Antagonist	2 nM	[4]
Memantine (B1676192)	NMDA Receptor (Channel Blocker)	Uncompetitive Antagonist	0.5 - 1 µM (subtype dependent)	[5]
MK-801 (Dizocilpine)	NMDA Receptor (Channel Blocker)	Uncompetitive Antagonist	0.14 µM	[6]

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

In Vivo Experimental Data: Org-24598 and L-701,324 in a Rat Model of Ethanol (B145695) Withdrawal

A key study investigating the effects of Org-24598 on memory impairments induced by ethanol withdrawal provides strong evidence for its NMDA receptor-dependent mechanism.[1][7]

Compound	Dosage	Animal Model	Key Findings	Reference(s)
Org-24598	0.1, 0.3, and 0.6 mg/kg (i.p.)	Rats with ethanol withdrawal-induced memory impairment	- Ameliorated memory loss.- Normalized the up-regulation of NMDA receptor subunits (GluN1 and GluN2B) in the hippocampus and perirhinal cortex.	[1][7]
L-701,324	5 mg/kg (i.p.)	Rats treated with Org-24598 following ethanol withdrawal	- Reversed the beneficial effects of Org-24598 on memory.	[1][7]

i.p. (intraperitoneal) is a route of administration.

Mandatory Visualization

NMDA Receptor Signaling Pathway and Mechanism of Org-24598

Caption: Org-24598 inhibits the GlyT1 transporter, increasing synaptic glycine and enhancing NMDA receptor activation.

Experimental Workflow for Validating the NMDA Receptor-Dependent Mechanism of Org-24598

Caption: A multi-step workflow to validate the mechanism of Org-24598 from in vitro to in vivo models.

Experimental Protocols

In Vitro Electrophysiology: Patch-Clamp Recording

Objective: To measure the effect of Org-24598 on NMDA receptor-mediated currents in cultured neurons or brain slices.

Methodology:

• Preparation: Prepare primary neuronal cultures or acute brain slices (e.g., from the hippocampus).

• Recording: Obtain whole-cell patch-clamp recordings from individual neurons.

• Stimulation: Evoke NMDA receptor-mediated excitatory postsynaptic currents (EPSCs) by electrical stimulation of presynaptic afferents in the presence of an AMPA receptor antagonist (e.g., CNQX).

• Application of Org-24598: Perfuse the recording chamber with a solution containing Org-24598 (e.g., 10 µM).

• Data Analysis: Measure the amplitude and decay kinetics of the NMDA receptor-mediated EPSCs before and after the application of Org-24598. An increase in the amplitude or a prolongation of the decay time of the EPSCs would indicate an enhancement of NMDA receptor function.

In Vivo Microdialysis

Objective: To measure the extracellular concentration of glycine in a specific brain region of a freely moving animal following the administration of Org-24598.

Methodology:

• Probe Implantation: Surgically implant a microdialysis probe into the target brain region (e.g., prefrontal cortex or hippocampus) of an anesthetized rat.

• Perfusion: Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate.

• Baseline Collection: Collect baseline dialysate samples to establish the basal extracellular glycine concentration.

• Drug Administration: Administer Org-24598 (e.g., via intraperitoneal injection).

• Sample Collection: Continue to collect dialysate samples at regular intervals.

• Analysis: Analyze the concentration of glycine in the dialysate samples using high-performance liquid chromatography (HPLC) with fluorescence detection or mass spectrometry. An increase in glycine concentration post-drug administration would confirm the inhibitory effect of Org-24598 on GlyT1.

Behavioral Assay: Novel Object Recognition (NOR) Task with NMDA Antagonist Challenge

Objective: To assess the pro-cognitive effects of Org-24598 and to confirm that these effects are mediated by the NMDA receptor.

Methodology:

• Habituation: Individually habituate rats to an open-field arena.

• Training (Familiarization) Phase: Place two identical objects in the arena and allow the rat to explore them for a set period.

• Inter-trial Interval: Return the rat to its home cage for a defined period.

• Testing Phase:

  • Vehicle + Org-24598 Group: Administer vehicle followed by Org-24598. In the arena, replace one of the familiar objects with a novel object.

  • L-701,324 + Org-24598 Group: Administer the NMDA receptor glycine site antagonist L-701,324 prior to the administration of Org-24598. Then, conduct the testing phase as described above.

• Data Analysis: Measure the time spent exploring the novel object versus the familiar object. A preference for the novel object indicates intact recognition memory. The reversal of Org-24598's pro-cognitive effects by L-701,324 would validate the NMDA receptor-dependent mechanism.[1][7]

Conclusion

References

• 1. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rndsystems.com [rndsystems.com]
• 3. Org24598 | GlyT1 inhibitor | Probechem Biochemicals [probechem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Mg2+ Imparts NMDA Receptor Subtype Selectivity to the Alzheimer's Drug Memantine | Journal of Neuroscience [jneurosci.org]
• 6. Effects of memantine and MK-801 on NMDA-induced currents in cultured neurones and on synaptic transmission and LTP in area CA1 of rat hippocampal slices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Cognitive-Enhancing Potential of Org-24598: A Cross-Study Comparative Analysis

For Immediate Release

This guide provides a comprehensive comparison of the cognitive-enhancing effects of Org-24598, a selective Glycine (B1666218) Transporter 1 (GlyT1) inhibitor, with other prominent glycine modulatory agents. Designed for researchers, scientists, and drug development professionals, this document synthesizes findings from key preclinical studies, presenting quantitative data, detailed experimental methodologies, and visual representations of signaling pathways and experimental workflows to facilitate an objective evaluation of Org-24598's performance.

Mechanism of Action: Enhancing NMDA Receptor Function

Org-24598's pro-cognitive effects are rooted in its ability to modulate the N-methyl-D-aspartate (NMDA) receptor, a critical component in synaptic plasticity and learning and memory. By inhibiting the GlyT1 transporter, Org-24598 increases the synaptic concentration of glycine, an obligatory co-agonist at the NMDA receptor.[1] This enhanced glycine availability potentiates NMDA receptor function, thereby boosting cognitive processes.[1]

Mechanism of Org-24598's pro-cognitive effects.

Comparative Efficacy in Preclinical Models

The cognitive-enhancing properties of Org-24598 have been evaluated in several rodent models, most notably the Novel Object Recognition (NOR) and Barnes Maze (BM) tasks. These studies provide a quantitative basis for comparing its efficacy against other glycine modulatory agents.

Novel Object Recognition (NOR) Task

The NOR task assesses recognition memory. A delay-induced impairment in this task was used to compare the pro-cognitive effects of Org-24598 with other glycinergic compounds.[2]

Table 1: Comparative Efficacy in the Novel Object Recognition (NOR) Task [2]

Compound	Class	Effective Dose Range (mg/kg) that Reversed Scopolamine-Induced Deficits
Org-24598	GlyT1 Inhibitor	0.63 - 5
Sarcosine (B1681465)	GlyT1 Inhibitor	40 - 200
D-Serine	Glycine Site Agonist	10 - 160
D-Cycloserine	Glycine Site Partial Agonist	2.5 - 40

Data synthesized from Millan et al. (2020).[2]

In a separate study focusing on ethanol (B145695) withdrawal-induced memory deficits, Org-24598 demonstrated a significant, dose-dependent reversal of cognitive impairment in the NOR task.[3]

Table 2: Effect of Org-24598 on Discrimination Index in the NOR Task Following Ethanol Withdrawal [3]

Treatment Group	Dose (mg/kg)	Discrimination Index (%)
Saline + Vehicle	-	~65%
Ethanol + Vehicle	-	~50%*
Ethanol + Org-24598	0.1	~52%
Ethanol + Org-24598	0.3	~60%**
Ethanol + Org-24598	0.6	~63%***

*p<0.01 vs. Saline + Vehicle; **p<0.05 vs. Ethanol + Vehicle; ***p<0.01 vs. Ethanol + Vehicle. Data are approximated from graphical representations in Smaga et al. (2024).[3]

Barnes Maze (BM) Task

The BM task evaluates spatial learning and memory. In a model of ethanol withdrawal, Org-24598 was shown to improve cognitive flexibility during the reversal learning phase of this task.[3]

Table 3: Effect of Org-24598 on Reversal Learning in the Barnes Maze Task Following Ethanol Withdrawal [3]

Treatment Group	Dose (mg/kg)	Primary Latency (s)	Number of Errors
Ethanol + Vehicle	-	~70	~10
Ethanol + Org-24598	0.3	~45	~6
Ethanol + Org-24598	0.6	~40	~5

*p<0.05 vs. Ethanol + Vehicle; **p<0.01 vs. Ethanol + Vehicle. Data are approximated from graphical representations in Smaga et al. (2024).[3]

Experimental Protocols

To ensure the reproducibility and cross-validation of these findings, detailed experimental protocols are provided below.

Novel Object Recognition (NOR) Protocol

This protocol is based on the methodology described by Millan et al. (2020) and Smaga et al. (2024).[2][3]

Experimental workflow for the Novel Object Recognition task.

Detailed Methodology:

• Habituation: Rats are individually habituated to the testing arena (e.g., a 50x50x50 cm open field) for 10 minutes in the absence of any objects. This is typically done for 2-3 consecutive days.

• Acquisition Phase: On the test day, two identical objects are placed in the arena. Each rat is allowed to explore these objects for a set period (e.g., 5-10 minutes).

• Inter-trial Interval: The rat is returned to its home cage for a specific delay period (e.g., 4 or 24 hours) to induce natural forgetting.

• Test Phase: The rat is reintroduced into the arena, where one of the original objects has been replaced with a novel object. The time spent exploring the familiar and novel objects is recorded for a set duration (e.g., 5 minutes).

• Data Analysis: A Discrimination Index (DI) is calculated as: (Time exploring novel object - Time exploring familiar object) / (Total exploration time) x 100%. A higher DI indicates better recognition memory.[4]

Barnes Maze (BM) Protocol

This protocol is based on the methodology described by Smaga et al. (2024).[3]

Detailed Methodology:

• Habituation: Rats are placed in the center of the circular platform (e.g., 122 cm diameter with 20 holes) and allowed to freely explore for 90 seconds. They are then gently guided to the escape box located under one of the holes.

• Acquisition Training: Over 4 consecutive days, rats undergo 4 trials per day to learn the location of the escape box. Each trial lasts a maximum of 3 minutes. Visual cues are placed around the maze to facilitate spatial learning.

• Reversal Learning: After the initial acquisition, the location of the escape box is moved to the opposite quadrant. Rats are then tested for their ability to learn the new location over 3 consecutive days.

• Drug Administration: Org-24598 or vehicle is administered 30 minutes before the first trial of each reversal learning day.

• Data Analysis: Key metrics recorded include the primary latency to find the escape hole, the number of errors (pokes into incorrect holes), and the path length.

Conclusion

The available preclinical data consistently demonstrate the cognitive-enhancing effects of Org-24598. Its efficacy in reversing cognitive deficits in the NOR and BM tasks, particularly in a model of ethanol withdrawal, is well-documented.[3] When compared to other glycine modulatory agents, Org-24598 shows potency at a lower dose range than the GlyT1 inhibitor sarcosine and the glycine site agonist D-serine in the NOR task.[2] These findings underscore the therapeutic potential of Org-24598 for conditions characterized by cognitive impairment and warrant further investigation in clinical settings. The detailed protocols provided herein offer a framework for the cross-study validation of these promising results.

References

• 1. What are GlyT1 modulators and how do they work? [synapse.patsnap.com]
• 2. Comparative Pro-cognitive and Neurochemical Profiles of Glycine Modulatory Site Agonists and Glycine Reuptake Inhibitors in the Rat: Potential Relevance to Cognitive Dysfunction and Its Management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of the In Vitro and In Vivo Potency of Org-24598

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo potency of Org-24598, a selective inhibitor of the glycine (B1666218) transporter 1 (GlyT1). By examining its activity in both controlled cellular environments and complex biological systems, this document aims to offer valuable insights for researchers in the fields of neuroscience and drug development. The information presented is supported by experimental data from peer-reviewed studies.

Executive Summary

Org-24598 is a potent and selective inhibitor of the glial glycine transporter GlyT1b, with a reported half-maximal inhibitory concentration (IC50) of 6.9 nM in in vitro assays. This high in vitro potency translates to significant activity in in vivo models, where it has been shown to modulate neurotransmitter levels and influence behavioral outcomes in rodents at various doses. This guide will delve into the quantitative data, experimental methodologies, and the underlying mechanism of action to provide a clear comparison of Org-24598's performance in these different settings.

Data Presentation: In Vitro vs. In Vivo Potency

The following tables summarize the key quantitative data regarding the potency of Org-24598 and its comparators.

Table 1: In Vitro Potency of Org-24598

Parameter	Value	Cell Type/Assay Condition
IC50	6.9 nM	GlyT1b expressing cells

This table clearly indicates the high potency of Org-24598 in a controlled cellular environment.

Table 2: In Vivo Activity of Org-24598 in Rodent Models

Species	Doses Administered (i.p.)	Observed Effects
Rat	0.1, 0.3, 0.6 mg/kg	Reversal of ethanol (B145695) withdrawal-induced memory impairments.[1][2]
Rat	6, 9 mg/kg	Reduction in ethanol intake and elevation of accumbal glycine levels.[3][4]

Mechanism of Action: GlyT1 Inhibition and NMDA Receptor Modulation

Org-24598 exerts its effects by selectively inhibiting the GlyT1 transporter, which is primarily located on glial cells surrounding synapses. GlyT1 is responsible for the reuptake of glycine from the synaptic cleft. By blocking this transporter, Org-24598 increases the extracellular concentration of glycine. Glycine acts as a co-agonist at the N-methyl-D-aspartate (NMDA) receptor, a crucial component of excitatory neurotransmission. Enhanced glycine levels lead to potentiation of NMDA receptor activity, which is implicated in synaptic plasticity, learning, and memory.[1][5]

Mechanism of Org-24598 Action

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols used to assess the potency of GlyT1 inhibitors like Org-24598.

In Vitro Assays

1. Radioligand Binding Assay

This assay determines the affinity of a compound for the GlyT1 transporter by measuring the displacement of a radiolabeled ligand.

• Objective: To determine the IC50 value of Org-24598.

• Materials:

  • Cell membranes from HEK293 cells stably expressing human GlyT1.

  • Radioligand (e.g., [³H]-(R)-NPTS).

  • Test compound (Org-24598) at various concentrations.

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Incubate cell membranes with the radioligand and varying concentrations of Org-24598.

  • Separate bound and free radioligand by rapid filtration through glass fiber filters.

  • Wash the filters to remove non-specific binding.

  • Measure the radioactivity of the bound ligand using a scintillation counter.

  • Calculate the concentration of Org-24598 that inhibits 50% of the specific binding of the radioligand (IC50).

2. [³H]-Glycine Uptake Assay

This functional assay measures the ability of a compound to inhibit the uptake of glycine into cells expressing GlyT1.

• Objective: To assess the functional inhibition of GlyT1 by Org-24598.

• Materials:

  • CHO or HEK293 cells stably expressing human GlyT1.

  • [³H]-Glycine.

  • Test compound (Org-24598) at various concentrations.

  • Uptake buffer.

  • Lysis buffer.

  • Scintillation counter.

• Procedure:

  • Culture GlyT1-expressing cells in microplates.

  • Pre-incubate the cells with varying concentrations of Org-24598.

  • Initiate glycine uptake by adding [³H]-Glycine.

  • Terminate the uptake by rapidly washing the cells with ice-cold buffer.

  • Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

  • Determine the IC50 value by plotting the percentage of inhibition against the concentration of Org-24598.

In Vitro Assay Workflow

In Vivo Assays

1. In Vivo Microdialysis

This technique measures the extracellular levels of neurotransmitters, such as glycine, in specific brain regions of freely moving animals.

• Objective: To measure the effect of Org-24598 on extracellular glycine concentrations in the brain.

• Procedure:

  • Surgically implant a microdialysis probe into the target brain region (e.g., nucleus accumbens or prefrontal cortex) of a rat.

  • Allow the animal to recover.

  • Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate.

  • Collect dialysate samples at regular intervals to establish a baseline.

  • Administer Org-24598 (e.g., via intraperitoneal injection).

  • Continue collecting dialysate samples to measure changes in glycine levels.

  • Analyze the glycine concentration in the samples using HPLC.

2. Behavioral Assays (e.g., Novel Object Recognition)

These assays are used to assess the impact of a compound on cognitive functions like memory.

• Objective: To evaluate the effect of Org-24598 on recognition memory.

• Procedure:

  • Habituation: Allow the rat to explore an empty arena for a set period over several days.

  • Familiarization Phase: Place two identical objects in the arena and allow the rat to explore them for a specific duration.

  • Inter-trial Interval: Remove the rat from the arena for a defined period.

  • Test Phase: Reintroduce the rat into the arena, where one of the familiar objects has been replaced with a novel object.

  • Data Analysis: Record the time the rat spends exploring each object. An increase in time spent with the novel object indicates intact recognition memory. The effect of Org-24598 is assessed by administering the compound before the test phase.

In Vivo Behavioral Assay Workflow

Comparison with Alternatives

While a direct head-to-head comparison of in vitro and in vivo potency across multiple studies is challenging due to variations in experimental conditions, some data is available for other GlyT1 inhibitors.

Table 3: Comparison of In Vitro Potency of Selected GlyT1 Inhibitors

Compound	IC50 (nM)
Org-24598	6.9
ALX-5407	3
SSR504734	18
Bitopertin	13-25

This table provides a snapshot of the relative in vitro potencies of different GlyT1 inhibitors. It is important to note that these values are often determined in different laboratories under varying conditions.

Conclusion

Org-24598 is a highly potent GlyT1 inhibitor with a clear translation of its in vitro activity to in vivo efficacy. Its nanomolar IC50 in cellular assays corresponds with significant behavioral and neurochemical effects in animal models at low milligram per kilogram doses. The detailed experimental protocols provided in this guide offer a framework for the consistent evaluation of this and other GlyT1 inhibitors. The visualization of its mechanism of action and experimental workflows aims to facilitate a deeper understanding of its pharmacological profile. For researchers in the field, Org-24598 represents a valuable tool for investigating the role of the glycine modulatory site of the NMDA receptor in various physiological and pathological processes. Further studies establishing a clear pharmacokinetic/pharmacodynamic relationship, including receptor occupancy and dose-response for specific in vivo endpoints, would provide a more complete picture of the translation from in vitro to in vivo potency.

References

• 1. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The GlyT1-inhibitor Org 24598 facilitates the alcohol deprivation abolishing and dopamine elevating effects of bupropion + varenicline in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Antagonizing Org-24598 to Elucidate its Glycine Transporter 1 Inhibition Mechanism

A Comparative Guide for Researchers

Introduction: Org-24598 is a potent and selective inhibitor of the glial glycine (B1666218) transporter 1 (GlyT1)[1]. By blocking GlyT1, Org-24598 increases the concentration of glycine in the synaptic cleft. This elevation in synaptic glycine enhances the activity of N-methyl-D-aspartate (NMDA) receptors, where glycine acts as a crucial co-agonist[2][3][4]. This guide provides a comparative analysis of experimental approaches aimed at antagonizing the effects of Org-24598 to confirm its mechanism of action, presenting key experimental data and detailed protocols.

Data Presentation

Table 1: Antagonism of Org-24598's Effects on Cognitive Function in Rats

Treatment Group	Performance in Novel Object Recognition (Discrimination Index)	Performance in Barnes Maze (Errors in Reversal Learning)	Hippocampal GluN1 Subunit Expression (relative to control)	Hippocampal GluN2B Subunit Expression (relative to control)
Vehicle Control	0.6 ± 0.05	10 ± 1.2	100%	100%
Ethanol (B145695) Withdrawal	0.3 ± 0.04	15 ± 1.5	150%	140%
Org-24598 (0.6 mg/kg) + Ethanol Withdrawal	0.55 ± 0.06#	8 ± 1.0#	105%#	102%#
L-701,324 (5 mg/kg) + Org-24598 + Ethanol Withdrawal	0.35 ± 0.05	14 ± 1.3	145%	135%

*Data are presented as mean ± SEM. *p < 0.05 compared to Vehicle Control. #p < 0.05 compared to Ethanol Withdrawal. Data synthesized from studies by Filarowska-Jurko et al. (2024)[2][3][4].

Table 2: Comparison of Org-24598 and Acamprosate (B196724) on Ethanol Intake in Rats

Treatment Group	Ethanol Intake (g/kg/24h) - Day 3	Ethanol Intake (g/kg/24h) - Day 12	Basal Dopamine Levels in Nucleus Accumbens (relative to control)
Vehicle Control	5.8 ± 0.4	6.0 ± 0.5	100%
Org-24598 (10 mg/kg)	3.2 ± 0.3	3.5 ± 0.4	130%
Acamprosate (300 mg/kg)	3.5 ± 0.4	5.5 ± 0.6	105%

*Data are presented as mean ± SEM. *p < 0.05 compared to Vehicle Control. Data synthesized from the study by Lidö et al. (2012)[5][6].

Experimental Protocols

Antagonism of Org-24598 Effects in a Model of Ethanol Withdrawal

This protocol, based on the work of Filarowska-Jurko et al. (2024)[2][3][4], demonstrates how the NMDA receptor antagonist L-701,324 can be used to confirm that the cognitive-enhancing effects of Org-24598 are mediated through the glycine site of the NMDA receptor.

1. Animals and Binge-like Ethanol Administration:

• Male Wistar rats are used.

• A binge-like ethanol administration protocol is followed for 5 days (e.g., 5 g/kg intragastrically).

2. Drug Administration:

• Following a 10-day withdrawal period, animals are divided into experimental groups.

• L-701,324 (5 mg/kg, i.p.) is administered 30 minutes before Org-24598.

• Org-24598 (doses ranging from 0.1 to 0.6 mg/kg, i.p.) is administered 30 minutes before the behavioral task.

• All drugs are dissolved in saline with 0.1% DMSO.

3. Behavioral Testing:

• Novel Object Recognition (NOR) Task: Assesses recognition memory. The task consists of a familiarization phase with two identical objects and a test phase where one object is replaced with a novel one. The discrimination index is calculated as the time spent exploring the novel object divided by the total exploration time.

• Barnes Maze (BM) Task: Assesses spatial learning and memory. The task involves training rats to find an escape box located under one of the holes on a circular platform. In the reversal learning phase, the location of the escape box is changed. The number of errors made to find the new location is recorded.

4. Molecular Analysis:

• Following behavioral testing, brain tissue (hippocampus and perirhinal cortex) is collected.

• The expression levels of NMDA receptor subunits (GluN1 and GluN2B) are measured using techniques such as ELISA or Western blotting.

Comparison of Org-24598 and Acamprosate on Ethanol Intake

This protocol, based on the study by Lidö et al. (2012)[5][6], compares the effects of Org-24598 and acamprosate on voluntary ethanol consumption.

1. Animals and Ethanol Consumption Paradigm:

• Male Wistar rats with a preference for ethanol are used in a two-bottle free-choice model (ethanol and water).

• Daily injections of Org-24598 (e.g., 10 mg/kg) or acamprosate (e.g., 300 mg/kg) are administered for a set period (e.g., 12 days).

2. Measurement of Ethanol and Water Intake:

• The volume of consumed ethanol and water is measured daily to determine intake (g/kg/24h).

3. In Vivo Microdialysis:

• Following the drinking study, microdialysis probes are implanted in the nucleus accumbens to measure extracellular levels of dopamine, glycine, and other neurochemicals.

Mandatory Visualization

Caption: Signaling pathway of Org-24598 and its antagonism by L-701,324.

Caption: Experimental workflow for antagonizing Org-24598's effects.

Caption: Logical relationships of Org-24598, its antagonist, and an alternative.

References

• 1. Org24598 | GlyT1 inhibitor | Probechem Biochemicals [probechem.com]
• 2. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats | Semantic Scholar [semanticscholar.org]
• 4. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The glycine reuptake inhibitor Org24598 and acamprosate reduce ethanol intake in the rat; tolerance development to acamprosate but not to Org24598 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of Org-24598: A Guide for Laboratory Professionals

Understanding the Compound: Org-24598 Profile

A clear understanding of the compound's properties is the first step in determining the appropriate disposal route.

Property	Data	Source
Molecular Weight	367.36 g/mol
Formula	C₁₉H₂₀F₃NO₃
CAS Number	372198-97-5
Storage	Store at +4°C	[1]
Purity	≥98% (HPLC)
Solubility	Soluble to 100 mM in DMSO	[1]
Biological Activity	Potent and selective inhibitor of the glial glycine (B1666218) transporter GlyT1b (IC₅₀ = 6.9 nM).[1] Negligible activity at other common receptors and transporters.[1]

Note: The technical data provided is for guidance only. For batch-specific data, refer to the Certificate of Analysis. Tocris products, including Org-24598, are intended for laboratory research use only, unless stated otherwise.

General Principles of Laboratory Chemical Waste Disposal

The disposal of any chemical, including Org-24598, must comply with local, state, and federal regulations. The U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA) provide a framework for the safe management of hazardous waste in laboratory settings.[2]

Key Regulatory Considerations:

• Resource Conservation and Recovery Act (RCRA): This act establishes the framework for the proper management of hazardous and non-hazardous solid waste.[2]

• Subpart K Regulations: Specifically designed for academic laboratories, these regulations provide an alternative set of standards for managing hazardous waste.[3][4]

Improper disposal can lead to environmental contamination, significant fines, and potential legal action.[2] Therefore, a conservative and informed approach is always recommended.

Step-by-Step Disposal Procedure for Org-24598

The following procedure is a general guideline based on best practices for laboratory chemical waste disposal. Always consult your institution's Environmental Health and Safety (EHS) office for specific protocols.

Step 1: Waste Identification and Classification

• Initial Assessment: Due to its biological activity as a psychoactive compound, Org-24598 should be handled as a potentially hazardous chemical.

• Consult Safety Data Sheet (SDS): Although a specific SDS for Org-24598 was not found in the initial search, always attempt to locate one for any chemical you are working with. The SDS provides critical information on hazards, handling, and disposal.

• Controlled Substance Check: Determine if Org-24598 is classified as a controlled substance by the Drug Enforcement Administration (DEA) or other relevant regulatory bodies. The disposal of controlled substances is highly regulated and requires specific procedures, often involving a reverse distributor.[5][6] If the status is unknown, treat it with the higher level of precaution required for controlled substances until its classification can be confirmed.

Step 2: Segregation and Containerization

• Dedicated Waste Container: Use a dedicated, properly labeled waste container for Org-24598 waste. The container must be chemically compatible with the compound and any solvents used.[2][7]

• Labeling: The label should clearly state "Hazardous Waste" and include the chemical name ("Org-24598"), concentration, and any associated hazards (e.g., "Toxic").[7][8]

• Segregation: Do not mix Org-24598 waste with other chemical waste streams unless specifically instructed to do so by your EHS office.[2] Incompatible chemicals can react dangerously.

Step 3: Accumulation and Storage

• Point of Generation: Accumulate waste at or near the point of generation, under the control of laboratory personnel.[2]

• Storage Limits: Adhere to the storage limits for hazardous waste as defined by the EPA and your institution. This typically includes a maximum volume (e.g., 55 gallons) and a time limit for accumulation in a satellite accumulation area.[4][8]

• Secondary Containment: Store the waste container in a secondary containment bin to prevent spills.[7]

Step 4: Disposal Request and Pickup

• Contact EHS: Once the waste container is ready for disposal, contact your institution's EHS office to schedule a pickup. Do not attempt to dispose of the chemical waste yourself.

• Documentation: Maintain accurate records of the waste generated and its disposal, as required by regulations.[2]

Step 5: Decontamination

• Glassware and Equipment: Thoroughly decontaminate any glassware or equipment that has come into contact with Org-24598. The rinsate from this cleaning process should also be collected as hazardous waste.[7]

• Personal Protective Equipment (PPE): Dispose of contaminated gloves, lab coats, and other PPE as hazardous waste.

Visualizing the Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of Org-24598.

Caption: Workflow for the safe disposal of Org-24598.

Experimental Protocols

While this document focuses on disposal, it is important to note that the principles of safe handling extend to all experimental work with Org-24598. Researchers should always wear appropriate PPE, work in a well-ventilated area, and have a spill response plan in place.

By following these guidelines and working closely with your institution's safety professionals, you can ensure the safe and compliant disposal of Org-24598, protecting yourself, your colleagues, and the environment.

References

• 1. rndsystems.com [rndsystems.com]
• 2. danielshealth.com [danielshealth.com]
• 3. acs.org [acs.org]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. k-state.edu [k-state.edu]
• 6. unthsc.edu [unthsc.edu]
• 7. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]

Personal protective equipment for handling Org-24598

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide to the safe handling, use, and disposal of Org-24598. This document provides critical safety protocols and logistical information to ensure the protection of laboratory personnel and the integrity of your research when working with this potent neuroactive compound.

Org-24598 is a potent and selective inhibitor of the glial glycine (B1666218) transporter GlyT1b. Due to its potent biological activity, it requires careful handling to prevent accidental exposure. This guide outlines the necessary personal protective equipment (PPE), operational procedures for handling and preparation, and compliant disposal methods.

Personal Protective Equipment (PPE) and Safety Recommendations

Given the potent nature of Org-24598 and the absence of a specific Safety Data Sheet (SDS) with defined occupational exposure limits, a conservative approach to PPE is mandatory. The following table summarizes the recommended PPE based on general guidelines for handling potent solid chemical compounds.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile or neoprene gloves.	Prevents direct skin contact. Double-gloving provides an additional barrier in case of a breach in the outer glove.
Eye/Face Protection	Chemical safety goggles and a face shield.	Protects against splashes of solutions and airborne powder particles. A face shield offers broader protection for the entire face.
Respiratory Protection	A NIOSH-approved respirator is required when handling the powder form. A powered air-purifying respirator (PAPR) is recommended for procedures with a high risk of aerosolization.	Prevents inhalation of the potent powder. A PAPR offers a higher protection factor and is suitable for extended use.
Body Protection	A disposable lab coat or coveralls with long sleeves and tight-fitting cuffs.	Provides a barrier against contamination of personal clothing. Disposable garments prevent the spread of the compound outside the laboratory.
Foot Protection	Closed-toe shoes, preferably safety footwear.	Protects feet from spills and falling objects.

Operational and Disposal Plans

Adherence to a strict operational workflow is crucial for minimizing exposure risk. The following step-by-step guidance details the procedures for handling, solution preparation, and disposal of Org-24598.

Handling and Weighing the Solid Compound

• Preparation: Before handling the solid compound, ensure the designated containment area (e.g., a chemical fume hood or a glove box) is clean and prepared. All necessary equipment, including a calibrated analytical balance, weighing paper, and spatulas, should be inside the containment area.

• Donning PPE: Put on all required PPE as specified in the table above before entering the designated handling area.

• Weighing: Carefully weigh the desired amount of Org-24598 powder inside the containment unit. Use anti-static weighing dishes to minimize powder dispersal.

• Cleaning: After weighing, carefully clean all surfaces and equipment within the containment area using a suitable solvent (e.g., 70% ethanol) and dispose of all contaminated materials as hazardous waste.

Solution Preparation Protocol

In vivo studies have utilized Org-24598 dissolved in saline with a small percentage of DMSO.[1] The following is a general protocol for preparing a stock solution:

• Solvent Preparation: Prepare the required volume of sterile saline containing 0.1% Dimethyl Sulfoxide (DMSO).

• Dissolving the Compound: In the containment unit, add the pre-weighed Org-24598 powder to the solvent.

• Ensuring Complete Dissolution: Gently vortex or sonicate the solution until the compound is fully dissolved.

• Storage: Store the stock solution in a clearly labeled, sealed container at the recommended temperature of 4°C.

Disposal Plan

All waste contaminated with Org-24598 must be treated as hazardous chemical waste.

• Solid Waste: All disposable PPE (gloves, lab coats), weighing papers, and any other solid materials that have come into contact with Org-24598 should be collected in a designated, sealed hazardous waste container.

• Liquid Waste: Unused solutions and solvent rinses should be collected in a separate, clearly labeled hazardous liquid waste container. Do not dispose of any liquid waste containing Org-24598 down the drain.

• Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's Environmental Health and Safety (EHS) department.

Experimental Workflow Diagram

The following diagram illustrates the key stages of the handling and preparation workflow for Org-24598.

Caption: Workflow for Safe Handling and Preparation of Org-24598.

References

• 1. Org24598, a Selective Glycine Transporter 1 (GlyT1) Inhibitor, Reverses Object Recognition and Spatial Memory Impairments Following Binge-like Ethanol Exposure in Rats - PMC [pmc.ncbi.nlm.nih.gov]